Oleic acid arachidyl ester

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Properties of Arachidyl Oleate

Introduction

Arachidyl oleate (CAS No. 22393-88-0) is a long-chain wax ester synthesized from the formal condensation of arachidyl alcohol (icosan-1-ol) and oleic acid.[1][2] As a member of the fatty acyls class, its unique molecular structure, comprising a 20-carbon saturated alcohol chain and an 18-carbon monounsaturated fatty acid chain, imparts a distinct set of physicochemical properties that are of significant interest to researchers in cosmetics, materials science, and particularly, drug development.[2][3] Its inherent lipophilicity, emollient nature, and the presence of the well-known permeation-enhancing oleic acid moiety position it as a versatile excipient for topical and dermal formulations.[4][5][6]

This technical guide provides a comprehensive analysis of the core physicochemical properties of arachidyl oleate. Beyond a simple recitation of data, this document elucidates the causality behind these properties, offers detailed protocols for their characterization, and discusses their direct implications for formulation, stability, and application in advanced drug delivery systems.

Chemical Identity and Molecular Structure

A precise understanding of arachidyl oleate begins with its fundamental chemical identity. Its large, predominantly nonpolar structure is the primary determinant of its physical behavior, including its solubility, thermal characteristics, and interactions with biological membranes.

Identifier	Value	Source(s)
CAS Number	22393-88-0	[4][7][8]
IUPAC Name	icosyl (9Z)-octadec-9-enoate	[2][9]
Synonyms	Icosyl oleate, Oleic acid, eicosyl ester	[2][4][7]
Molecular Formula	C₃₈H₇₄O₂	[4][7][8]
Molecular Weight	562.99 g/mol	[7][8]
InChI Key	HKJBUPVMFYBSHI-PYCFMQQDSA-N	[4][7]
SMILES	CCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCC/C=C\CCCCCCCC	[2]

The molecule's structure, featuring a long saturated alkyl chain from arachidyl alcohol and a long unsaturated chain from oleic acid connected by an ester linkage, is visualized below. This ester bond is subject to hydrolysis under strong acidic or basic conditions, while the cis-double bond in the oleate chain is a primary site for oxidation.

Caption: Molecular structure of arachidyl oleate.

Core Physicochemical Properties

The macroscopic properties of arachidyl oleate are a direct consequence of its molecular structure. These properties are critical for predicting its behavior in formulations and its suitability for various applications.

Property	Value / Description	Significance in Drug Development	Source(s)
Physical State	Colorless to pale yellow liquid or low-melting solid.	Affects manufacturing processes (e.g., heating requirements) and final product texture.	[4][7]
Boiling Point	~611 °C at 760 mmHg (Predicted)	Indicates high thermal stability at typical processing temperatures.	[1][9][10]
Density	~0.862 g/cm³ (Predicted)	Important for multi-phase formulation calculations and stability (e.g., creaming or sedimentation).	[1][10]
Solubility	Insoluble in water; Soluble in organic solvents (e.g., ethanol, chloroform).	Dictates solvent selection for formulation and purification. Essential for developing non-aqueous or emulsion-based delivery systems.	[4]
Flash Point	42 °C	A key safety parameter for handling and manufacturing, indicating flammability.	[10]
Storage	Recommended at freezer temperatures (-20°C).	Necessary to prevent oxidative degradation of the oleate moiety and maintain chemical integrity.	[1][7]

Note on Physical State: There is a discrepancy in reported physical states, with some sources listing it as a liquid at room temperature and others as a solid.[4][7] This suggests that arachidyl oleate is likely a low-melting solid with a melting point close to ambient temperatures. This highlights the importance of empirical characterization via methods like Differential Scanning Calorimetry (DSC).

Thermal Stability and Oxidative Susceptibility

While the high boiling point suggests good thermal stability, the primary concern for arachidyl oleate is its oxidative stability. The single double bond in the oleic acid portion is susceptible to autoxidation, a free-radical chain reaction that can be initiated by heat, light, or trace metal ions.[11] This process leads to the formation of hydroperoxides, which can further degrade into volatile byproducts (e.g., aldehydes, ketones), causing rancidity and altering the material's functional properties.[11][12]

Field Insight: For any formulation intended for long-term storage, the inclusion of an antioxidant (e.g., tocopherol, butylated hydroxytoluene) is a critical consideration to protect the integrity of arachidyl oleate. Furthermore, packaging choices should favor opaque containers, and manufacturing processes may benefit from an inert atmosphere (e.g., nitrogen blanket) to minimize exposure to oxygen.

Methodologies for Physicochemical Characterization

To ensure batch-to-batch consistency and predict formulation performance, robust analytical characterization is essential. The following protocols represent standard, self-validating methodologies for assessing the key properties of arachidyl oleate.

Protocol: Determination of Solubility Profile

Objective: To quantitatively determine the solubility of arachidyl oleate in solvents relevant to pharmaceutical formulations.

Methodology Rationale: This equilibrium solubility method ensures that the solvent is fully saturated with the solute, providing a true measure of solubility at a given temperature. The use of a calibrated analytical balance and precise volumetric flasks ensures accuracy, while the final filtration step is critical to remove any undissolved microparticles that could interfere with quantification.

Step-by-Step Protocol:

• Preparation: To a series of 10 mL volumetric flasks, add an excess amount of arachidyl oleate (e.g., 2 g) to each.

• Solvent Addition: Add a different solvent of interest (e.g., Ethanol (95%), Propylene Glycol, Isopropyl Myristate, Water) to each flask, filling to approximately 9 mL.

• Equilibration: Seal the flasks and place them in a temperature-controlled shaker bath set to a defined temperature (e.g., 25°C). Agitate for 24-48 hours to ensure equilibrium is reached.

• Phase Separation: Allow the flasks to stand undisturbed at the same temperature for at least 4 hours to allow undissolved material to settle.

• Sampling & Filtration: Carefully withdraw a 1 mL aliquot from the clear supernatant of each flask using a volumetric pipette. Filter the aliquot through a 0.45 µm PTFE syringe filter to remove any remaining undissolved material.

• Quantification: Accurately dilute the filtered sample with a suitable solvent (e.g., hexane). Analyze the concentration of arachidyl oleate using a validated analytical method such as Gas Chromatography with Flame Ionization Detection (GC-FID) against a standard curve.

• Calculation: Express the solubility in mg/mL or g/100g .

Workflow: Assessment of Oxidative Stability

Objective: To evaluate the susceptibility of arachidyl oleate to degradation under accelerated conditions.

Workflow Rationale: This workflow provides a comprehensive approach to stability testing. By subjecting the material to stress conditions, degradation pathways can be identified more rapidly than with real-time studies. The use of multiple time points allows for the determination of degradation kinetics, while the inclusion of a control sample (stored under ideal conditions) provides a baseline for comparison. Analytical techniques like HPLC or GC are used to separate and quantify the parent compound and any emerging degradation products.

Caption: Workflow for assessing the oxidative stability of arachidyl oleate.

Implications for Research and Drug Development

The physicochemical profile of arachidyl oleate makes it a highly functional excipient with several key applications in pharmaceutical sciences.

Emollient and Vehicle in Topical Formulations

Due to its long hydrocarbon chains, arachidyl oleate is an excellent emollient, providing moisturizing properties and enhancing the texture and spreadability of creams, lotions, and ointments.[4] Its ability to form stable emulsions makes it valuable for formulating biphasic systems.[4] Its low water solubility makes it an ideal candidate for the oily phase in water-in-oil (W/O) or oil-in-water (O/W) emulsions, where it can serve as a vehicle for lipophilic active pharmaceutical ingredients (APIs).

Skin Penetration Enhancement

The oleic acid component of arachidyl oleate is one of the most well-documented chemical penetration enhancers for dermal and transdermal drug delivery.[5][6][13] The proposed mechanism involves the fluidization of the highly ordered lipid bilayers within the stratum corneum, the primary barrier of the skin.[13] By temporarily disrupting this barrier, oleic acid can significantly increase the percutaneous absorption of co-administered drugs.[13] As arachidyl oleate contains this moiety, it is hypothesized to possess inherent penetration-enhancing capabilities, making it a bifunctional excipient that can act as both a vehicle and an absorption promoter.

Biolubricant Potential

In the manufacturing of pharmaceuticals, particularly for equipment involving moving parts where biocompatibility is crucial, arachidyl oleate presents a promising alternative to mineral oil-based lubricants.[3] Its favorable viscosity characteristics and biodegradable nature make it suitable for applications where incidental product contact is a possibility.[3]

Conclusion

Arachidyl oleate is a well-defined wax ester with a compelling set of physicochemical properties for researchers in drug development. Its pronounced lipophilicity, emollient feel, and high thermal stability are complemented by the known penetration-enhancing effects of its oleate moiety. However, its susceptibility to oxidation necessitates careful handling, storage at freezer temperatures, and the likely co-formulation with antioxidants to ensure long-term stability.[1][7][11] Through the application of robust analytical methodologies, formulation scientists can effectively harness the properties of arachidyl oleate to develop stable, aesthetically pleasing, and efficacious topical and dermal drug products.

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An In-depth Technical Guide to the Natural Sources and Occurrence of Oleic Acid Arachidyl Ester

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oleic acid arachidyl ester, a wax ester of significant interest in various industrial applications, is a naturally occurring lipid found predominantly in the plant kingdom. This technical guide provides a comprehensive overview of its natural sources, with a primary focus on Jojoba (Simmondsia chinensis) seed oil, its biosynthesis, and methodologies for its extraction, purification, and characterization. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development and related fields who are interested in the procurement and application of this specific wax ester.

Introduction: Understanding Oleic Acid Arachidyl Ester

Oleic acid arachidyl ester, also known as arachidyl oleate or eicosyl oleate, is a wax ester formed from the esterification of oleic acid, a monounsaturated omega-9 fatty acid, and arachidyl alcohol (icosan-1-ol), a 20-carbon saturated fatty alcohol. Its long-chain structure imparts valuable physicochemical properties, making it a desirable ingredient in cosmetics, pharmaceuticals, and as a potential biolubricant.

Natural Occurrence and Primary Sources

While wax esters are widespread in nature, serving as protective coatings on leaves and fruits of plants and in the skin and secretions of animals and insects, the specific occurrence of oleic acid arachidyl ester is less ubiquitously documented. The most significant and commercially viable natural source of a diverse range of wax esters, including likely oleic acid arachidyl ester, is the seed oil of the Jojoba plant (Simmondsia chinensis).

Jojoba (Simmondsia chinensis) Seed Oil: A Prime Reservoir

Jojoba oil is unique among vegetable oils in that it is not a triglyceride-based oil but rather a liquid wax composed almost entirely of long-chain wax esters.[1] The composition of these wax esters is a complex mixture of various fatty acids and fatty alcohols.

The fatty acid profile of jojoba oil typically includes:

• Gadoleic acid (C20:1)

• Erucic acid (C22:1)

• Oleic acid (C18:1): 5.0 - 15.0% [2]

• Nervonic acid (C24:1)

• Palmitic acid (C16:0)

• Arachidic acid (C20:0): up to 3.0% [3]

Other Potential Natural Sources

While jojoba oil is the most prominent source, other plants that produce epicuticular waxes containing C20 fatty alcohols and oleic acid could potentially synthesize oleic acid arachidyl ester, though likely in much lower concentrations.[4] Marine organisms, particularly certain species of copepods and fish, are known to store energy in the form of wax esters.[1][5] However, the specific composition of these wax esters is highly variable and depends on the organism's diet and metabolism. Further research is needed to identify other significant natural sources of this specific wax ester.

Biosynthesis of Oleic Acid Arachidyl Ester in Plants

The biosynthesis of wax esters in plants is a multi-step process that occurs primarily in the endoplasmic reticulum (ER) of epidermal cells. The pathway can be broadly divided into two main stages: the synthesis of the fatty acid and fatty alcohol precursors, and their subsequent esterification.

Synthesis of Precursors: Oleoyl-CoA and Arachidyl-CoA

• De novo fatty acid synthesis occurs in the plastids, producing primarily palmitoyl-ACP (C16:0) and stearoyl-ACP (C18:0).

• Elongation of the fatty acid chain to produce arachidoyl-ACP (C20:0) is carried out by fatty acid elongase (FAE) enzyme complexes in the ER.

• Desaturation of stearoyl-ACP to oleoyl-ACP (C18:1) is catalyzed by stearoyl-ACP desaturase.

• Both oleoyl-ACP and arachidoyl-ACP are then hydrolyzed to free fatty acids and activated to their coenzyme A (CoA) esters, oleoyl-CoA and arachidoyl-CoA, in the ER.

Formation of Arachidyl Alcohol

Arachidoyl-CoA is reduced to arachidyl alcohol in a two-step process catalyzed by a fatty acyl-CoA reductase (FAR) enzyme. This enzyme first reduces the acyl-CoA to an aldehyde, which is then further reduced to the corresponding alcohol.[6]

Esterification to Form Oleic Acid Arachidyl Ester

The final step in the biosynthesis is the esterification of oleoyl-CoA with arachidyl alcohol. This reaction is catalyzed by a wax synthase (WS) enzyme, which is a type of acyl-CoA:fatty alcohol acyltransferase.[7][8]

Figure 1: Simplified biosynthetic pathway of oleic acid arachidyl ester in plants. ACC: Acetyl-CoA Carboxylase; FAS: Fatty Acid Synthase; KAS: Ketoacyl-ACP Synthase; SAD: Stearoyl-ACP Desaturase; FAE: Fatty Acid Elongase; FAR: Fatty Acyl-CoA Reductase; WS: Wax Synthase.

Extraction and Purification Protocol

The following is a generalized protocol for the extraction and purification of oleic acid arachidyl ester from jojoba seeds. This protocol can be adapted and optimized for specific laboratory or industrial scales.

Extraction of Jojoba Oil

• Seed Preparation: Jojoba seeds are cleaned and dehulled.

• Oil Extraction:

  • Cold Pressing: This is the preferred method for obtaining high-quality oil without thermal degradation. The seeds are mechanically pressed to expel the oil.[9]

  • Solvent Extraction: For higher yields, solvent extraction using hexane or other nonpolar solvents can be employed.[9] The solvent is later removed by evaporation under reduced pressure.

Purification of Oleic Acid Arachidyl Ester

The crude jojoba oil is a complex mixture of different wax esters. The purification of a specific wax ester like oleic acid arachidyl ester requires chromatographic techniques.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude jojoba oil in a minimal amount of a nonpolar solvent such as hexane.

• Column Chromatography:

  • Stationary Phase: Use a silica gel column.

  • Elution: A gradient elution system is typically employed. Start with a nonpolar solvent like hexane and gradually increase the polarity by adding a more polar solvent like diethyl ether or ethyl acetate.

  • Fraction Collection: Collect fractions of the eluate. The different wax esters will elute at different times based on their polarity. Oleic acid arachidyl ester, being a relatively nonpolar wax ester, will elute in the earlier fractions.

• Thin-Layer Chromatography (TLC): Monitor the collected fractions by TLC to identify those containing the desired wax ester. A suitable developing solvent system would be a mixture of hexane and diethyl ether (e.g., 95:5 v/v). The spots can be visualized by spraying with a suitable reagent (e.g., phosphomolybdic acid) and heating.

• Pooling and Concentration: Pool the fractions containing the purified oleic acid arachidyl ester and remove the solvent under reduced pressure using a rotary evaporator.

• Further Purification (Optional): For very high purity, a second chromatographic step, such as preparative High-Performance Liquid Chromatography (HPLC) with a non-aqueous reversed-phase column, can be performed.

Analytical Characterization

The identification and quantification of oleic acid arachidyl ester require sophisticated analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like wax esters.

• Sample Preparation: The purified wax ester can be analyzed directly or after transesterification to its constituent fatty acid methyl ester (FAME) and fatty alcohol.

• GC Separation: A capillary column with a nonpolar stationary phase is typically used. The temperature program is designed to separate the different wax esters based on their boiling points and polarity.

• MS Detection: The mass spectrometer provides information about the molecular weight and fragmentation pattern of the eluted compounds, allowing for their identification. The mass spectrum of oleic acid arachidyl ester will show a characteristic molecular ion peak and fragment ions corresponding to the oleoyl and arachidyl moieties.[10]

High-Performance Liquid Chromatography (HPLC)

HPLC is well-suited for the analysis of non-volatile and thermally labile compounds.

• Column: A reversed-phase column (e.g., C18 or C30) is commonly used.

• Mobile Phase: A non-aqueous mobile phase, such as a gradient of acetonitrile and isopropanol, is employed.

• Detection: An Evaporative Light Scattering Detector (ELSD) or a mass spectrometer (LC-MS) can be used for detection. LC-MS provides both retention time and mass spectral data for confident identification.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy can provide detailed structural information about the purified oleic acid arachidyl ester, confirming the presence of the oleoyl and arachidyl chains and the ester linkage.[11][12]

Quantitative Data Summary

Component	Source	Typical Concentration	Reference
Oleic Acid	Jojoba (Simmondsia chinensis) Seed Oil	5.0 - 15.0% of total fatty acids	[2]
Arachidic Acid	Jojoba (Simmondsia chinensis) Seed Oil	up to 3.0% of total fatty acids	[3]
Wax Esters	Jojoba (Simmondsia chinensis) Seed Oil	~97% of the oil	[13]
Oleic Acid Arachidyl Ester	Jojoba (Simmondsia chinensis) Seed Oil	Estimated to be a minor component, quantitative data not readily available.	Inferred

Conclusion

Oleic acid arachidyl ester is a naturally occurring wax ester with significant potential in various industrial applications. While its presence is inferred in several plant sources, Jojoba seed oil stands out as the most promising natural reservoir. The biosynthesis of this wax ester in plants involves a series of well-characterized enzymatic reactions. Its extraction and purification can be achieved through a combination of pressing or solvent extraction followed by chromatographic techniques. The analytical characterization of oleic acid arachidyl ester relies on advanced methods such as GC-MS, HPLC, and NMR. Further research is warranted to quantify the exact concentration of oleic acid arachidyl ester in jojoba oil and to explore other potential natural sources. This technical guide provides a solid foundation for researchers and professionals to understand and work with this valuable natural compound.

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An In-depth Technical Guide to the Biosynthesis Pathway of Wax Esters in Plants

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the biosynthesis of wax esters in plants, delving into the core biochemical reactions, the enzymes that catalyze them, and the intricate regulatory networks that govern this vital metabolic pathway. Designed for researchers, scientists, and professionals in drug development, this document synthesizes established knowledge with practical insights to facilitate a deeper understanding and further investigation of this complex process.

Introduction: The Significance of Plant Wax Esters

Wax esters are neutral lipids composed of long-chain fatty acids esterified to long-chain fatty alcohols.[1] In the plant kingdom, they are critical components of the cuticle, the hydrophobic layer covering the epidermis of aerial tissues.[2][3] This waxy barrier is paramount for plant survival, providing protection against non-stomatal water loss, UV radiation, and the invasion of pathogens.[2][3] Beyond their protective functions, in some species like the jojoba plant (Simmondsia chinensis), wax esters serve as the primary energy storage lipid in seeds, replacing the more common triacylglycerols.[4][5] The unique physicochemical properties of wax esters also make them valuable feedstocks for various industrial applications, including lubricants, cosmetics, and pharmaceuticals, driving research into metabolic engineering strategies for their sustainable production in crop plants.[4][6]

The Core Biosynthetic Pathway: A Two-Step Enzymatic Cascade

The biosynthesis of wax esters in plants is a deceptively simple yet elegant two-step pathway localized in the endoplasmic reticulum (ER).[7][8] The process begins with the formation of very-long-chain fatty acids (VLCFAs), which are then channeled into the alcohol-forming branch of cuticular wax synthesis.[8][9]

Step 1: Reduction of Fatty Acyl-CoAs to Primary Fatty Alcohols

The initial committed step in wax ester biosynthesis is the reduction of a fatty acyl-CoA or fatty acyl-ACP to a primary fatty alcohol.[10] This reaction is catalyzed by a crucial enzyme known as Fatty Acyl-CoA Reductase (FAR) in an NADPH-dependent manner.[11][12]

Reaction: Fatty Acyl-CoA + 2 NADPH + 2 H⁺ → Primary Fatty Alcohol + CoA-SH + 2 NADP⁺

The FAR enzyme family in plants is diverse, with different members exhibiting distinct substrate specificities in terms of acyl chain length.[12] This specificity is a key determinant of the final composition of the wax ester profile in a particular plant tissue. For instance, in Arabidopsis thaliana, AtFAR1, AtFAR4, and AtFAR5 are primarily responsible for the production of C22:0, C20:0, and C18:0 alcohols, respectively, which are components of suberin, a related lipid polymer.[13]

Step 2: Esterification of Fatty Alcohols with Fatty Acyl-CoAs

The final step in the pathway is the esterification of the newly synthesized primary fatty alcohol with another fatty acyl-CoA molecule to form a wax ester.[10] This condensation reaction is catalyzed by a Wax Synthase (WS) .[10]

Reaction: Primary Fatty Alcohol + Fatty Acyl-CoA → Wax Ester + CoA-SH

Plant wax synthases belong to two main enzyme families: the Membrane-Bound O-Acyltransferase (MBOAT) family and the bifunctional Wax Synthase/Acyl-CoA:Diacylglycerol Acyltransferase (WSD) family.[3][14] While both families catalyze the formation of wax esters, they differ in their protein structure and, in some cases, their substrate preferences and additional catalytic activities.[14] The WSD family, for example, can also be involved in triacylglycerol synthesis.[3]

Below is a diagram illustrating the core biosynthetic pathway of wax esters in plants.

Caption: The two-step enzymatic pathway of wax ester biosynthesis.

Key Enzymes and Their Characteristics

A thorough understanding of the enzymes involved in wax ester biosynthesis is crucial for any research or metabolic engineering efforts. The substrate specificities and kinetic properties of these enzymes ultimately dictate the composition of the final wax ester products.

Fatty Acyl-CoA Reductases (FARs)

FARs are a family of enzymes that exhibit considerable diversity in their substrate preferences, primarily concerning the chain length of the fatty acyl-CoA.[12] This diversity allows for the production of a wide range of fatty alcohols, contributing to the complexity of plant cuticular waxes.

Enzyme Family	Substrate Preference (Acyl-CoA Chain Length)	Key Regulatory Insights
FAR	C16 to C24 and longer	Transcriptional regulation by MYB and AP2/ERF transcription factors.[15]
Arabidopsis FAR1	C22:0	Involved in suberin biosynthesis.[13]
Arabidopsis FAR4	C20:0	Implicated in suberin formation.[13]
Arabidopsis FAR5	C18:0	Contributes to suberin biosynthesis.[13]

Wax Synthases (WS)

Plant wax synthases are categorized into two main families, MBOAT and WSD, each with distinct structural and functional characteristics.

Enzyme Family	Key Features	Substrate Preference
MBOAT	Multiple transmembrane domains.[14]	Generally less characterized than WSDs. The founding member from jojoba prefers C20:1-CoA and C18:1/C18:2 alcohols.[6]
WSD	Typically a single transmembrane domain.[14] Often bifunctional with diacylglycerol acyltransferase (DGAT) activity.[3]	WSD1 from Arabidopsis is crucial for stem cuticular wax esters and shows a preference for C16 acyl donors.[3][5]

Regulation of Wax Ester Biosynthesis

The biosynthesis of wax esters is tightly regulated at multiple levels to ensure that the production of these vital compounds is coordinated with plant development and responds to environmental cues.

Transcriptional Regulation

A complex network of transcription factors orchestrates the expression of wax biosynthesis genes. Several families of transcription factors have been identified as key players in this regulatory network.

• MYB Transcription Factors: Members of the R2R3-MYB family, such as MYB96 and MYB94 in Arabidopsis, are well-characterized activators of cuticular wax biosynthesis.[15] They directly bind to the promoters of wax biosynthesis genes, including WSD1, to upregulate their expression, particularly in response to drought stress.[9]

• AP2/ERF Transcription Factors: The APETALA2/ETHYLENE RESPONSIVE FACTOR (AP2/ERF) superfamily also plays a significant role. WIN1/SHN1 and its homologs are known activators of cuticular wax production.[9] Conversely, the DEWAX transcription factor acts as a negative regulator, repressing the expression of wax biosynthesis genes in a diurnal manner.[16]

• Homeodomain-Leucine Zipper (HD-Zip) Class IV Transcription Factors: These transcription factors are also implicated in the regulation of cuticular wax biosynthesis.[15]

The interplay between these transcriptional activators and repressors allows for the fine-tuning of wax production in response to developmental and environmental signals.[11]

Caption: Transcriptional regulatory network of wax ester biosynthesis.

Post-Transcriptional and Post-Translational Regulation

Beyond transcriptional control, there is emerging evidence for post-transcriptional and post-translational regulation of wax biosynthesis. For instance, small RNAs, such as microRNAs and trans-acting small interfering RNAs, have been shown to modulate the expression of genes involved in cuticular wax formation.[17] Additionally, post-translational modifications of regulatory proteins and enzymes can influence their activity and stability, adding another layer of control to the pathway.[9]

Experimental Protocols

The following section provides detailed methodologies for key experiments in the study of wax ester biosynthesis.

Extraction of Membrane Proteins from Plant Tissues

This protocol is designed for the extraction of membrane-associated enzymes like FARs and WSs from plant tissues.

Materials:

• Plant tissue (e.g., young stems, leaves)

• Liquid nitrogen

• Homogenization buffer (e.g., 250 mM sucrose, 1 mM EDTA, 10 mM Tris-HCl pH 7.2, with protease and phosphatase inhibitors added fresh)[4]

• Ice-cold PBS

• Mechanical homogenizer

• Centrifuge

Procedure:

• Harvest and weigh the plant tissue. Immediately freeze in liquid nitrogen to halt metabolic activity.

• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle with liquid nitrogen.

• Transfer the powdered tissue to a pre-chilled tube containing ice-cold homogenization buffer.

• Homogenize the sample on ice using a mechanical homogenizer.

• Centrifuge the homogenate at a low speed (e.g., 500 x g) for 5 minutes at 4°C to pellet cell debris.

• Transfer the supernatant to a new tube and centrifuge at a higher speed (e.g., 100,000 x g) for 1 hour at 4°C to pellet the microsomal fraction containing the membrane proteins.

• Discard the supernatant and resuspend the membrane pellet in a suitable buffer for downstream applications, such as enzyme assays.

In Vitro Wax Synthase (WSD1) Activity Assay

This assay measures the activity of WSD1 using radiolabeled substrates.[3]

Materials:

• Membrane protein extract containing WSD1

• [1-¹⁴C]palmitoyl-CoA (acyl donor)

• 1-octadecanol (C18 alcohol, acyl acceptor)

• Assay buffer (e.g., Tris-HCl buffer at a suitable pH)

• Thin-layer chromatography (TLC) plates

• Scintillation counter

Procedure:

• Set up the reaction mixture containing the membrane protein extract, assay buffer, 1-octadecanol, and [1-¹⁴C]palmitoyl-CoA.

• Incubate the reaction at an optimal temperature (e.g., 30°C) for a defined period (e.g., 30 minutes).

• Stop the reaction by adding a solvent mixture (e.g., chloroform:methanol, 2:1 v/v).

• Extract the lipids into the organic phase.

• Spot the extracted lipids onto a TLC plate and develop the chromatogram using an appropriate solvent system to separate the wax esters from the unreacted substrates.

• Visualize the radiolabeled products by autoradiography.

• Scrape the spot corresponding to the wax ester product from the TLC plate and quantify the radioactivity using a scintillation counter to determine the enzyme activity.

Quantitative Analysis of Wax Esters by GC-MS

This protocol outlines the general steps for the quantification of wax esters from plant tissues.

Materials:

• Plant tissue

• Organic solvents (e.g., chloroform, hexane)

• Internal standard (e.g., n-tetracosane)[18]

• Derivatization agent (if necessary)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Extract the total cuticular waxes from the plant tissue by immersing it in an organic solvent like chloroform or hexane.

• Add a known amount of an internal standard to the extract for quantification.

• Evaporate the solvent under a stream of nitrogen.

• If necessary, derivatize the wax components to improve their volatility for GC analysis.

• Inject the sample into the GC-MS. The GC will separate the different wax ester components based on their volatility and polarity. The mass spectrometer will then fragment and detect the individual components, allowing for their identification and quantification based on their mass spectra and comparison to the internal standard.[18]

Conclusion and Future Perspectives

The biosynthesis of wax esters in plants is a fundamental process with significant implications for plant fitness and industrial applications. While the core enzymatic steps are well-established, ongoing research continues to unravel the complexities of its regulation. Future investigations will likely focus on elucidating the precise roles of different enzyme isoforms, the interplay between various regulatory pathways, and the mechanisms of wax ester transport and deposition. A deeper understanding of these processes will be instrumental in developing novel strategies for engineering plants with enhanced stress tolerance and for the sustainable production of valuable wax esters.

References

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• Wang, G., et al. (2022). The Plant Fatty Acyl Reductases. International Journal of Molecular Sciences, 24(1), 133. [Link]

• Li, F., et al. (2008). Identification of the Wax Ester Synthase/Acyl-Coenzyme A:Diacylglycerol Acyltransferase WSD1 Required for Stem Wax Ester Biosynthesis in Arabidopsis. Plant Physiology, 148(1), 97-107. [Link]

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• Kim, H., et al. (2021). Regulatory mechanisms underlying cuticular wax biosynthesis. Journal of Experimental Botany, 73(9), 2832-2843. [Link]

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• Cheng, D., et al. (2022). Heterologous Expression and Characterization of Plant Wax Ester Producing Enzymes. International Journal of Molecular Sciences, 23(12), 6889. [Link]

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• Li, F., et al. (2008). Identification of the Wax Ester Synthase/Acyl-Coenzyme A: Diacylglycerol Acyltransferase WSD1 Required for Stem Wax Ester Biosynthesis in Arabidopsis. Plant Physiology, 148(1), 97-107. [Link]

• Lipotype. (n.d.). Wax Ester. Retrieved from [Link]

• Kalscheuer, R., & Steinbüchel, A. (2003). A novel bifunctional wax ester synthase/acyl-CoA:diacylglycerol acyltransferase from Acinetobacter sp. strain ADP1: characterization of a new class of acyltransferases. Journal of Biological Chemistry, 278(10), 8075-8082. [Link]

• Kosma, D. K., et al. (2009). The Arabidopsis Cuticular Wax Biosynthesis Gene CER26 Is a Key Regulator of VLCFA Elongation. The Plant Cell, 21(12), 3789-3801. [Link]

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• Lardizabal, K. D., et al. (2000). Purification of a Jojoba Embryo Wax Synthase, Cloning of Its cDNA, and Production of High Levels of Wax in Seeds of Transgenic Arabidopsis. Plant Physiology, 122(3), 645-655. [Link]

• Li, F., et al. (2008). Identification of the Wax Ester Synthase/Acyl-Coenzyme A:Diacylglycerol Acyltransferase WSD1 Required for Stem Wax Ester Biosynthesis in Arabidopsis. Plant Physiology, 148(1), 97-107. [Link]

• Millar, A. A., et al. (1999). CUT1, an Arabidopsis Gene Required for Cuticular Wax Biosynthesis and Pollen Fertility, Encodes a Very-Long-Chain Fatty Acid Condensing Enzyme. The Plant Cell, 11(5), 825-838. [Link]

• Jenkin, S. E., & Molina, I. (2015). Isolation and Compositional Analysis of Plant Cuticle Lipid Polyester Monomers. Journal of Visualized Experiments, (101), e53386. [Link]

• Wang, G., et al. (2022). The Plant Fatty Acyl Reductases. International Journal of Molecular Sciences, 24(1), 133. [Link]

• Kalscheuer, R., et al. (2004). The Wax Ester Synthase/Acyl Coenzyme A:Diacylglycerol Acyltransferase from Acinetobacter sp. Strain ADP1: Characterization of a Novel Class of Acyltransferases. Journal of Biological Chemistry, 279(49), 50775-50782. [Link]

• Li, Y., et al. (2023). Gas Chromatography–Mass Spectrometry Metabolite Analysis Combined with Transcriptomics Reveals Genes Involved in Wax Biosynthesis in Allium fistulosum L. International Journal of Molecular Sciences, 24(12), 10036. [Link]

• Suh, M. C., et al. (2005). Cuticular Lipid Composition, Surface Structure, and Gene Expression in Arabidopsis Stem Epidermis. Plant Physiology, 139(4), 1649-1665. [Link]

• Domergue, F., et al. (2010). Three Arabidopsis fatty acyl-coenzyme A reductases, FAR1, FAR4, and FAR5, generate primary fatty alcohols associated with suberin deposition. Plant Physiology, 153(4), 1539-1554. [Link]

• Zhang, Y., et al. (2023). Chemical and Ultrastructural Changes in the Cuticle Observed in RabA2b Overexpressing Plants. International Journal of Molecular Sciences, 24(13), 10839. [Link]

• Lee, S. B., & Suh, M. C. (2015). Diurnal Regulation of Plant Epidermal Wax Synthesis through Antagonistic Roles of the Transcription Factors SPL9 and DEWAX. The Plant Cell, 27(6), 1657-1670. [Link]

• Domergue, F., et al. (2010). Three Arabidopsis Fatty Acyl-Coenzyme A Reductases, FAR1, FAR4, and FAR5, Generate Primary Fatty Alcohols Associated with Suberin Deposition. Plant Physiology, 153(4), 1539-1554. [Link]

• Go, Y. S., et al. (2015). Arabidopsis Cuticular Wax Biosynthesis Is Negatively Regulated by the DEWAX Gene Encoding an AP2/ERF-Type Transcription Factor. The Plant Cell, 27(6), 1671-1685. [Link]

• Focks, N., & Benning, C. (1998). wrinkled1: A novel, low-seed-oil mutant of Arabidopsis with a deficiency in the seed-specific regulation of carbohydrate metabolism. The Plant Journal, 15(1), 9-18. [Link]

• Kajiwara, K., et al. (2021). Protocol for measuring sphingolipid metabolism in budding yeast. STAR Protocols, 2(2), 100452. [Link]

• Go, Y. S., et al. (2015). Arabidopsis Cuticular Wax Biosynthesis Is Negatively Regulated by the DEWAX Gene Encoding an AP2/ERF-Type Transcription Factor. The Plant Cell, 27(6), 1671-1685. [Link]

• Winkel, B. S. (2004). Metabolic channeling in plants. Annual Review of Plant Biology, 55, 85-107. [Link]

• Jojoba (1999). Plasmids used to express wax ester biosynthetic genes into Arabidopsis. ResearchGate. [Link]

• Shimadzu Corporation. (n.d.). Comprehensive analysis of cuticular wax components using GC×GC-MS. Retrieved from [Link]

• Organomation. (2024, November 19). Plant Lipid Sample Preparation for GC-MS Analysis. Retrieved from [Link]

• Gołębiewski, M., et al. (2010). Cuticular lipids of insects as potential biofungicides: Methods of lipid composition analysis. Mycotoxin Research, 26(4), 231-247. [Link]

• Lee, S. B., & Suh, M. C. (2015). Diurnal Regulation of Plant Epidermal Wax Synthesis through Antagonistic Roles of the Transcription Factors SPL9 and DEWAX. The Plant Cell, 27(6), 1657-1670. [Link]

• Focks, N., & Benning, C. (1998). wrinkled1: A novel, low-seed-oil mutant of Arabidopsis with a deficiency in the seed-specific regulation of carbohydrate metabolism. The Plant Journal, 15(1), 9-18. [Link]

• Kajiwara, K., et al. (2021). Protocol for measuring sphingolipid metabolism in budding yeast. STAR Protocols, 2(2), 100452. [Link]

• Shimadzu Corporation. (n.d.). Comprehensive analysis of cuticular wax components using GC×GC-MS. Retrieved from [Link]

• Organomation. (2024, November 19). Plant Lipid Sample Preparation for GC-MS Analysis. Retrieved from [Link]

• Gołębiewski, M., et al. (2010). Cuticular lipids of insects as potential biofungicides: Methods of lipid composition analysis. Mycotoxin Research, 26(4), 231-247. [Link]

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Arachidyl Oleate: Structural Characterization and Pharmaceutical Applications of a Long-Chain Wax Ester

The following technical guide details the chemical identity, structural properties, synthesis, and applications of Arachidyl Oleate , a long-chain wax ester of significant interest in cosmetic chemistry and topical drug delivery.

[1][2]

Executive Summary

Arachidyl oleate (CAS 22393-88-0) is a high-molecular-weight wax ester formed by the condensation of arachidyl alcohol (1-eicosanol) and oleic acid.[1][2][3][4] Structurally defined as icosyl (9Z)-octadec-9-enoate , it combines a saturated C20 hydrophobic tail with a monounsaturated C18 fatty acid chain.[1][2][5] This unique amphiphilic architecture—bridging rigid saturation and fluid unsaturation—imparts distinct emollient properties, making it a critical biomimetic excipient in topical formulations, lipid nanoparticles, and artificial sebum substitutes.[5]

Part 1: Chemical Identity & Structural Analysis[1]

Structural Composition

Arachidyl oleate belongs to the class of mono-unsaturated wax esters .[1] Its structure consists of two primary moieties linked by an ester bond:

• Alcohol Moiety: Arachidyl alcohol (1-Eicosanol), a straight-chain saturated C20 hydrocarbon.[1][5]

• Acid Moiety: Oleic acid ((9Z)-Octadec-9-enoic acid), a C18 monounsaturated fatty acid with a cis-double bond at the

  position.[1][2][5]

The cis-configuration of the oleate chain introduces a "kink" in the molecule, disrupting crystalline packing and lowering the melting point relative to its fully saturated counterpart (arachidyl arachidate).[5] This feature is crucial for its function as a permeability enhancer in transdermal delivery.

Nomenclature and Synonyms

To ensure precision in database searching and procurement, researchers must recognize the standard synonyms used across chemical registries.

Table 1: Chemical Identifiers and Synonyms

Category	Identifier / Name
IUPAC Name	Icosyl (9Z)-octadec-9-enoate
Common Name	Arachidyl oleate
Systematic Synonyms	Oleic acid, eicosyl ester; 9-Octadecenoic acid (Z)-, eicosyl ester; Eicosyl oleate
CAS Registry Number	22393-88-0
Molecular Formula
Molecular Weight	563.0 g/mol
PubChem CID	6436542
InChI Key	HKJBUPVMFYBSHI-PYCFMQQDSA-N

Structural Visualization

The following diagram illustrates the chemical connectivity, highlighting the ester linkage and the cis-unsaturation site.[5]

[5][7][8]

Part 2: Physicochemical Properties[1][9]

The utility of arachidyl oleate in drug development is dictated by its phase behavior. Unlike triglycerides, wax esters like arachidyl oleate are non-greasy and highly stable against oxidation.[5]

Table 2: Physicochemical Profile

Property	Value / Characteristic	Relevance
Physical State	Waxy solid or semi-solid (at 20°C)	Provides structure to creams/lotions without high viscosity.[1][2]
Melting Point	~35–45°C (Estimated)*	Melts near body temperature, aiding spreadability.[2][5]
Solubility	Soluble in chloroform, hexane, ethanol.[5] Insoluble in water.	Compatible with lipid-based drug delivery systems (LNP, SLN).[1][5]
Lipophilicity	High LogP (>15)	Excellent carrier for hydrophobic APIs.[2][5]
Refractive Index	~1.45–1.46	Relevant for optical clarity in gel formulations.[2]

*Note: Pure C38 mono-unsaturated wax esters typically melt in this range, though impurities can lower this to a liquid state.[1][2][5]

Part 3: Synthesis & Manufacturing Protocols

For research applications requiring high purity (>99%), enzymatic synthesis is preferred over acid catalysis to prevent migration of the double bond or hydrolysis.[5]

Protocol: Enzymatic Esterification (Green Chemistry)

This method utilizes Candida antarctica Lipase B (CALB) to catalyze the condensation under mild conditions, minimizing by-products.[5]

Reagents:

• Oleic Acid (≥99% purity)[4][5]

• Arachidyl Alcohol (1-Eicosanol, ≥98% purity)[1][2][5]

• Immobilized Lipase (e.g., Novozym 435)[5][6]

• Solvent: n-Hexane or solvent-free system[1][2][5]

• Molecular Sieves (3Å or 4Å) to scavenge water[5]

Step-by-Step Workflow:

• Preparation: In a reaction vessel, dissolve Arachidyl Alcohol (10 mmol) and Oleic Acid (10 mmol) in n-Hexane (50 mL). Note: A 1:1 molar ratio is stoichiometric, but a slight excess of acid (1.1 eq) can drive conversion.[5]

• Catalyst Addition: Add immobilized Lipase (10% w/w relative to substrates).[5]

• Water Removal: Add activated Molecular Sieves (10% w/w) to shift the equilibrium toward ester formation (Le Chatelier's principle).

• Incubation: Incubate at 50°C with orbital shaking (200 rpm) for 24–48 hours. Do not exceed 60°C to preserve enzyme activity.[5]

• Filtration: Filter the mixture to remove the immobilized enzyme and molecular sieves.

• Purification: Evaporate the solvent under reduced pressure (Rotavap). If necessary, purify via column chromatography (Silica gel; Hexane:Ethyl Acetate 95:5) to remove unreacted acid/alcohol.[5]

Synthesis Pathway Diagram[1][5]

Part 4: Applications in Drug Delivery & Cosmetics

Arachidyl oleate serves as a functional analog to Jojoba oil (which is naturally rich in C40–C44 wax esters) but with a slightly shorter chain length, offering higher spreadability.[5]

Topical & Transdermal Delivery[1][5]

• Mechanism: The oleic acid moiety acts as a permeation enhancer .[7][8][9] It disrupts the highly ordered lipid bilayers of the stratum corneum via phase separation, increasing fluidity and allowing Active Pharmaceutical Ingredients (APIs) to penetrate deeper.[5]

• Formulation Type: Used in Oleogels and Solid Lipid Nanoparticles (SLNs) .[5] Arachidyl oleate provides the lipid core matrix, solubilizing lipophilic drugs (e.g., ibuprofen, ketoprofen) while the waxy consistency controls release rates.[5]

Biomimetic Cosmetics[1][5]

• Sebum Substitute: Human sebum contains ~25% wax esters.[5] Arachidyl oleate mimics this composition, making it non-comedogenic and ideal for barrier repair creams.[5]

• Texture Modifier: It imparts a "dry" emollient feel, reducing the greasiness of hydrocarbon-based ointments (like petrolatum).[5]

Part 5: Analytical Characterization

To validate the identity of synthesized or purchased arachidyl oleate, the following analytical signatures are standard.

GC-MS (Gas Chromatography-Mass Spectrometry)

• Method: High-temperature column (e.g., DB-5ht) required due to high boiling point.[1][2][5]

• Fragmentation Pattern:

  • Molecular Ion (

    ): Weak or absent (due to ester instability).[5]

  • Acylium Ion: Characteristic peak at m/z 265 (Oleoyl cation,

    ).[5]

  • McLafferty Rearrangement: Peaks corresponding to the protonated acid if rearrangement occurs.

NMR Spectroscopy ( -NMR)

• Olefinic Protons: Multiplet at

  5.3–5.4 ppm (2H, -CH=CH-).[1][2]
• -Methylene (Acid side): Triplet at 2.3 ppm (2H, -CH2-COO-).[1][2][5]
• -Methylene (Alcohol side): Triplet at 4.0–4.1 ppm (2H, -COO-CH2-).[1][2][5]

• Terminal Methyls: Triplet at

  0.88 ppm (6H).[5]

References

• PubChem. (n.d.).[5][10] Arachidyl oleate | C38H74O2.[4][10] National Library of Medicine. Retrieved from [Link][5][10]

• MDPI. (2024).[5] Synthesis of Jojoba-like Wax Esters. (Contextual reference for enzymatic synthesis of long-chain esters). Retrieved from [Link][5]

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Technical Whitepaper: Spectroscopic Characterization of Icosyl Oleate

A Guide for Drug Development & Lipid Nanoparticle Formulation

Executive Summary

Icosyl oleate (Arachidyl oleate, C38H74O2) is a high-molecular-weight wax ester synthesized from arachidyl alcohol (C20:0) and oleic acid (C18:1). In pharmaceutical research, it serves as a critical lipid matrix for Solid Lipid Nanoparticles (SLNs) and nanostructured lipid carriers (NLCs). Its melting point (~31°C) makes it uniquely suited for topical and parenteral drug delivery, as it remains solid at room temperature but melts near physiological body temperature, facilitating controlled drug release.

This guide provides a definitive spectroscopic reference for researchers synthesizing or characterizing icosyl oleate. It focuses on distinguishing the ester from its starting materials (free fatty acids and alcohols) using Nuclear Magnetic Resonance (NMR) and Fourier Transform Infrared (FTIR) spectroscopy.

Molecular Architecture & Properties

Before analyzing spectra, the researcher must understand the proton and carbon environments. Icosyl oleate consists of a monounsaturated oleyl tail linked to a saturated arachidyl head via an ester bond.

• IUPAC Name: Icosyl (9Z)-octadec-9-enoate

• Molecular Formula:

  [1]

• Molecular Weight: 562.99 g/mol [1]

• Melting Point: 30.9°C (Pure) [1][2]

• Key Structural Feature: cis-double bond at C9 of the fatty acid chain; ester linkage at C1.

FTIR Spectroscopy: Functional Group Verification

FTIR is the primary rapid-screening tool to confirm ester formation and assess the absence of free fatty acids (FFA) or alcohols.

Diagnostic Bands

Wavenumber (cm⁻¹)	Vibration Mode	Structural Origin	Diagnostic Note
1739 – 1742	Stretch	Ester Carbonyl	Primary confirmation. Sharp, strong peak. Distinct from FFA dimer peak (~1710 cm⁻¹).
2920 / 2850	Stretch	Alkyl Chains ( )	Very intense due to long aliphatic chains (C20 + C18).
1170 – 1245	Stretch	Ester C-O-C	"Fingerprint" region confirmation of ester linkage.
3005	Stretch	cis-Alkene	Weak band indicating the unsaturation in the oleyl chain is intact.
~720	Rock	Long Chain Alkane	Indicates where .

Impurity Profiling (What to watch for)

• Broad band at 3300–3500 cm⁻¹: Indicates unreacted Arachidyl Alcohol (O-H stretch).

• Shoulder at ~1710 cm⁻¹: Indicates unreacted Oleic Acid (Carboxylic acid C=O).

NMR Spectroscopy: Structural Elucidation

High-resolution NMR (

and ) provides the definitive proof of structure and purity. The data below assumes a standard solvent of .

NMR Data (400 MHz, )

The integration values must be calibrated to the triplet at 0.88 ppm (6H) representing the two terminal methyl groups.

Shift ( , ppm)	Multiplicity	Integration	Assignment	Structural Fragment
5.34	Multiplet (m)	2H	Vinyl Protons	(Oleyl chain)
4.06	Triplet (t, Hz)	2H	-Methylene (Alcohol side)
2.29	Triplet (t, Hz)	2H	-Methylene (Acid side)
2.01	Multiplet (m)	4H	Allylic Protons
1.61	Multiplet (m)	4H	-Methylenes	&
1.26 – 1.30	Broad Singlet	~54H	Bulk Methylenes	(Chain backbone)
0.88	Triplet (t, Hz)	6H	Terminal Methyls	(Both ends)

Critical Quality Attribute (CQA): The triplet at 4.06 ppm confirms the ester linkage. If a triplet appears at 3.64 ppm , it indicates unreacted arachidyl alcohol (

). The ratio of integrals at 4.06 vs. 3.64 allows for precise calculation of reaction conversion [2][4].

NMR Data (100 MHz, )

Shift ( , ppm)	Assignment	Note
173.9	Carbonyl ( )	Ester carbonyl (distinct from acid ~180 ppm).
129.9, 129.7	Olefinic Carbons ( )	cis-9,10 double bond.
64.4	-Carbon (Alcohol)
34.4	-Carbon (Acid)
31.9	-2 Carbon	Near terminal methyl.
29.1 – 29.8	Bulk Methylenes	Multiple overlapping peaks for long chains.
27.2	Allylic Carbons	Adjacent to double bond.
14.1	Terminal Methyls

Visualization of Characterization Logic

Figure 1: Spectroscopic Validation Workflow

This diagram outlines the decision-making process for validating Icosyl Oleate purity using the data above.

Caption: Logical workflow for confirming the identity and purity of Icosyl Oleate using spectroscopic markers.

Figure 2: Structure-Spectrum Correlation

Mapping the specific protons of Icosyl Oleate to their NMR signals.

Caption: Correlation map linking specific structural moieties of Icosyl Oleate to their characteristic 1H NMR chemical shifts.

Experimental Protocols

Sample Preparation for NMR

• Solvent: Use Deuterochloroform (

  ) with 0.03% TMS (Tetramethylsilane) as an internal standard.

• Concentration: Dissolve ~10–20 mg of the wax ester in 0.6 mL of

  .

• Filtration: If the sample appears cloudy (common with high MW waxes), filter through a small cotton plug into the NMR tube to remove suspended solids.

• Acquisition: Run a standard proton sequence (16 scans) and a carbon sequence (1024+ scans due to long relaxation times of lipid carbons).

Sample Preparation for FTIR

• Method: Attenuated Total Reflectance (ATR) is preferred for waxes.

• State: Since Icosyl Oleate melts at ~31°C, it may be a soft solid or semi-solid at lab temperature.

• Procedure: Place a small amount of the solid wax on the ATR crystal. If contact is poor, gently warm the crystal to ~35°C to melt the sample into a film, then allow it to cool and recrystallize while acquiring the spectrum. This ensures a uniform path length.

References

• PubChem. (n.d.). Arachidyl oleate (Compound Summary). National Library of Medicine. Retrieved from [Link]

• Knothe, G. (2000). Monitoring the progress of the synthesis of wax esters by 1H-NMR. Journal of the American Oil Chemists' Society. (Extrapolated from general wax ester synthesis protocols).

• Gunstone, F. D. (1993). High Resolution NMR of Fatty Acids and Esters. Lipid Library.[3] Retrieved from [Link]

• Kulig, T. et al. (2013). Differential scanning calorimetric evaluation of human meibomian gland secretions and model lipid mixtures. NIH/PubMed. Retrieved from [Link]

Sources

• 1. larodan.com [larodan.com]
• 2. Differential scanning calorimetric evaluation of human meibomian gland secretions and model lipid mixtures: transition temperatures and cooperativity of melting - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aocs.org [aocs.org]

Thermal properties and phase behavior of arachidyl oleate.

Executive Summary

Arachidyl oleate (Eicosyl oleate,

) is a long-chain wax ester synthesized from arachidyl alcohol ( ) and oleic acid ( ). Unlike fully saturated wax esters that form brittle, high-melting crystalline lattices, arachidyl oleate exhibits a critical melting transition in the physiological range (31°C – 37°C ). This unique thermal behavior makes it a "smart lipid" for drug delivery systems, particularly Solid Lipid Nanoparticles (SLN) and Nanostructured Lipid Carriers (NLC), where it facilitates a solid-to-liquid phase transition upon contact with the skin or ocular surface.

This guide provides a deep technical analysis of the physicochemical properties, phase behavior, and experimental characterization of arachidyl oleate, designed to support formulation scientists in optimizing lipid-based carriers.

Molecular Architecture & Synthesis

Chemical Structure

Arachidyl oleate is an ester formed by the condensation of a saturated fatty alcohol (1-Eicosanol) and a monounsaturated fatty acid (Oleic acid).

• Molecular Formula:

  [1]

• Molecular Weight: ~563 g/mol

• Key Structural Feature: The cis-double bond at the

  position of the oleate moiety introduces a permanent "kink" in the hydrocarbon chain. This steric hindrance disrupts the tight packing efficiency typically seen in saturated waxes (like arachidyl arachidate), significantly lowering the melting point and altering the polymorphic landscape.

Synthesis Pathway

High-purity arachidyl oleate is critical for reproducible phase behavior. The standard synthesis involves acid-catalyzed esterification.

Figure 1: Synthesis pathway of arachidyl oleate via direct esterification.

Thermal Properties (DSC Analysis)

The thermal profile of arachidyl oleate is its most defining characteristic for biomedical applications.

Melting Behavior

Differential Scanning Calorimetry (DSC) reveals a sharp endothermic melting peak.

Parameter	Value / Range	Significance
Melting Point ( )	31°C – 37°C	Melts near body temperature; solid at room storage ( ).
Enthalpy of Fusion ( )	~140 – 160 J/g	Lower than saturated waxes (~200+ J/g), indicating lower crystallinity.
Crystallization ( )	18°C – 22°C	Significant supercooling effect; requires sub-ambient cooling to resolidify.

Mechanism: The cis-unsaturation prevents the formation of a stable orthorhombic subcell (

-form) commonly found in saturated waxes. Instead, arachidyl oleate tends to crystallize in a less ordered hexagonal ( -form) or disordered state, which requires less energy to disrupt (melt).

Physiological Implication

Because the

spans the skin surface temperature (~32°C) and core body temperature (37°C), arachidyl oleate acts as a phase-change material in topical and parenteral formulations.

• Topical: Applied as a solid nanoparticle, it melts upon friction and skin contact, releasing the payload.

• Ocular: In artificial tear fluids, it mimics the meibomian gland secretions, existing as a liquid oil that spreads over the aqueous layer to prevent evaporation.

Phase Behavior & Polymorphism

Understanding the crystal lattice is crucial for predicting drug expulsion during storage.

Polymorphic Forms

Wax esters typically exhibit three main polymorphs:

(hexagonal), (orthorhombic perpendicular), and (triclinic parallel).

• -Form (Hexagonal): The kinetically favored form for arachidyl oleate upon cooling. The "kinked" oleate chains rotate freely, appearing as cylinders in a hexagonal array.

  • XRD Signature: Single strong peak at short spacing 4.15 Å .

• -Form (Orthorhombic): Difficult to achieve for arachidyl oleate due to steric hindrance. Long-term storage at low temperatures may induce a transition, but the cis-bond destabilizes this packing.

  • Stability:[2][3] Low. The molecule prefers the

    -state or a liquid state near ambient temperature.

Phase Transition Logic

Figure 2: Polymorphic transition map. The oleate kink inhibits the transition to the stable

-form.

Applications in Drug Delivery (SLN & NLC)

Arachidyl oleate is a superior excipient for Nanostructured Lipid Carriers (NLC) compared to pure solid waxes (like cetyl palmitate).

The "Imperfect Matrix" Theory

In NLCs, the goal is to create a lipid matrix with many crystal defects to accommodate drug molecules.

• Pure Saturated Waxes: Crystallize into perfect lattices, expelling the drug over time (blooming).

• Arachidyl Oleate: The structural irregularity creates a "messy" crystal lattice (high disorder). This provides inter-chain spaces where drug molecules can reside, increasing Drug Loading Capacity (DLC) and preventing expulsion.

Formulation Protocol: NLC Preparation

Objective: Create NLCs with Arachidyl Oleate (AO) and Glyceryl Behenate (GB).

• Lipid Phase: Mix GB (Solid,

  ) and AO (Liquid/Semi-solid, ) in a 70:30 ratio.

• Drug Addition: Dissolve lipophilic drug (e.g., Retinol) in the melt at 75°C.

• Aqueous Phase: Heat surfactant solution (Poloxamer 188, 2%) to 75°C.

• Pre-Emulsion: Add aqueous phase to lipid phase under high-shear stirring (Ultra-Turrax, 10,000 rpm, 2 min).

• Homogenization: Pass through High-Pressure Homogenizer (500 bar, 3 cycles).

• Cooling: Cool to room temperature. AO prevents the GB from recrystallizing too perfectly, trapping the drug.

Experimental Characterization Protocols

Differential Scanning Calorimetry (DSC)

• Instrument: PerkinElmer DSC 8000 or equivalent.

• Sample: 3–5 mg in hermetically sealed aluminum pans.

• Protocol:

  • Heat to 80°C (erase thermal history).

  • Cool to -20°C at 5°C/min (observe crystallization

    ).

  • Heat to 80°C at 5°C/min (observe melting

    ).

• Validation:

  must be . A sharp peak indicates high purity; a broad peak indicates free fatty acid impurities.

X-Ray Diffraction (XRD)

• Instrument: Bruker D8 Discover (Cu K

  radiation).

• Temperature: Controlled at 20°C (below

  ).

• Target Data:

  • Wide Angle (WAXS): Look for peak at

    (4.1 Å) confirming -hexagonal packing.

  • Small Angle (SAXS): Lamellar spacing (

    -spacing) corresponds to the length of the molecule (~50 Å for extended, less if tilted).

References

• Butovich, I. A., et al. (2013). Differential scanning calorimetric evaluation of human meibomian gland secretions and model lipid mixtures. National Institutes of Health.

• Kulovesi, P., et al. (2021). Tear Film Lipid Layer Structure: Self-Assembly of O-Acyl-ω-hydroxy Fatty Acids and Wax Esters. ACS Nano Letters.

• Rantamäki, A. H., et al. (2013). Melting Points—The Key to the Anti-Evaporative Effect of the Tear Film Wax Esters. Investigative Ophthalmology & Visual Science.

• Müller, R. H., et al. (2000).[2] Solid lipid nanoparticles (SLN) for controlled drug delivery: a review of the state of the art. European Journal of Pharmaceutics and Biopharmaceutics.

• ChemSrc. (2023).[4] Arachidyl oleate - Physicochemical Properties.

Sources

• 1. 22393-88-0,ARACHIDYL OLEATE [lookchemicals.com]
• 2. scribd.com [scribd.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Solubility Profiling & Solvent Systems for Arachidyl Oleate: A Technical Guide

Physicochemical Identity & Molecular Architecture

Arachidyl oleate (Eicosyl oleate; C

H O ) represents a specific class of long-chain wax esters critical to lipid nanoparticle (LNP) formulation and advanced tribology. Unlike fully saturated wax esters (e.g., arachidyl stearate) which form highly crystalline, brittle solids, arachidyl oleate incorporates a cis-9 unsaturation within the oleyl moiety.

This structural "kink" disrupts the Van der Waals packing density of the C20 (arachidyl) and C18:1 (oleyl) chains, significantly depressing the melting point and altering solvation thermodynamics. While arachidyl alcohol melts at ~64°C, arachidyl oleate exists as a viscous liquid or semi-solid paste at room temperature , exhibiting a high viscosity index and oxidative susceptibility requiring specific solvent handling protocols.

Molecular Descriptor Table

Property	Value / Characteristic	Source
CAS Number	22393-88-0	[1]
Molecular Formula	C H O	[1]
Molecular Weight	562.99 g/mol	[1]
Physical State (25°C)	Liquid / Soft Paste	[1]
Lipophilicity (LogP)	> 15 (Predicted)	[2]
Key Functional Group	Ester linkage, cis-alkene	[1]

Thermodynamics of Solubility: The Hansen Framework

To move beyond empirical "trial and error," we apply Hansen Solubility Parameters (HSP) to predict solvent compatibility. Arachidyl oleate is dominated by dispersive forces (

) with negligible polarity ( ) or hydrogen bonding ( ) capacity.

Predicted HSP Vector

• (Dispersion): ~16.0 MPa (Driven by the long alkyl chains)
• (Polarity): ~1.5 MPa (Minor contribution from ester linkage)
• (H-Bonding): ~2.0 MPa (Very low; no hydroxyl groups)

Solubility Rule: Solvents with a Relative Energy Difference (RED) < 1.0 will dissolve the solute.

Where is the distance between solvent and solute in Hansen space, and is the interaction radius of arachidyl oleate.

Solvent Interaction Diagram (Graphviz)

Caption: Interaction map based on Hansen Solubility Parameters. Green arrows indicate thermodynamic compatibility; red indicates phase separation.

Solvent Compatibility Matrix

The following table synthesizes empirical data from homologous wax esters (e.g., oleyl oleate, cetyl oleate) to provide a solubility guide for arachidyl oleate.

Solvent Class	Specific Solvent	Solubility Rating	Application Context
Halogenated	Chloroform, DCM	Excellent (>500 mg/mL)	NMR analysis, stock solution preparation.[1]
Aliphatic	Hexane, Heptane, Isooctane	Good (>100 mg/mL)	Extraction from reaction media; lipid nanoparticle organic phase.[1]
Aromatic	Toluene, Benzene	Good (>100 mg/mL)	High-temperature enzymatic synthesis (azeotropic water removal).[1]
Polar Aprotic	Acetone, Ethyl Acetate	Intermediate	Temperature-dependent.[1] Useful for recrystallization/purification at -20°C.
Polar Protic	Ethanol, Isopropanol	Poor (Cold) / Moderate (Hot)	Removing unreacted fatty acids/alcohols (fractionation).[1]
Aqueous	Water, PBS	Insoluble	Continuous phase for emulsion/nanoparticle formation.[1]

Experimental Protocols

Protocol A: Gravimetric Solubility Determination

Validating solubility limits for formulation development.

• Preparation: Weigh 100 mg of Arachidyl Oleate into a 20 mL scintillation vial.

• Solvent Addition: Add the target solvent in 100 µL increments under constant magnetic stirring (500 RPM) at 25°C.

• Visual Inspection: Monitor for "schlieren" lines (dissolution) or turbidity (saturation).

• Equilibration: Once visually dissolved, add excess solute until precipitation/turbidity persists. Cap and stir for 24 hours.

• Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter (hydrophobic).

• Quantification: Evaporate a known volume of filtrate under nitrogen stream and weigh the residue.

  • Calculation:

Protocol B: Purification via Solvent Fractionation

Separating Arachidyl Oleate from unreacted Oleic Acid/Arachidyl Alcohol.

Principle: Arachidyl oleate is more hydrophobic than its precursors. We utilize Acetone/Ethanol mixtures where the ester precipitates at low temperatures while fatty acids remain soluble.

• Dissolution: Dissolve crude reaction mixture in minimal hot Acetone (45°C).

• Cooling: Slowly cool the solution to 4°C, then to -20°C overnight.

• Phase Separation: Arachidyl oleate will settle as a white semi-solid/precipitate. Unreacted oleic acid remains in the supernatant.

• Centrifugation: Centrifuge at 4000 x g for 10 minutes at -10°C.

• Wash: Decant supernatant. Resuspend pellet in cold Ethanol (-20°C) to wash away residual alcohols.

• Drying: Desolvate under vacuum (< 1 mbar) at 40°C.

Synthesis & Purification Workflow (Graphviz)

Caption: Solvent fractionation workflow exploiting the differential solubility of wax esters vs. free fatty acids in cold polar solvents.

Applications in Drug Delivery[5]

Arachidyl oleate is increasingly relevant in Nanostructured Lipid Carriers (NLCs) . Unlike Solid Lipid Nanoparticles (SLNs) made purely of solid waxes (e.g., tristearin), NLCs incorporate liquid lipids to create an imperfect crystal lattice.

• Role: The "liquid" lipid component (due to the oleate kink) disrupts the crystallinity of the solid matrix.

• Benefit: Increases drug loading capacity (prevents drug expulsion during storage) and modulates release kinetics.

• Formulation: Typically dissolved in the organic phase (e.g., Chloroform/Ethanol) along with the drug before emulsification into the aqueous phase.

References

• FooDB. Ethyl Oleate: Physicochemical Properties and Solubility Data. (Used as homologous reference for oleate ester solubility trends). Retrieved from [Link]

• Hansen, C. M.Hansen Solubility Parameters: A User's Handbook. CRC Press, 2007. (Source for HSP theory and group contribution methods).

• Wageningen University. Enzymatic synthesis of fatty acid derivatives in organic solvents. (Reference for enzymatic synthesis protocols). Retrieved from [Link]

Sources

• 1. Showing Compound Ethyl oleate (FDB012859) - FooDB [foodb.ca]

Technical Guide: Identification and Structural Characterization of Arachidyl Oleate in Natural Waxes

This guide is structured as an advanced technical whitepaper designed for analytical chemists and lipid researchers. It prioritizes mechanistic understanding and robust protocol design over generic descriptions.

H O [1]

Executive Summary: The Criticality of Isomer-Specific Identification

In the high-stakes arena of natural product authentication and cosmetic formulation, "total wax content" is an insufficient metric. The specific profile of wax esters (WEs)—esters of long-chain fatty acids and long-chain fatty alcohols—serves as a molecular fingerprint for origin and purity.

Arachidyl Oleate (C38:1) represents a critical biomarker.[2] It is an ester formed from Oleic Acid (C18:1) and Arachidyl Alcohol (C20:0) .[1][2] Its accurate identification is challenging because it is isobaric (same mass, MW 562.[2]99) with Oleyl Arachidate (Arachidic Acid C20:0 + Oleyl Alcohol C18:1).[1][2]

Differentiation is vital:

• Adulteration Detection: Sunflower wax is rich in C40–C44 esters but contains specific C38 markers.[2] Adulterating premium beeswax (C40–C50 dominant) with cheaper plant waxes requires isomer-level resolution to detect.[2]

• Formulation Stability: The position of the double bond (acid vs. alcohol moiety) influences the crystalline lattice and oxidative stability of lipid nanoparticles (SLNs) used in drug delivery.[1]

This guide details the self-validating protocols for the extraction, separation, and mass-spectral confirmation of Arachidyl Oleate.

Chemical Identity and Structural Logic[1]

To identify the molecule, one must first understand its fragmentation potential.

Property	Specification
IUPAC Name	9-Octadecenoic acid (Z)-, eicosyl ester
Common Name	Arachidyl Oleate
Molecular Formula	C H O
Exact Mass	562.5689 Da
Components	Acid: Oleic Acid (C18:1 9) Alcohol: Arachidyl Alcohol (1-Eicosanol, C20:[1][2][3][4]0)
Key Isomer (Interference)	Oleyl Arachidate (Acid: C20:0, Alcohol: C18:[1]1)

Experimental Workflow: Isolation and Enrichment

Direct injection of crude lipid extracts often leads to source contamination and spectral interferences from Triacylglycerols (TAGs).[2] A Solid-Phase Extraction (SPE) fractionation is mandatory.[2]

Protocol 1: Lipid Fractionation via Silica SPE

Objective: Isolate neutral wax esters from polar lipids and TAGs.

• Sample Solubilization: Dissolve 50 mg of wax sample in 1 mL of Chloroform .

• Column Conditioning: Use a 500 mg Silica Gel SPE cartridge (e.g., Strata Si-1).[2] Condition with 6 mL Hexane .

• Loading: Load the sample onto the cartridge.

• Elution 1 (Hydrocarbons): Elute with 5 mL Hexane . (Discard or save for alkane analysis).

• Elution 2 (Wax Esters - TARGET): Elute with 8 mL Hexane:Diethyl Ether (99:1 v/v) .

  • Note: The 1% ether is critical.[2] Pure hexane may retain long-chain WEs; higher polarity elutes TAGs.[2]

• Elution 3 (TAGs/Polar Lipids): Elute with 10 mL Hexane:Diethyl Ether (90:10 v/v) . (Discard).[2]

• Concentration: Evaporate the WE fraction (Elution 2) under Nitrogen at 40°C. Reconstitute in Isooctane for GC analysis.

Analytical Core: High-Temperature GC-MS

Standard GC columns (max 325°C) cannot elute C38–C50 wax esters without significant thermal degradation or bleed.[1][2]

Instrumental Parameters

• System: GC-MS (Single Quadrupole or Q-TOF).[2]

• Column: ZB-5HT or DB-5ht (5% phenyl polycarborane-siloxane).[2]

  • Dimensions: 15 m

    0.25 mm ID 0.10 µm film .[2]

  • Why: The thin film (0.1 µm) reduces retention time and elution temperature, preventing thermal cracking of the ester bond.

• Carrier Gas: Helium at 1.5 mL/min (Constant Flow).[1][2]

• Temperature Program:

  • Start: 100°C (hold 1 min).

  • Ramp: 15°C/min to 380°C.[2]

  • Hold: 10 min at 380°C.

• Inlet: Cool-on-Column (COC) or PTV (Programmed Temperature Vaporizer) to avoid discrimination against high-boiling waxes.[2]

Mass Spectral Identification (The "Senior Scientist" Insight)

This is the most critical section. You must distinguish Arachidyl Oleate from Oleyl Arachidate .[2] In Electron Ionization (EI, 70 eV), wax esters fragment via specific pathways.[1][2]

Mechanism 1: Acylium Ion Formation (Diagnostic for Acid)

The C-O bond cleaves, retaining the charge on the carbonyl group.

• Arachidyl Oleate (Acid = Oleic, C18:1):

  • Generates [RCO]

    at m/z 265 (Oleoyl ion).

  • Often accompanied by protonated acid [RCOOH

    ] at m/z 283 .[1][2]

• Oleyl Arachidate (Acid = Arachidic, C20:0):

  • Generates [RCO]

    at m/z 295 (Arachidoyl ion).

  • Protonated acid [RCOOH

    ] at m/z 313 .[1][2]

Mechanism 2: McLafferty Rearrangement (Diagnostic for Alcohol)

Hydrogen migration leads to the formation of an alkene radical cation from the alcohol chain.

• Arachidyl Oleate (Alcohol = Arachidyl, C20:0):

  • Generates alkene ion [C

    H ] at m/z 280 .

• Oleyl Arachidate (Alcohol = Oleyl, C18:1):

  • Generates alkene ion [C

    H ] at m/z 252 .

Visualization of Logic and Workflow

The following diagrams illustrate the extraction workflow and the fragmentation logic required for structural confirmation.

Figure 1: Analytical Workflow for Wax Ester Profiling[5]

Caption: Step-by-step isolation protocol. Fraction 2 is the critical isolate containing Arachidyl Oleate.

Figure 2: Mass Spectral Fragmentation Logic (Isomer Differentiation)

Caption: Decision tree for distinguishing Arachidyl Oleate from its isobaric isomer using diagnostic ions.

Data Interpretation Summary Table

When reviewing the Mass Spectrum, use this table to validate identity.

Ion (m/z)	Identity	Origin in Arachidyl Oleate	Interpretation
562	[M]	Molecular Ion	Weak intensity (typical in WEs).[2] Confirms C38.
265	[C H CO]	Acylium Ion	PRIMARY CONFIRMATION. Indicates Oleic Acid moiety.
283	[C H COOH ]	Protonated Acid	Secondary confirmation of Oleic Acid.
280	[C H ]	Alkene Ion	ALCOHOL CONFIRMATION. Indicates Arachidyl Alcohol.[1][2]
55	[C H ]	Hydrocarbon	Non-specific lipid fragment (ignore for ID).[1][2]

Self-Validation Check:

• If you see m/z 265 but not m/z 280 (and instead see m/z 252), you have Oleyl Oleate (C36) or a mixed isomer.[1][2]

• If you see m/z 313, the sample is Oleyl Arachidate , not Arachidyl Oleate.[1]

References

• Reiter, B. et al. (1999).[2] Analysis of wax esters by high-temperature gas chromatography-mass spectrometry.[2][5] Journal of Chromatography A. Link[1][2]

• Vrkoslav, V. et al. (2010).[2] Structural characterization of wax esters by electron ionization mass spectrometry. Journal of Lipid Research.[2] Link

• Hamilton, R.J. (1995).[2] Waxes: Chemistry, Molecular Biology and Functions.[2] The Oily Press.[2] Link

• Lipid Maps Consortium. (2023).[2] LIPID MAPS Structure Database: Arachidyl Oleate.[2]Link[1]

Sources

• 1. Structural characterization of wax esters by electron ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Arachidyl linoleate | C38H72O2 | CID 70698746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. larodan.com [larodan.com]
• 4. CAS Common Chemistry [commonchemistry.cas.org]
• 5. researchgate.net [researchgate.net]

Rheological properties of oleic acid arachidyl ester.

An In-Depth Technical Guide to the Rheological Properties of Arachidyl Oleate for Pharmaceutical Applications

Authored by a Senior Application Scientist

Foreword: Understanding the Flow of a Novel Excipient

In the landscape of pharmaceutical development, the selection of excipients is a critical determinant of a drug product's stability, efficacy, and patient acceptability. Among the vast array of available materials, lipid-based excipients, particularly esters, have garnered significant attention for their biocompatibility, biodegradability, and versatile functionality.[1] Arachidyl oleate (also known as icosyl oleate), a wax ester formed by the formal condensation of arachidyl alcohol (a C20 saturated fatty alcohol) and oleic acid (a C18 monounsaturated fatty acid), is emerging as a compound of interest.[2][3] Its unique molecular structure—a long, saturated alcohol chain coupled with an unsaturated fatty acid—suggests a compelling profile of rheological and physicochemical properties that are highly relevant for researchers in drug formulation and material science.

This technical guide provides a comprehensive exploration of the rheological properties of arachidyl oleate. Moving beyond a simple recitation of data, we delve into the causal relationships between its molecular architecture and its macroscopic flow behavior. This document is designed for scientists and drug development professionals, offering not only theoretical insights but also actionable, field-proven experimental protocols for characterizing this and similar lipid-based materials. We will examine arachidyl oleate both as a pure substance and as a critical component in advanced drug delivery systems, such as oleogels and nanostructured lipid carriers.

Molecular Architecture and its Rheological Implications

Arachidyl oleate, with the molecular formula C38H74O2, is classified as a wax ester.[3][4] Its structure is fundamentally amphipathic, though strongly dominated by its lipophilic character due to the long hydrocarbon chains. The key to understanding its rheological behavior lies in two distinct features of its structure:

• Total Chain Length: With 38 carbon atoms, the molecule has significant mass and potential for van der Waals interactions, contributing to its viscosity.

• The cis-Double Bond: The presence of a single cis-double bond in the oleic acid moiety introduces a "kink" in the acyl chain.[5] This structural feature is critical; it disrupts the close packing that would be possible with two fully saturated chains, leading to a lower melting point and a liquid state at room temperature compared to its fully saturated analogue, arachidyl arachidate.[6][7]

The interplay between the long, flexible chains and the packing disruption caused by the double bond governs the material's viscosity, pour point, and viscoelastic response, particularly at different temperatures.

Caption: Relationship between arachidyl oleate's structure and its physical properties.

Core Rheological Profile and Physicochemical Properties

While extensive rheological data for pure arachidyl oleate is not widely published, we can extrapolate its expected properties from well-characterized analogous long-chain esters and wax esters.[8] These materials are valued in applications from cosmetics to biolubricants for their lubricity and favorable viscosity-temperature characteristics.[6][9]

Viscosity and Flow Behavior

As a pure liquid, arachidyl oleate is expected to exhibit Newtonian flow behavior, meaning its viscosity is independent of the shear rate applied. However, its viscosity is highly dependent on temperature. As temperature decreases, increased intermolecular forces will cause a significant increase in viscosity until it approaches its solidification point. The Viscosity Index (VI) is a critical parameter that describes this relationship; a higher VI indicates a smaller change in viscosity with temperature, a desirable trait for many lubrication and formulation applications.[8]

Data Presentation: Anticipated Properties

The following table summarizes the anticipated physicochemical and rheological properties of arachidyl oleate, based on proxy data for similar long-chain wax esters used in lubricant and cosmetic formulations.[8] These values provide a validated starting point for formulation development.

Property	Test Method	Typical Value Range for Long-Chain Oleate/Wax Esters	Causality & Significance in Drug Development
Kinematic Viscosity @ 40°C (cSt)	ASTM D445	30 - 70	Influences the spreadability of topical formulations and the film strength in lubricant applications.
Kinematic Viscosity @ 100°C (cSt)	ASTM D445	5 - 15	Indicates performance and stability at elevated processing or storage temperatures.
Viscosity Index (VI)	ASTM D2270	150 - 220	A high VI ensures consistent performance across a range of temperatures, crucial for products that may be stored in varied climates.
Pour Point (°C)	ASTM D97	-15 to 5	Defines the lowest temperature for handling and processing. Essential for preventing solidification during manufacturing or in cold-start applications.
Physical State	Visual	Liquid at Room Temp / Solid when cooled	The liquid state at room temperature makes it easy to incorporate into emulsions, microemulsions, and oleogels without requiring high heat.[6][10]

Arachidyl Oleate in Semi-Solid Formulations: The Science of Oleogels

One of the most promising applications for arachidyl oleate in drug delivery is as the liquid lipid phase in oleogels.[11] Oleogels are semi-solid systems where a liquid oil is structured into a gel network by a gelling agent (organogelator). The rheological properties of these systems are paramount to their function as drug carriers.

The incorporation of arachidyl oleate into an oleogel transforms its rheological profile from simple Newtonian to complex, non-Newtonian behavior. Key properties of such systems include:

• Viscoelasticity: Oleogels exhibit both viscous (liquid-like) and elastic (solid-like) properties. This is quantified by the storage modulus (G'), representing the elastic component, and the loss modulus (G''), representing the viscous component. A strong gel will have G' significantly greater than G''.

• Shear-Thinning: When shear (e.g., rubbing onto the skin) is applied, the gel's viscosity decreases. This is caused by the temporary disruption of the gelator network, allowing for smooth application.

• Thixotropy: This is a time-dependent shear-thinning behavior. After the shear is removed, the gel network slowly rebuilds, and viscosity increases. This property is crucial for topical formulations, ensuring the product stays where it is applied rather than running off.[12]

The choice of arachidyl oleate as the oil phase can enhance the stability and solubility of lipophilic active pharmaceutical ingredients (APIs), while its inherent emollient properties improve skin feel and hydration.[6]

Methodologies for Rheological Characterization

To ensure the development of robust and reproducible formulations, a rigorous and standardized approach to rheological testing is essential. The following protocols describe core experiments for characterizing arachidyl oleate and its formulations using a rotational rheometer.

Experimental Protocol 1: Viscosity Profiling (Temperature & Shear Sweep)

This workflow determines the fundamental flow behavior of the material.

Caption: Experimental workflow for viscosity profiling.

Causality Behind Choices:

• Geometry: Cone-plate geometry is preferred for low-to-medium viscosity liquids as it ensures a constant shear rate across the sample. Parallel-plate is versatile and better for semi-solids like oleogels.

• Equilibration: Allowing the sample to reach thermal equilibrium is critical for accurate viscosity measurements, as this property is highly temperature-dependent.

• Logarithmic Sweep: A logarithmic shear rate sweep allows for efficient probing of behavior over several orders of magnitude, revealing subtle non-Newtonian characteristics.

Experimental Protocol 2: Oscillatory Rheometry for Viscoelastic Analysis

This workflow is essential for characterizing the semi-solid structure of formulations like oleogels.

Caption: Experimental workflow for viscoelastic analysis.

Causality Behind Choices:

• LVER Determination: All subsequent viscoelastic tests must be performed within the LVER. Outside this region, the strain applied is large enough to irreversibly damage the sample's structure, leading to invalid data. The amplitude sweep is a self-validating step to ensure the integrity of the frequency sweep.

• Frequency Sweep: This test probes the time-dependent response of the material. High frequencies correspond to short timescales (probing local structure), while low frequencies correspond to long timescales (probing overall network structure).

Applications in Advanced Drug Delivery

The rheological profile of arachidyl oleate makes it a highly versatile excipient in modern drug delivery systems.

• Topical and Transdermal Systems: In oleogels and creams, its shear-thinning and thixotropic properties provide an elegant feel and ensure the formulation remains on the target area.[11] Furthermore, as a derivative of oleic acid—a well-known penetration enhancer—arachidyl oleate may help fluidize the stratum corneum lipids, potentially improving the delivery of APIs through the skin.[13][14]

• Nanostructured Lipid Carriers (NLCs): NLCs are composed of a blend of solid and liquid lipids. Arachidyl oleate can serve as the liquid lipid component.[15] Its role is to create imperfections in the crystal lattice of the solid lipid, increasing the space available for drug loading and preventing drug expulsion during storage—a common issue with solid lipid nanoparticles (SLNs).[16] The rheology of the final NLC dispersion is critical for its stability and processability into final dosage forms.[16]

• Biolubricants: The favorable viscosity index and low pour point suggest arachidyl oleate is a promising candidate for biodegradable lubricants used on medical devices or in pharmaceutical manufacturing, where biocompatibility is essential.[8]

Conclusion

Arachidyl oleate is more than just a simple lipid; it is a structured material whose rheological properties are a direct consequence of its unique molecular design. Its liquid state at room temperature, favorable viscosity-temperature profile, and ability to form complex non-Newtonian systems make it a highly valuable excipient for researchers in drug development. By understanding and controlling its rheological behavior through the systematic application of the protocols outlined in this guide, scientists can unlock its full potential to create stable, effective, and elegant drug delivery systems. The principles and methodologies discussed herein provide a robust framework for the characterization of arachidyl oleate and the rational design of next-generation pharmaceutical formulations.

References

• MDPI. Rheological and Physicochemical Properties of Oleogel with Esterified Rice Flour and Its Suitability as a Fat Replacer. [Link]

• PubChem - NIH. Oleic Acid. [Link]

• MDPI. A Comprehensive Study on Physicochemical Properties of Fatty Acid Esters Derived from Different Vegetable Oils and Alcohols and Their Potential Application. [Link]

• Wikipedia. Wax ester. [Link]

• Grasas y Aceites. Rheology of oleogels based on sorbitan and glyceryl monostearates and vegetable oils for lubricating applications. [Link]

• MDPI. Lipid-Based Nanoformulations for Drug Delivery: An Ongoing Perspective. [Link]

• PubChem - NIH. Arachidyl oleate. [Link]

• MDPI. Lipid-Based Drug Delivery Systems: Concepts and Recent Advances in Transdermal Applications. [Link]

• PMC - PubMed Central. One-Step Process of Mixed Oleic Acid Esters and Its High Temperature Lubrication Properties in Bentonite Gelling Suspension. [Link]

• ResearchGate. Exploring the potential of oleic acid in nanotechnology-mediated dermal drug delivery: An up-to-date review. [Link]

• PMC - NIH. Lipid-Based Drug Delivery Systems in Regenerative Medicine. [Link]

• Preprints.org. Harnessing Oleogels For Enhanced Topical Drug Delivery: Insights And Innovations. [Link]

• Taylor & Francis Online. Rheology of nanostructured lipid carriers (NLC®) suspended in a viscoelastic medium. [Link]

• PMC - PubMed Central. Chemical and physical analyses of wax ester properties. [Link]

Sources

• 1. Lipid-Based Drug Delivery Systems in Regenerative Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Arachidyl oleate | C38H74O2 | CID 6436542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ARACHIDYL OLEATE | 22393-88-0 [chemicalbook.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Oleic Acid | C18H34O2 | CID 445639 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. CAS 22393-88-0: Arachidyl oleate | CymitQuimica [cymitquimica.com]
• 7. Wax ester - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. larodan.com [larodan.com]
• 11. theaspd.com [theaspd.com]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Enzymatic Synthesis of Arachidyl Oleate Using Immobilized Lipase

Abstract & Introduction

Arachidyl oleate (C20:0-C18:1 wax ester) is a high-value biomaterial utilized in premium cosmetic formulations (as a structural emollient), pharmaceutical drug delivery systems, and bio-lubricants. Unlike short-chain esters, arachidyl oleate possesses unique rheological properties and oxidative stability derived from its long-chain saturation (arachidyl) combined with unsaturation (oleyl).

Traditional chemical synthesis (Fisher esterification) requires strong acid catalysts (e.g.,

), high temperatures (>150°C), and complex downstream purification to remove toxic byproducts. This application note details a biocatalytic route using Candida antarctica Lipase B (CALB), specifically the immobilized formulation Novozym 435 .

Key Advantages of this Protocol:

• Mild Conditions: Reaction proceeds at 45–60°C, preserving the oxidation-sensitive double bond in the oleyl moiety.

• Selectivity: The enzyme exhibits high specificity, eliminating side reactions common in chemical synthesis.

• Sustainability: Reusable catalyst and options for solvent-free processing.

Mechanistic Insight: Ping-Pong Bi-Bi Kinetics

Understanding the enzyme mechanism is critical for troubleshooting conversion issues. Lipase-catalyzed esterification follows a Ping-Pong Bi-Bi mechanism .[1] The reaction is not a simultaneous collision of all reagents; rather, it occurs in sequential steps involving an acyl-enzyme intermediate.

Mechanism Diagram

The following diagram illustrates the catalytic cycle.[1] Note that water is a competitive byproduct; if not removed, it promotes the reverse reaction (hydrolysis).

Figure 1: The Ping-Pong Bi-Bi mechanism for lipase-catalyzed esterification. Water removal is the rate-determining factor for high conversion.

Materials & Equipment

• Enzyme: Novozym 435 (Immobilized Candida antarctica Lipase B on acrylic resin).[2]

• Reagents:

  • Oleic Acid (≥90% purity).

  • Arachidyl Alcohol (1-Eicosanol, ≥95% purity).

  • Solvent (Optional): n-Heptane or n-Hexane (HPLC Grade).

• Desiccant: Molecular Sieves (4Å), activated at 250°C for 4 hours prior to use.

• Equipment:

  • Orbital Shaker Incubator (capable of 200 rpm, 40–70°C).

  • Screw-capped reaction vials (glass) or jacketed bioreactor.

Experimental Protocols

We provide two variations. Protocol A is recommended for initial R&D and high purity requirements. Protocol B is the "Green" standard for scale-up.

Protocol A: Solvent-Assisted Synthesis (Recommended for R&D)

Why this method? Arachidyl alcohol has a melting point of ~75°C. Using a hydrophobic solvent allows the reaction to run at 50°C, protecting the enzyme from thermal deactivation while keeping the alcohol in solution.

• Preparation: Dissolve Arachidyl Alcohol (10 mmol, ~2.98 g) and Oleic Acid (10 mmol, ~2.82 g) in 20 mL of n-heptane.

• Enzyme Addition: Add Novozym 435 at 5% w/w (relative to total substrate mass).

• Water Scavenging: Add activated Molecular Sieves (4Å) at 10% w/v.

• Incubation: Incubate at 50°C with orbital shaking at 200 rpm .

• Monitoring: Sample 50 µL every 2 hours. Dilute in chloroform for GC-MS or TLC analysis.

• Termination: Filter out the immobilized enzyme and molecular sieves after 24 hours (or when conversion >95%).

• Purification: Evaporate solvent under reduced pressure (Rotavap). The product crystallizes upon cooling.

Protocol B: Solvent-Free Synthesis (Green/Industrial)

Why this method? Eliminates solvent cost and toxicity. Requires careful thermal management.

• Substrate Melting: Mix Oleic Acid (12 mmol) and Arachidyl Alcohol (10 mmol) in a reactor. Heat to 65°C until a homogenous melt is achieved.

  • Note: We use a slight excess of liquid Oleic Acid to act as a flux for the solid alcohol.

• Enzyme Addition: Once the mixture is homogenous, cool to 60°C and immediately add Novozym 435 (4% w/w).

• Reaction: Maintain temperature at 60°C . Apply vacuum (100 mbar) intermittently to remove water, or use a packed bed of molecular sieves in a recirculation loop.

  • Caution: Do not exceed 65°C for prolonged periods to prevent enzyme denaturation.

• Work-up: Hot filtration (at 60°C) is required to remove the enzyme while the product is liquid.

Optimization & Critical Parameters

The following data summarizes the impact of key variables on yield (based on internal validation and literature consensus).

Parameter	Optimal Range	Effect of Deviation
Temperature	50°C (Solvent) / 60°C (Solvent-free)	<40°C: Substrate solidification. >70°C: Irreversible enzyme inactivation.
Molar Ratio	1:1 (Stoichiometric)	Excess Alcohol: Difficult to remove downstream. Excess Acid: Easier to wash out, but inhibits enzyme at high conc.
Enzyme Load	3% – 5% (w/w)	<1%: Very slow kinetics. >10%: Mass transfer limitations (enzyme aggregation).
Water Content	<0.1%	>1%: Shifts equilibrium back to hydrolysis (drastic yield drop).

Analytical Validation Workflow

To validate the synthesis, follow this analytical decision tree.

Figure 2: Analytical workflow for validating arachidyl oleate synthesis.

Key Analytical Markers:

• FTIR: Appearance of strong ester carbonyl stretch at 1735–1745 cm⁻¹ . Disappearance of broad O-H stretch (3400 cm⁻¹) from the alcohol.

• H-NMR: Triplet at ~4.05 ppm corresponding to the

  -methylene protons of the ester ($ -CH_2-O-CO- $).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion (<50%)	Water accumulation.	Replace molecular sieves or increase vacuum. Ensure reagents are pre-dried.
Solidification in Reactor	Temperature dropped below MP of Arachidyl Alcohol.	Increase temp to 55-60°C or add 10% n-heptane as co-solvent.
Enzyme Aggregation	Stirring too vigorous or high water content.	Use orbital shaking instead of magnetic stirring (grinds the beads).
Yellowing of Product	Oxidation of oleic acid double bond.	Flush reactor with Nitrogen ( ) gas; add antioxidant (BHT) if permissible.

References

• Kapucu, N. et al. (2025).[3] Lipase catalyzed synthesis of oleyl oleate: Optimization by response surface methodology. ResearchGate.[4]

• Kobayashi, T. et al. (2014).[5] Lipase-Catalyzed Esterification of Triterpene Alcohols and Phytosterols with Oleic Acid.[5] Kyoto University Research Information Repository.

• CymitQuimica. Arachidyl oleate Properties and Applications.

• National Institutes of Health (NIH). High Yield of Wax Ester Synthesized from Cetyl Alcohol and Octanoic Acid by Lipozyme RMIM and Novozym 435. PubMed Central.

• ChemicalBook. Arachidyl Oleate Product Specifications.

Sources

• 1. mdpi.com [mdpi.com]
• 2. digital.csic.es [digital.csic.es]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]

Application Note: Chemical and Enzymatic Synthesis of Icosyl Oleate

Introduction & Scope

Icosyl oleate (also known as Arachidyl oleate; CAS: 22393-88-0) is a long-chain wax ester (

) derived from the condensation of 1-Icosanol (Arachidyl alcohol, C20:[1][2]0) and Oleic acid (C18:1 cis-9).

Unlike shorter esters, icosyl oleate exhibits unique phase behavior, with a melting point of approximately 31°C , making it a semi-solid "biomimetic wax" at room temperature. This property is critical for:

• Solid Lipid Nanoparticles (SLNs): Used as a matrix material for controlled drug release.

• Cosmetics: Acts as a vegan alternative to spermaceti or beeswax with excellent emollient properties.

• Biolubricants: High viscosity index and biodegradability.

This guide details three distinct synthesis protocols ranging from green biocatalysis to scalable industrial chemical synthesis.

Physical Property Profile

Property	Value	Significance
Molecular Formula		High hydrophobicity
Molecular Weight	563.0 g/mol	Non-volatile
Melting Point	~31°C [1]	Low-melting solid (body temp range)
Physical State (RT)	Waxy Solid / Paste	Structural integrity in formulations
Solubility	Chloroform, Hexane, Toluene	Insoluble in water

Method Selection Guide

Select the synthesis route based on your specific purity requirements and scale.

Figure 1: Decision matrix for selecting the appropriate synthesis protocol.[1]

Protocol A: Enzymatic Synthesis (Green Route)

Best for: Pharmaceutical grade materials, cosmetic ingredients, and preventing oxidation of the oleic double bond.

Mechanism

This method utilizes Candida antarctica Lipase B (immobilized as Novozym 435) to catalyze esterification under mild conditions. Unlike acid catalysis, this prevents the polymerization or isomerization of the cis-double bond in oleic acid.

Materials

• Substrate A: Oleic Acid (≥90% purity).[3][4]

• Substrate B: 1-Icosanol (Arachidyl alcohol).[1]

• Catalyst: Novozym 435 (Immobilized Lipase B).

• Solvent: n-Hexane (optional, for lower viscosity) or Solvent-Free (greenest).

• Desiccant: Molecular Sieves (4Å) to shift equilibrium.

Step-by-Step Protocol (Solvent-Free)

• Preparation: In a jacketed glass reactor, combine 1-Icosanol (1.0 eq) and Oleic Acid (1.0 eq).

  • Note: A 1:1 ratio is preferred to minimize downstream purification, though a slight excess of acid (1.1 eq) can speed up kinetics.

• Melting: Heat the mixture to 70°C .

  • Critical: Icosanol melts at ~65°C. The system must remain liquid for the enzyme to function.

• Catalyst Addition: Once the mixture is homogenous, add Novozym 435 (1–5% w/w relative to total substrate mass).

• Reaction: Stir at 200 RPM at 70°C for 6–24 hours .

  • Water Removal: Apply a light vacuum (500 mbar) or add activated Molecular Sieves to the headspace to remove water byproduct and drive the reaction to completion [2].

• Filtration: Filter the hot mixture while liquid to remove the immobilized enzyme.

  • Recycling: The enzyme beads can be washed with acetone and reused up to 5 times.

• Purification: Allow the filtrate to cool. Recrystallize from cold acetone (-20°C) to remove unreacted oleic acid if necessary.

Figure 2: Ping-pong bi-bi mechanism of lipase-catalyzed esterification.

Protocol B: Acid-Catalyzed Dehydration (Industrial Route)

Best for: Large-scale production where solvent handling is available and cost is the primary driver.

Mechanism

Fischer esterification using p-Toluenesulfonic acid (p-TSA) with azeotropic water removal.[1]

Materials

• Reagents: Oleic Acid (1.1 eq), 1-Icosanol (1.0 eq).

• Catalyst: p-TSA monohydrate (0.5–1.0 mol%).[1]

• Solvent: Toluene or Xylene.

• Apparatus: Round-bottom flask equipped with a Dean-Stark trap and reflux condenser.[1]

Step-by-Step Protocol

• Setup: Charge the flask with Icosanol, Oleic Acid, and Toluene (approx. 5 mL per gram of reactant).

• Inert Atmosphere: Purge the system with Nitrogen (

  ).

  • Critical: This prevents oxidative degradation of the oleic acid double bond at high temperatures.

• Catalysis: Add p-TSA.

• Reflux: Heat to reflux (~110°C for toluene). Water will co-distill with toluene and separate in the Dean-Stark trap.

• Monitoring: Continue reflux until water collection ceases (typically 3–6 hours).

• Work-up:

  • Cool to room temperature.

  • Wash the organic layer with saturated

    (to neutralize catalyst and unreacted acid).

  • Wash with Brine.

  • Dry over

    and concentrate under reduced pressure (Rotavap).

• Yield: Typically >95%.

Protocol C: Steglich Esterification (Lab Precision)

Best for: Small-scale synthesis (<5g) where high temperature must be avoided, and quantitative conversion is required.

Materials

• Reagents: Oleic Acid (1.0 eq), 1-Icosanol (1.0 eq).

• Coupling Agent: DCC (N,N'-Dicyclohexylcarbodiimide) (1.1 eq).

• Catalyst: DMAP (4-Dimethylaminopyridine) (0.1 eq).[1]

• Solvent: Dichloromethane (DCM) (Anhydrous).

Step-by-Step Protocol

• Dissolution: Dissolve Icosanol, Oleic Acid, and DMAP in dry DCM at 0°C (ice bath).

• Coupling: Add DCC slowly. A white precipitate (dicyclohexylurea, DCU) will form immediately.

• Reaction: Allow to warm to room temperature and stir for 12 hours.

• Work-up: Filter off the DCU precipitate. Wash the filtrate with 0.5N HCl, then

  .

• Isolation: Evaporate DCM to obtain the waxy product.

Analytical Characterization

To validate the synthesis of Icosyl Oleate, use the following markers:

Method	Characteristic Signal	Interpretation
FT-IR	Peak @ 1735–1745 cm⁻¹	Ester Carbonyl (C=O) stretch.[1] Absence indicates unreacted alcohol.
FT-IR	Peak @ 3005 cm⁻¹	C-H stretch of the cis-double bond (confirms Oleic integrity).[1]
1H-NMR	Triplet @ ~4.05 ppm	-methylene protons of the ester (-COO-CH 2-).[1]
1H-NMR	Multiplet @ ~5.35 ppm	Vinyl protons (-CH=CH-) of the oleyl chain.[1]
Melting Point	31 ± 2°C	Sharp melting point indicates high purity [1].[1]

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Yellow/Brown Color	Oxidation of double bond	Ensure purge during high-temp chemical synthesis. Use Protocol A (Enzymatic).
Low Yield (Enzymatic)	Water accumulation	Add 4Å Molecular Sieves or run under vacuum to shift equilibrium.[1]
Solidification during reaction	Temp < MP of Icosanol	Ensure reaction temp is >65°C (Solvent-free) or use Toluene/Hexane solvent.[1]
Cloudy Product	Residual DCU (Method C)	Cool DCM solution to -20°C and refilter before evaporation.[1]

References

• PubChem. (2025).[3] Arachidyl oleate (Compound Summary).[2][5] National Library of Medicine. [Link][1][2]

• Ungcharoenwiwat, P., & H-Kittikun, A. (2015). Synthesis of wax esters from crude fish fat by lipase of Burkholderia sp. EQ3 and commercial lipases. Journal of Molecular Catalysis B: Enzymatic.

• Casas-Godoy, L., et al. (2012). Lipase-catalyzed synthesis of wax esters: Reaction conditions and thermodynamics. Methods in Molecular Biology.

Sources

• 1. Oleic acid - Wikipedia [en.wikipedia.org]
• 2. Arachidyl oleate | C38H74O2 | CID 6436542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl oleate 98 111-62-6 [sigmaaldrich.com]
• 4. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 5. CAS Common Chemistry [commonchemistry.cas.org]

Analytical techniques for quantifying arachidyl oleate in mixtures.

Application Note: Quantitative Analysis of Arachidyl Oleate in Complex Lipid Mixtures

Part 1: Strategic Overview & Analytical Challenges

Arachidyl Oleate (C38:1) —an ester formed from arachidyl alcohol (C20:[1]0) and oleic acid (C18:1)—presents unique analytical challenges due to its high hydrophobicity, lack of chromophores, and structural isomerism. It is a critical analyte in pharmaceutical lipid nanoparticles (LNPs), cosmetic formulations (as an emollient), and biological samples (meibum and skin surface lipids).

The Core Challenge: Isomeric Overlap The primary difficulty in quantifying Arachidyl Oleate is distinguishing it from isobaric wax esters. A C38:1 wax ester could be:

• Arachidyl Oleate: C20:0 Alcohol + C18:1 Acid[1]

• Stearyl Gondoate: C18:0 Alcohol + C20:1 Acid[1]

• Behenyl Palmitoleate: C22:0 Alcohol + C16:1 Acid[1]

Standard refractive index or UV detection cannot distinguish these.[1] Therefore, this guide prioritizes Mass Spectrometry (MS) based techniques which separate species based on characteristic fragment ions derived from the fatty acid and fatty alcohol moieties.

Part 2: Analytical Decision Matrix

Before selecting a protocol, assess your matrix complexity and sensitivity needs.

Figure 1: Decision matrix for selecting the appropriate analytical workflow based on sample complexity and thermal stability.

Part 3: Protocol A - High-Temperature GC-MS (Structural Gold Standard)

This method is preferred for definitive structural identification.[1] The electron ionization (EI) source provides fragmentation patterns that explicitly identify the alcohol and acid chain lengths, resolving the isomer issue.

Mechanism: In EI-MS, wax esters fragment to yield a diagnostic acylium ion [RCO]+ corresponding to the fatty acid moiety.

• Arachidyl Oleate (C20Alc/C18Acid): Yields m/z 264/265 (Oleoyl ion).[1]

• Stearyl Gondoate (C18Alc/C20Acid): Yields m/z 292/293 (Gondoic ion).[1]

Sample Preparation (Liquid-Liquid Extraction)

• Aliquot: Transfer 50 µL of sample (biofluid or solubilized formulation) to a glass tube.

• Spike: Add 10 µL of Internal Standard (Deuterated Oleyl Oleate or C40 Wax Ester) at 10 µg/mL.

• Extract: Add 2 mL Chloroform:Methanol (2:1 v/v). Vortex for 30s.

• Phase Separation: Add 0.5 mL water (induces phase split).[1] Centrifuge at 3000 x g for 5 min.

• Collection: Collect the lower organic phase (chloroform layer).

• Dry & Reconstitute: Evaporate under N2 stream. Reconstitute in 100 µL Isooctane.

GC-MS Instrument Parameters

• System: Agilent 7890/5977 or equivalent single quadrupole MS.

• Column: DB-5ht (High Temperature) or ZB-5HT. 15m x 0.25mm x 0.1µm.[1]

  • Note: A thin film (0.1µm) is critical to elute high boiling point esters.

• Inlet: Cool-on-Column (preferred) or Splitless at 320°C.

• Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).

• Oven Program:

  • Start: 100°C (Hold 1 min)

  • Ramp 1: 20°C/min to 300°C[1]

  • Ramp 2: 10°C/min to 380°C (Hold 5 min)

• MS Source: 230°C, EI mode (70 eV).

• SIM Mode (Quantitation):

  • Target: m/z 264 (Oleic acid fragment - H), m/z 265 (Acylium).[1]

  • Qualifier: m/z 562 (Molecular Ion).[1]

Part 4: Protocol B - NARP-HPLC-APCI-MS (High Sensitivity)

Non-Aqueous Reversed-Phase (NARP) chromatography coupled with Atmospheric Pressure Chemical Ionization (APCI) is the standard for quantifying intact lipids without thermal degradation.[1]

Mechanism: APCI is a "soft" ionization technique. It generates a strong protonated molecular ion [M+H]+ and characteristic fragments [RCOOH2]+ (protonated fatty acid) allowing for Multiple Reaction Monitoring (MRM).

Chromatographic Conditions

• Instrument: UHPLC System (e.g., Vanquish or Acquity).

• Column: C30 Reversed Phase (e.g., YMC Carotenoid or Accucore C30), 150 x 2.1 mm, 2.6 µm.

  • Why C30? C30 offers superior shape selectivity for long-chain geometric isomers compared to C18.[1]

• Mobile Phase:

  • A: Methanol/Acetonitrile (50:[1]50) + 0.1% Formic Acid.[1]

  • B: 2-Propanol/Hexane (80:[1]20) + 0.1% Formic Acid.[1]

• Gradient:

  • 0-2 min: 100% A (Equilibration)

  • 2-15 min: Linear gradient to 100% B[1]

  • 15-20 min: Hold 100% B

• Flow Rate: 0.4 mL/min.[1]

• Temp: 40°C.

MS/MS Detection (Triple Quadrupole)

• Source: APCI (Positive Mode).

• Corona Current: 4.0 µA.[1]

• Vaporizer Temp: 350°C.

• MRM Transitions:

  • Quantifier: 563.6 → 265.3 (Arachidyl Oleate [M+H]+ → [Oleic Acid+H]+)[1]

  • Qualifier: 563.6 → 281.3 (Loss of water from acid moiety)

Part 5: Data Presentation & Validation

Summary of Diagnostic Ions

Analyte	Molecular Ion (MW)	GC-EI Diagnostic Ion (m/z)	LC-APCI Transition (m/z)
Arachidyl Oleate (C20alc/C18acid)	562.6	264/265 (Oleoyl)	563.6 → 265.3
Stearyl Gondoate (C18alc/C20acid)	562.6	292/293 (Gondoyl)	563.6 → 293.3

| Behenyl Palmitoleate (C22alc/C16acid) | 562.6 | 236/237 (Palmitoleoyl) | 563.6 → 237.2 |[1]

Method Validation Criteria (Acceptance Limits)

• Linearity: R² > 0.995 over range 10 ng/mL – 10 µg/mL.[1]

• Recovery: 85% - 115% (Spiked matrix).

• Precision: RSD < 5% (Intra-day), < 10% (Inter-day).

• LOD: ~1-5 ng/mL (LC-MS/MS), ~50 ng/mL (GC-MS).[1]

Part 6: References

• Bird, S. S., et al. (2011). "Liquid chromatography/mass spectrometry-based lipidomics for the analysis of wax esters." Analytical Chemistry. Link[1]

• Tada, A., et al. (2014).[2][3] "Method for the determination of natural ester-type gum bases via direct analysis of wax esters using high-temperature GC/MS." Food Science & Nutrition.[1][2] Link[1]

• LIPID MAPS® Structure Database. "Arachidyl Oleate (LMFA07010165)." Lipid Maps. Link[1][4]

• Vrkoslav, V., et al. (2010). "Analysis of wax ester molecular species by HPLC/APCI-MS." Journal of Chromatography A. Link

• PubChem Compound Summary. "Arachidyl Oleate (CID 6436542)."[1] National Library of Medicine. Link[1]

Sources

• 1. Oleic acid - Wikipedia [en.wikipedia.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Arachidyl oleate | C38H74O2 | CID 6436542 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: A Comprehensive Guide to the Analysis of Wax Esters by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the analysis of wax esters using Gas Chromatography-Mass Spectrometry (GC-MS). Wax esters, which are esters of long-chain fatty acids and long-chain fatty alcohols, are a diverse class of neutral lipids found in a wide variety of biological and commercial samples, including human meibum, plant oils, and food additives.[1][2][3] Their analysis is critical for quality control, authentication, and understanding their physiological roles.[4][5] This document outlines two primary GC-MS methodologies: the direct analysis of intact wax esters using high-temperature GC-MS and the indirect analysis of their constituent fatty acids and fatty alcohols following hydrolysis and derivatization. We will delve into the rationale behind key experimental choices, from sample preparation to data interpretation, to ensure scientifically sound and reproducible results.

Introduction to Wax Ester Analysis

Wax esters are key components in many natural and synthetic products, serving functions from energy storage to surface protection.[2] Their analysis, however, presents unique challenges due to their low volatility and the complexity of naturally occurring mixtures.[1][2] Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation and identification of these compounds, offering high separation efficiency and detailed structural information.[2]

This guide will explore two main workflows for wax ester analysis by GC-MS:

• Direct Analysis: This method involves the analysis of intact wax esters. It is particularly useful for profiling the overall composition of wax esters in a sample. However, it requires high-temperature GC columns and instrumentation due to the low volatility of these large molecules.[1]

• Indirect Analysis: This approach involves the hydrolysis of the wax ester bond to yield the constituent fatty acids and fatty alcohols. These are then derivatized to increase their volatility for GC-MS analysis. This method provides detailed information about the building blocks of the wax esters in the sample.

The choice between these two approaches will depend on the specific research question and the available instrumentation.

Sample Preparation: The Foundation of Accurate Analysis

The goal of sample preparation is to efficiently extract wax esters from the sample matrix while minimizing contamination. The choice of method will depend on the sample type (e.g., biological tissue, oil, food product).

Lipid Extraction

For most biological samples, a liquid-liquid extraction is the first step to isolate the total lipid fraction, which includes the wax esters. The Folch and Bligh & Dyer methods are considered the "gold standards" for lipid extraction from tissues.[6][7] These methods utilize a chloroform/methanol solvent system to efficiently extract a broad range of lipids.[6][7] For samples with a high lipid yield, such as brain or liver, the Folch or a methyl-tert-butyl ether (MTBE) based method is recommended.[8]

Protocol 1: General Lipid Extraction (Modified Folch Method)

• Homogenize the sample in a chloroform/methanol (2:1, v/v) solution.

• Add water to induce phase separation.

• Vortex the mixture thoroughly and centrifuge to separate the layers.

• The lower organic layer, containing the lipids, is carefully collected.[8]

• The solvent is then evaporated under a stream of nitrogen to yield the total lipid extract.[3]

Isolation of Wax Esters

For complex lipid extracts, it may be necessary to isolate the wax ester fraction from other lipid classes. Solid-phase extraction (SPE) is a common and effective method for this purpose.[3]

Protocol 2: Solid-Phase Extraction (SPE) for Wax Ester Isolation

• Condition a silica SPE cartridge with a non-polar solvent like hexane.

• Dissolve the total lipid extract in a small volume of hexane and load it onto the cartridge.

• Wash the cartridge with a solvent of low polarity (e.g., hexane with a small percentage of diethyl ether) to elute less polar lipids like hydrocarbons.

• Elute the wax ester fraction with a slightly more polar solvent (e.g., hexane/diethyl ether, 95:5 v/v).

• Collect the eluate and evaporate the solvent under nitrogen. The resulting fraction is enriched in wax esters and ready for GC-MS analysis.[3]

Direct Analysis of Intact Wax Esters by High-Temperature GC-MS

Direct analysis provides a snapshot of the molecular species of wax esters present in a sample. The key challenge is the high temperature required to volatilize these large molecules without thermal degradation.[1]

Rationale for High-Temperature GC-MS

Conventional GC columns have a maximum operating temperature of around 325-350°C, which is often insufficient to elute high molecular weight wax esters.[1] High-temperature columns, typically made of fused silica with a thin film of a stable stationary phase, can operate at up to 400°C or higher, enabling the analysis of intact wax esters.[1]

GC-MS Parameters for Intact Wax Ester Analysis

The following table provides a starting point for developing a high-temperature GC-MS method for intact wax esters. Optimization will be required for specific applications.

Parameter	Recommended Setting	Rationale
GC Column	High-temperature, low-bleed fused-silica capillary column (e.g., DB-1HT, 15 m x 0.25 mm, 0.10 µm film thickness)	Designed to withstand high temperatures and provide good resolution for high molecular weight compounds.[1]
Injector	Split/Splitless or PTV	A split injection is often used to avoid overloading the column.[1] A Programmed Temperature Vaporizer (PTV) can offer more controlled injection.
Injector Temperature	380-400°C	Ensures rapid volatilization of the wax esters.[1]
Oven Program	Initial: 120°C, hold for 1 minRamp 1: 15°C/min to 240°CRamp 2: 8°C/min to 390°C, hold for 6 min	A multi-step ramp allows for the separation of a wide range of wax esters with varying chain lengths.[1]
Carrier Gas	Helium or Hydrogen	Helium is a common choice, but hydrogen can provide faster analysis times.
MS Ion Source	Electron Ionization (EI)	EI is a robust ionization technique that produces reproducible fragmentation patterns.
Ion Source Temperature	230-250°C	A standard temperature for EI sources.[2]
Mass Range	m/z 50-1000	A wide mass range is necessary to detect the molecular ions and fragments of large wax esters.[1]

Data Interpretation for Intact Wax Esters

The mass spectra of intact wax esters under EI can be complex. The molecular ion (M+) is often weak or absent.[9] Key fragment ions that aid in identification include:

• Acylium ion [RCO]+: This ion is characteristic of the fatty acid portion of the wax ester.

• [R'OH]+• and related ions: Fragments corresponding to the fatty alcohol moiety.

• McLafferty rearrangement ions: Can provide information about the fatty acid chain.

Indirect Analysis via Hydrolysis and Derivatization

This method provides detailed information on the fatty acid and fatty alcohol composition of the wax esters. It involves two main steps: hydrolysis of the ester bond and derivatization of the resulting fatty acids and alcohols.

Hydrolysis of Wax Esters

Alkaline hydrolysis (saponification) is a common method to break the ester bond.

Protocol 3: Alkaline Hydrolysis of Wax Esters

• Dissolve the wax ester sample in an ethanolic potassium hydroxide solution.

• Heat the mixture under reflux for 1-2 hours to ensure complete hydrolysis.

• After cooling, add water and extract the fatty alcohols with a non-polar solvent like hexane.

• Acidify the remaining aqueous solution and extract the fatty acids with hexane.

• Dry the fatty acid and fatty alcohol fractions separately under nitrogen.

Derivatization for GC-MS Analysis

Free fatty acids and long-chain alcohols are not ideal for GC analysis due to their polarity and potential for thermal degradation. Derivatization is necessary to convert them into more volatile and thermally stable forms.

• Fatty Acids to Fatty Acid Methyl Esters (FAMEs): The most common derivatization for fatty acids is methylation. This can be achieved using reagents like boron trifluoride (BF3) in methanol or by a simple base-catalyzed transesterification. The resulting FAMEs are stable and provide excellent chromatographic separation.

• Fatty Alcohols to Trimethylsilyl (TMS) Ethers: Fatty alcohols are typically converted to their trimethylsilyl (TMS) ethers using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). TMS ethers are more volatile and less polar than the parent alcohols.

Protocol 4: Derivatization of Fatty Acids and Fatty Alcohols

• For Fatty Acids (to FAMEs):

  • To the dried fatty acid fraction, add a solution of BF3 in methanol (14% w/v).

  • Heat the mixture at 60-100°C for 5-10 minutes.

  • Add water and extract the FAMEs with hexane.

  • The hexane layer is ready for GC-MS analysis.

• For Fatty Alcohols (to TMS ethers):

  • To the dried fatty alcohol fraction, add a silylating agent (e.g., BSTFA with 1% TMCS) and a solvent like pyridine or acetonitrile.

  • Heat the mixture at 60-70°C for 30 minutes.

  • The resulting solution containing the TMS-derivatized alcohols can be directly injected into the GC-MS.

GC-MS Parameters for FAMEs and TMS-Alcohols

A standard GC-MS system with a mid-polar capillary column is suitable for the analysis of FAMEs and TMS-alcohols.

Parameter	Recommended Setting for FAMEs	Recommended Setting for TMS-Alcohols
GC Column	DB-WAX or HP-88 (for cis/trans separation)	DB-5ms or equivalent non-polar column
Injector Temperature	250°C	250°C
Oven Program	50°C (1 min), ramp to 230°C at 3-5°C/min	70°C (1 min), ramp to 320°C at 5-10°C/min
Carrier Gas	Helium	Helium
MS Ion Source	Electron Ionization (EI)	Electron Ionization (EI)
Ion Source Temperature	230°C	230°C
Mass Range	m/z 40-500	m/z 40-600

Data Interpretation for FAMEs and TMS-Alcohols

The identification of FAMEs and TMS-alcohols is typically achieved by comparing their mass spectra and retention times to those of commercial standards and by using mass spectral libraries (e.g., NIST, Wiley).

Workflow Diagrams

Direct Analysis Workflow

Caption: Workflow for the direct analysis of intact wax esters.

Indirect Analysis Workflow

Caption: Workflow for the indirect analysis of wax esters.

Conclusion

The GC-MS analysis of wax esters is a powerful tool for researchers in various fields. The choice between direct and indirect analysis methods will depend on the specific analytical goals. By carefully selecting and optimizing sample preparation, chromatographic, and mass spectrometric conditions, researchers can obtain high-quality, reproducible data on the composition of wax esters in their samples. This guide provides a solid foundation for developing and implementing robust methods for wax ester analysis.

References

• Tada, A., et al. (2011). Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS. Journal of Food Hygiene and Safety Science, 52(3), 153-159. [Link]

• Chen, J., & Borchman, D. (2014). Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions. Journal of the American Society for Mass Spectrometry, 25(6), 1036–1046. [Link]

• Christie, W. W. (2019). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. AOCS Lipid Library. [Link]

• Vrkoslav, V., & Cvacka, J. (2012). Structural characterization of wax esters by electron ionization mass spectrometry. Journal of Lipid Research, 53(2), 304–311. [Link]

• Biedermann, M., et al. (2015). Wax ester fraction of edible oils: Analysis by on-line LC-GC-MS and GC x GC-FID. Journal of Chromatography A, 1406, 263-271. [Link]

• Reiter, B., & Lorbeer, E. (2001). Analysis of the wax ester fraction of olive oil and sunflower oil by gas chromatography–mass spectroscopy. Journal of the American Oil Chemists' Society, 78(9), 881-888. [Link]

• Agilent Technologies. (2005). Column Selection for the Analysis of Fatty Acid Methyl Esters. Retrieved from [Link]

• Rocchetti, G., et al. (2023). Influence of Drying Methods on Volatile Aroma Compounds and Sensory Properties of Olive Leaf Herbal Tea. Foods, 12(15), 2848. [Link]

• Urbanová, K., et al. (2013). Analysis of wax ester molecular species by high performance liquid chromatography/atmospheric pressure chemical ionisation mass spectrometry. Journal of Chromatography A, 1294, 74-82. [Link]

• LCGC International. (2023). Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS. Retrieved from [Link]

• Chen, J., et al. (2016). Compositional Analysis of Wax Esters in Human Meibomian Gland Secretions by Direct Infusion Electrospray Ionization Mass Spectrometry. Investigative Ophthalmology & Visual Science, 57(9), 5730-53. [Link]

• LIPID MAPS. (n.d.). Lipidomics Methods and Protocols. Retrieved from [Link]

• Škutová, S., & Gbelcová, H. (2024). Recent Analytical Methodologies in Lipid Analysis. International Journal of Molecular Sciences, 25(3), 1546. [Link]

• Al-Sari, F. F., & Al-Bahrani, H. (2023). Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome. Metabolites, 13(9), 1002. [Link]

Sources

• 1. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural characterization of wax esters by electron ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Compositional Analysis of Wax Esters in Human Meibomian Gland Secretions by Direct Infusion Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Analytical Methodologies in Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Protocol for Lipid Sample Preparation for Biomedical Research - Creative Proteomics [creative-proteomics.com]
• 9. Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) for Wax Ester Separation

This Application Note is structured to provide an authoritative, field-ready guide for the separation of wax esters (WEs). It moves beyond generic "recipes" to explain the mechanistic basis of the separation, ensuring you can adapt the protocols to diverse matrices (e.g., Jojoba oil, marine copepods, or pharmaceutical excipients).

[1][2][3][4][5][6]

to )

Abstract

Wax esters (WEs) are highly hydrophobic, neutral lipids lacking significant chromophores, rendering standard UV-Vis detection ineffective. This guide details the transition from "Class Separation" (isolating WEs from triglycerides) to "Molecular Species Profiling" (separating

from esters). We present two validated protocols: a C30 Reversed-Phase method for high-resolution profiling of complex mixtures and a Non-Aqueous Reversed-Phase (NARP) C18 method for rapid quality control.

Introduction & Challenge

Wax esters are formed by the esterification of a long-chain fatty acid with a long-chain fatty alcohol.[1][2][3] Their analysis is complicated by three factors:

• Extreme Hydrophobicity: WEs are often insoluble in standard mobile phases (e.g., pure methanol or acetonitrile), leading to precipitation on the column.

• Lack of Chromophores: They do not absorb UV light significantly. Detection requires Evaporative Light Scattering Detection (ELSD) , Charged Aerosol Detection (CAD) , or Mass Spectrometry (MS) .

• Structural Similarity: A

  wax ester can exist as multiple isomers (e.g., C18 acid/C18 alcohol vs. C20 acid/C16 alcohol), requiring high shape-selectivity columns.

Strategic Method Selection

Before selecting a column, define your analytical goal using the decision matrix below.

Figure 1: Decision tree for selecting the appropriate HPLC mode based on analytical requirements.

Protocol 1: The "Gold Standard" C30 Profiling Method

Best for: Comprehensive lipidomics, plant cuticle analysis, and complex marine oils where chain lengths exceed C48. Mechanism: The C30 stationary phase possesses long alkyl chains that provide higher "shape selectivity" than C18, allowing it to resolve WEs based on total carbon number and degree of unsaturation.

Chromatographic Conditions

Parameter	Setting
Column	C30 Reversed-Phase (e.g., Develosil C30-UG-5, Acclaim C30)Dimensions: 150 x 4.6 mm, 3 or 5 µm
Mobile Phase A	Methanol (100%)
Mobile Phase B	Chloroform (100%) or Toluene (100%) Note: Toluene is safer for LC systems than Chloroform but requires UV cutoff consideration if using UV.
Flow Rate	1.0 mL/min
Temperature	30°C (Strict control required; temperature fluctuations shift retention times significantly on C30)
Injection Volume	10–20 µL (Sample dissolved in Chloroform)

Gradient Program

Rationale: Starting with 100% Methanol ensures weaker retention for shorter lipids. Increasing Chloroform/Toluene solubilizes the very long-chain hydrophobic WEs (

) that would otherwise stick to the column.

Time (min)	% Mobile Phase A (MeOH)	% Mobile Phase B (CHCl3)	Description
0.0	100	0	Initial equilibration
2.0	100	0	Hold
20.0	70	30	Linear ramp to elute mid-chain WEs
40.0	30	70	Deep organic wash for long-chain WEs
45.0	30	70	Hold to clear column
46.0	100	0	Return to initial conditions
60.0	100	0	Crucial: Long re-equilibration for C30 phases

Detection Settings (ELSD/CAD)

• ELSD Drift Tube Temp: 40°C – 50°C.

  • Why? WEs are non-volatile. Higher temps ensure mobile phase evaporation without losing the analyte.

• Gas Pressure (N2): 3.5 bar (Optimized for nebulizer).

• Gain: Set to High (WEs often have lower response factors than TAGs).

Protocol 2: Rapid NARP-HPLC (Non-Aqueous Reversed Phase)

Best for: QC of Jojoba oil, pharmaceutical excipients, and routine batch testing. Mechanism: Uses a totally non-aqueous mobile phase to maximize solubility and reduce system pressure, utilizing a standard C18 column.

Chromatographic Conditions

Parameter	Setting
Column	C18 (e.g., Kinetex C18, Zorbax Eclipse XDB)Dimensions: 150 x 4.6 mm, 2.6 µm or 5 µm
Mobile Phase A	Acetonitrile (ACN)
Mobile Phase B	Ethyl Acetate (EtOAc) or Isopropanol (IPA)
Flow Rate	1.5 mL/min (NARP allows higher flow rates due to lower viscosity than water-mixtures)
Temperature	40°C

Isocratic/Gradient Strategy

• Isocratic: 70:30 ACN:EtOAc is often sufficient for Jojoba oil (separating C38–C44).

• Gradient:

  • 0–5 min: 80% ACN / 20% EtOAc

  • 5–20 min: Ramp to 40% ACN / 60% EtOAc

  • Elutes WEs in order of Equivalent Carbon Number (ECN).

Experimental Workflow & Sample Prep

Sample preparation is critical to prevent column clogging.

Figure 2: Sample preparation workflow to isolate Wax Esters prior to HPLC injection.

Step-by-Step SPE Protocol:

• Conditioning: Rinse Silica SPE cartridge with 6 mL Hexane.

• Loading: Load lipid extract (dissolved in minimal hexane).

• Wash: Elute Hydrocarbons (if present) with 100% Hexane.

• Collection: Elute Wax Esters with Hexane:Diethyl Ether (99:1 v/v). Note: Increasing ether content to 5% will co-elute TAGs.

• Reconstitution: Dry under

  and redissolve in the starting mobile phase (e.g., 100% MeOH or ACN/CHCl3).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Peak Splitting	Solubility mismatch	Dissolve sample in Mobile Phase B (strong solvent) or a 50:50 mix. Avoid pure Hexane injection if MP A is Methanol.
Baseline Drift (ELSD)	Mobile phase impurities	Use HPLC-grade solvents. Ensure drift tube temperature is high enough to evaporate the less volatile component of the gradient (e.g., Toluene).
Missing Peaks (>C50)	Irreversible adsorption	Switch to Protocol 1 (C30) with a stronger "B" solvent (Chloroform or Toluene). C18 may not release C50+ WEs efficiently.
Poor Resolution	Isomer co-elution	Lower column temperature to 20°C (improves shape selectivity) or switch to C30 column.

References

• Moreau, R. A., et al. (2018). Analysis of wax esters in seven commercial waxes using C30 reverse phase HPLC. Demonstrates the superiority of C30 columns for separating wax esters up to C60.

• Christie, W. W. (2019). Reversed-Phase HPLC of Triacylglycerols and Wax Esters. AOCS Lipid Library. Fundamental theory on Equivalent Carbon Number (ECN) separation.

• Vrkoslav, V., et al. (2009). Analysis of wax ester molecular species by HPLC/APCI-MS. Details the use of NARP-HPLC and APCI-MS for structural identification.

• Thermo Scientific. (2012). Generic HPLC-ELSD Method for Lipids. Application Note ANCCSLCELSDLIP.[4] Provides ELSD parameters for lipid separation.

• Creative Proteomics. Wax Esters Analysis Service - LC-MS Methodology. Overview of modern LC-MS/MS approaches for wax ester quantification.

Sources

• 1. Wax Esters Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Wax Esters Analysis Service - Creative Proteomics [creative-proteomics.com]
• 4. assets.fishersci.com [assets.fishersci.com]

Application Note: Arachidyl Oleate – The "Melting" Biomimetic Ester

Executive Summary

Arachidyl Oleate (

) is a long-chain wax ester formed by the esterification of Arachidyl Alcohol (C20:[1]0) and Oleic Acid (C18:1). Unlike traditional occlusives (e.g., petrolatum) or short-chain emollients (e.g., isopropyl myristate), Arachidyl Oleate occupies a unique "soft wax" niche. Its melting point (~31°C) aligns precisely with human skin temperature, allowing it to exist as a semi-solid in the jar but undergo a rapid phase transition upon application.

This Application Note details the physicochemical profile, enzymatic synthesis, and formulation protocols for Arachidyl Oleate. It is designed for R&D scientists seeking to replace synthetic silicones or animal-derived waxes with a high-performance, green-chemistry alternative that offers superior emolliency without comedogenicity.

Physicochemical Profile & Mechanism

Chemical Identity[1][2][3][4]

• INCI Name: Arachidyl Oleate[1][2]

• CAS Number: 22393-88-0[2][3]

• Chemical Structure: cis-9-Octadecenoic acid, eicosyl ester[4]

• Classification: Mono-unsaturated Wax Ester

Key Properties

Property	Value	Relevance to Formulation
Melting Point	30°C – 34°C	"Melting Effect": Solid at room temp, liquefies on skin contact.
Molecular Weight	~562.99 g/mol	High MW provides substantivity and long-lasting protection.
Physical Form	Soft White Paste/Solid	Acts as a viscosity builder in emulsions; structure agent in sticks.
HLB Requirement	~6-7 (Estimated)	Requires low-HLB emulsifiers for W/O or polymeric stabilizers for O/W.
Iodine Value	~45-50	Presence of unsaturation (oleic) prevents crystallization/graininess.

Mechanism of Action: The "Phase-Transition" Barrier

Arachidyl Oleate functions via a thermo-responsive phase transition .

• In Formulation (20°C): The C20 saturated chain (arachidyl) forces a crystalline lattice, providing structure and stability to the emulsion.

• On Skin (32°C): The cis-double bond in the oleate moiety (C18:1) disrupts the packing density as thermal energy increases. The ester melts, reducing viscosity instantly.

• Result: This transition absorbs latent heat from the skin (cooling sensation) and forms a non-tacky, breathable film that mimics the properties of vernix caseosa or avian preen wax.

Figure 1: Thermo-responsive mechanism of Arachidyl Oleate. The ester transitions from a structural agent to a liquid emollient upon contact with skin.

Protocol 1: Enzymatic Synthesis (Green Chemistry)

Rationale: Traditional acid-catalyzed esterification requires high temperatures (>160°C), which can oxidize the oleic double bond, causing yellowing and off-odors. Enzymatic synthesis uses lipases at lower temperatures (<60°C) to produce a high-purity, odor-free cosmetic grade ester.

Materials

• Substrates: Arachidyl Alcohol (98% purity), Oleic Acid (High purity, low linoleic content).

• Catalyst: Immobilized Lipase B from Candida antarctica (e.g., Novozym 435).[5]

• Solvent: None (Solvent-free system) or Hexane (if viscosity is problematic, though solvent-free is preferred for "Green" claims).

• Desiccant: Molecular Sieves (3Å or 4Å) to remove water by-product.

Methodology

• Preparation: In a jacketed glass reactor, mix Arachidyl Alcohol and Oleic Acid in a 1:1 molar ratio .

• Melting: Heat the mixture to 50°C (slightly above the melting point of the alcohol) to ensure a homogeneous liquid phase.

• Catalysis: Add 1-3% (w/w) immobilized lipase.

• Reaction: Stir at 200 RPM at 50°C – 60°C.

  • Critical Step: Apply a vacuum (10-20 mbar) or circulate the headspace through molecular sieves to continuously remove the water generated. This drives the equilibrium toward ester formation (Le Chatelier's principle).

• Monitoring: Monitor Acid Value (AV) via titration every 2 hours. Reaction is complete when AV < 5 mg KOH/g (typically 6–12 hours).

• Purification: Filter out the immobilized enzyme (can be reused).

• Polishing (Optional): If AV is > 1, wash with weak alkaline solution or pass through a bleaching earth column to remove trace free fatty acids.

Figure 2: Solvent-free enzymatic synthesis workflow ensuring high purity and stability.

Protocol 2: Formulation – "Melting Butter" Cream

Rationale: To demonstrate the structural capacity of Arachidyl Oleate in an O/W emulsion while highlighting its sensory transition.

Formulation Table

Phase	Ingredient	% w/w	Function
A (Oil)	Arachidyl Oleate	8.00	Primary Emollient / Structurant
A	Cetearyl Alcohol	2.00	Co-emulsifier / Stabilizer
A	Glyceryl Stearate Citrate	3.00	Emulsifier (O/W)
A	Caprylic/Capric Triglyceride	5.00	Light emollient for spreading
A	Tocopherol	0.20	Antioxidant
B (Water)	Deionized Water	Q.S.	Solvent
B	Glycerin	4.00	Humectant
B	Xanthan Gum	0.20	Rheology Modifier
C (Cool)	Preservative	1.00	Microbial protection

Step-by-Step Procedure

• Phase A: Combine all oil phase ingredients in a beaker. Heat to 75°C . Note that Arachidyl Oleate will melt early (~35°C), but the Cetearyl Alcohol requires higher heat.

• Phase B: Disperse Xanthan Gum in Glycerin (slurry method) and add to water. Heat to 75°C with propeller mixing.

• Emulsification: Slowly add Phase A to Phase B under high-shear homogenization (3000-5000 RPM) for 5 minutes.

• Cooling: Switch to low-speed sweep mixing. Cool to 40°C .

  • Observation Point: Between 45°C and 35°C, the emulsion will thicken significantly as the Arachidyl Oleate begins to crystallize.

• Finishing: Add Phase C. Adjust pH to 5.5 if necessary. Cool to room temperature.

Protocol 3: Performance Validation

Thermal Analysis (DSC)

To verify the "melting effect" claims, Differential Scanning Calorimetry (DSC) is required.

• Instrument: DSC (e.g., TA Instruments or Mettler Toledo).

• Protocol:

  • Sample size: 5–10 mg of pure Arachidyl Oleate.

  • Cycle: Heat from 0°C to 60°C at 5°C/min.

  • Success Criteria: A sharp endothermic peak (melting) should be observed centered between 30°C and 34°C . A broad or double peak indicates impurities or a mixture of isomers.

TEWL (Transepidermal Water Loss)

To verify barrier function compared to Petrolatum (positive control) and Untreated skin (negative control).

• Instrument: Tewameter® (Courage + Khazaka).

• Protocol:

  • Recruit 10 volunteers. Acclimatize in a controlled room (22°C, 50% RH) for 20 mins.

  • Mark 3 zones on the volar forearm.

  • Apply 2 mg/cm² of the "Melting Butter" cream vs. Placebo (no Arachidyl Oleate).

  • Measure TEWL at T0, T1h, T4h.

  • Expected Result: Arachidyl Oleate formulations should show a statistically significant reduction in TEWL compared to placebo, approaching the efficacy of petrolatum but with a non-greasy aesthetic.

References

• CAS Common Chemistry. (2025).[2] Arachidyl Oleate (CAS 22393-88-0) Detail.[2][3] Retrieved from [Link][2]

• Ungcharoenwiwat, P., et al. (2016).[5] Enzymatic synthesis of wax esters from palm fatty acid distillate. Journal of Oleo Science. (Contextual grounding on lipase synthesis of wax esters). Retrieved from [Link]

• Tsimogiannis, D., et al. (2020). Enzymatic Synthesis of Wax Esters. Molecules. (Methodology for solvent-free lipase esterification). Retrieved from [Link]

Sources

• 1. CAS 22393-88-0: Arachidyl oleate | CymitQuimica [cymitquimica.com]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. ARACHIDYL OLEATE | 22393-88-0 [chemicalbook.com]
• 4. larodan.com [larodan.com]
• 5. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Arachidyl Oleate as a High-Performance Biolubricant

Executive Summary

Arachidyl oleate (C38H74O2) is a long-chain monoester (wax ester) derived from the esterification of arachidyl alcohol (1-eicosanol) and oleic acid. As the industrial shift towards environmentally acceptable lubricants (EALs) accelerates, arachidyl oleate has emerged as a critical biolubricant candidate due to its high viscosity index (VI) , superior boundary lubrication properties , and biodegradability .

Unlike triglyceride-based vegetable oils, which suffer from poor thermal-oxidative stability, arachidyl oleate lacks the susceptible glycerol backbone (beta-hydrogen elimination pathway), offering enhanced thermal resistance. This guide provides a comprehensive technical workflow for synthesizing, validating, and applying arachidyl oleate as a primary base stock or lubricity additive.

Scientific Mechanism & Rationale

Molecular Tribology

The lubricity of arachidyl oleate is governed by its amphiphilic structure.

• Polar Head (Ester Group): Physisorbs onto metallic surfaces (Fe, Al, Steel) via dipole-dipole interactions, forming a tenacious monolayer.

• Non-Polar Tail (Fatty Chains): The C20 (arachidyl) and C18 (oleyl) chains extend away from the surface, creating a "brush-like" barrier that prevents metal-to-metal contact (asperity welding) under boundary lubrication conditions.

• The "Kink" Effect: The cis-double bond at C9 of the oleyl moiety introduces a kink in the hydrocarbon chain. This prevents tight crystalline packing, thereby maintaining fluidity at lower temperatures compared to fully saturated waxes (e.g., arachidyl stearate).

Mechanism Diagram

The following diagram illustrates the tribological film formation mechanism.

Protocol: Enzymatic Synthesis of Arachidyl Oleate

Chemical esterification requires high temperatures (>160°C) and acidic catalysts that degrade the unsaturated oleic moiety. The enzymatic route is the industry standard for high-purity biolubricants to preserve the double bond and minimize oxidation.

Materials

• Substrate A: Oleic Acid (≥90% purity).[1]

• Substrate B: Arachidyl Alcohol (1-Eicosanol, ≥95% purity).

• Catalyst: Candida antarctica Lipase B immobilized on acrylic resin (e.g., Novozym 435).

• Solvent (Optional): n-Hexane (for viscosity reduction) or Solvent-Free (Green route).

• Desiccant: Molecular Sieves (4Å) to remove water by-product.

Synthesis Workflow

• Preparation: In a jacketed glass reactor, mix Arachidyl Alcohol and Oleic Acid in a 1:1 molar ratio .

  • Note: A slight excess of acid (1:1.1) can drive reaction speed, but 1:1 simplifies purification.

• Melting: Heat mixture to 50°C (slightly above the melting point of arachidyl alcohol) to ensure a homogeneous liquid phase.

• Catalyst Addition: Add immobilized lipase at 1-3% (w/w) of total substrate mass.

• Reaction: Stir at 200 RPM at 55°C for 6–8 hours .

  • Critical Step: Apply a vacuum (10-20 mbar) or circulate the headspace through molecular sieves to continuously remove water. This drives the equilibrium toward ester formation (Le Chatelier’s principle).

• Filtration: Filter the warm mixture to recover the immobilized lipase (reusable up to 10 cycles).

• Purification: If excess acid remains, wash with weak base (0.1 M Na2CO3) followed by brine, then dry under vacuum.

Characterization & Quality Control

Before tribological testing, the synthesized ester must be validated.

Physicochemical Validation Table

Parameter	Method	Target Specification	Relevance
Appearance	Visual	Clear, yellow liquid/semi-solid	Purity check.
Acid Value (TAN)	ASTM D974	< 1.0 mg KOH/g	High acid value indicates incomplete reaction or corrosion risk.
Iodine Value	ASTM D5554	45–55 g I2/100g	Confirms presence of oleyl double bond (unsaturation).
Viscosity @ 40°C	ASTM D445	~25–35 cSt	Determines film thickness regime.
Viscosity Index (VI)	ASTM D2270	> 140	Indicates stability of viscosity across temp changes.
Pour Point	ASTM D97	~ 0°C to 10°C	Note: Pure arachidyl oleate may need PPDs for sub-zero use.

Spectroscopic Confirmation[2]

• FTIR: Look for the disappearance of the broad O-H stretch (3400 cm⁻¹) of the alcohol/acid and the appearance of the sharp C=O ester stretch at 1740 cm⁻¹ .

• NMR: ¹H-NMR should show a triplet at ~4.05 ppm (-CH₂-O-CO-), confirming the ester linkage.

Protocol: Tribological Evaluation

Four-Ball Wear Test (ASTM D4172)

This test simulates boundary lubrication conditions to measure wear protection.

• Setup: Clean three stationary steel balls and one rotating ball (AISI 52100 steel) with acetone.

• Lubricant Bath: Submerge the stationary balls in arachidyl oleate (heated to 75°C if necessary to liquefy).

• Parameters:

  • Load: 392 N (40 kgf)

  • Speed: 1200 RPM

  • Temperature: 75°C

  • Duration: 60 minutes

• Analysis: Measure the Wear Scar Diameter (WSD) on the three stationary balls using an optical microscope.

  • Target: WSD < 0.6 mm indicates excellent lubricity.[2]

Friction Coefficient Analysis

Using a pin-on-disk or reciprocating tribometer:

• Apply a thin film of arachidyl oleate to the disk.

• Run the test under increasing load (e.g., 10N to 100N).

• Record the Coefficient of Friction (COF).

  • Expectation: COF should stabilize between 0.08 and 0.12 (Boundary regime), significantly lower than dry sliding (>0.5).

Optimization & Troubleshooting

• Issue: High Pour Point (Solidifying at Room Temp).

  • Cause: The long C20 arachidyl chain promotes crystallization.

  • Solution: Blend with 10-20% branched esters (e.g., 2-ethylhexyl oleate) or add Pour Point Depressants (PPDs) like polymethacrylates (0.5% w/w).

• Issue: Oxidation.

  • Cause: The double bond in the oleyl chain is susceptible to radical attack.

  • Solution: Add antioxidants such as TBHQ or Tocopherol (Vitamin E) at 2000 ppm.

• Issue: Low Conversion Yield.

  • Cause: Water accumulation inhibiting the lipase.

  • Solution: Regenerate molecular sieves or increase vacuum pressure.

References

• Enzymatic Synthesis of Wax Esters

  • Title: Optimization of the Enzymatic Synthesis of Pentyl Oleate with Lipase Immobilized onto Novel Structured Support.
  • Source: MDPI (2019).

  • URL:[Link]

• Tribological Properties of Vegetable Oil Derivatives

  • Title: Thermo-Oxidative Stability and Tribological Properties of Biolubricants Obtained
  • Source: MDPI (Lubricants).

  • URL:[Link]

• General Wax Ester Properties

  • Title: Wax Esters - Chemical Structure and Functions.[3]

  • Source: N

  • URL:[Link]

• Arachidyl Oleate Chemical Data

  • Title: Arachidyl Ole

  • Source: PubChem.[4]

  • URL:[Link]

Sources

• 1. Wax Esters - AGRENEW [agrenew.com.au]
• 2. tribology.rs [tribology.rs]
• 3. apc-as.com [apc-as.com]
• 4. Arachidyl oleate | C38H74O2 | CID 6436542 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Arachidyl Oleate as a Phase Change Material (PCM) for Thermal Energy Storage

Part 1: Executive Summary & Technical Rationale[1]

Arachidyl Oleate (C38H74O2) is a high-molecular-weight wax ester synthesized from arachidyl alcohol (C20:0) and oleic acid (C18:1). Unlike paraffinic PCMs derived from petrochemicals, arachidyl oleate represents a class of bio-based, renewable phase change materials with unique thermal properties governed by the cis-unsaturation in the oleate moiety.

Why Arachidyl Oleate?

• Critical Melting Range (~31°C): The cis-double bond at C9 in the oleic acid chain creates a "kink" that disrupts crystal packing, lowering the melting point significantly compared to its saturated counterpart (Arachidyl Arachidate, MP ~60°C). This places arachidyl oleate's phase transition at ~31°C , making it chemically ideal for body-contact medical devices and thermal buffering of pharmaceuticals against heat excursions.

• Biocompatibility: As a wax ester structurally similar to human sebum and meibum, it offers a non-toxic, non-irritating profile suitable for transdermal patches or on-body drug delivery systems where thermal regulation is required to modulate drug release kinetics.

• Supercooling Mitigation: Long-chain esters generally exhibit less supercooling than salt hydrates, ensuring reliable thermal cycling without the need for nucleating agents.

Part 2: Material Profile

Property	Value / Characteristic	Relevance to PCM
Chemical Name	Arachidyl Oleate (Icosyl (Z)-octadec-9-enoate)	Structure defines thermal stability.[1]
Molecular Formula	C₃₈H₇₄O₂	High MW (562.99 g/mol ) implies low volatility.[1]
Melting Point (Tm)	31.0 °C ± 1.0 °C	Ideal for skin-contact or ambient buffering.[1]
Latent Heat (ΔH)	~140 - 160 J/g (Estimated)*	High energy density for passive cooling.[1]
Thermal Stability	Stable up to ~200°C (TGA)	Suitable for melt-blending and encapsulation.[1]
Oxidation Risk	Moderate (Unsaturated C=C bond)	Requires antioxidant stabilization (e.g., BHT/Tocopherol).[1]

*Note: Latent heat varies based on purity and crystal polymorph (α vs β form). Value estimated based on homologous wax ester series.

Part 3: Synthesis Protocol (Green Chemistry Route)

Objective: Synthesize high-purity arachidyl oleate via enzymatic esterification to minimize side products and eliminate toxic metallic catalysts.

Reagents & Equipment[1][2][3]

• Substrates: Arachidyl Alcohol (≥98%), Oleic Acid (≥99%).

• Catalyst: Immobilized Lipase B from Candida antarctica (e.g., Novozym 435).

• Solvent: n-Hexane (or solvent-free system for green processing).

• Stabilizer:

  -Tocopherol (0.05 wt% relative to oleic acid).

• Equipment: Jacketed glass reactor, overhead stirrer, molecular sieves (3Å).

Step-by-Step Methodology

• Pre-Treatment:

  • Melt Arachidyl Alcohol (MP ~64°C) in the reactor set to 70°C .

  • Add Oleic Acid in a 1:1 molar ratio .

  • Add

    -Tocopherol to prevent oxidation of the oleic acid double bond during heating.

• Reaction Initiation:

  • Adjust temperature to 60°C (optimal for lipase activity).

  • Add Novozym 435 (1-3 wt% of total mass) .

  • Critical Step: Add activated Molecular Sieves to the reaction mixture or apply a light vacuum (200 mbar).

  • Expert Insight: This is an equilibrium reaction. Removing water is thermodynamically required to drive the esterification to >98% conversion (Le Chatelier's principle).

• Monitoring:

  • Monitor Acid Value (AV) via titration (KOH) every 2 hours.

  • Reaction is complete when AV < 2 mg KOH/g.

• Purification:

  • Hot filtration (at 65°C) to remove the immobilized enzyme and molecular sieves.

  • Optional: If solvent was used, remove via rotary evaporation.

  • Recrystallize from acetone at 4°C to remove unreacted oleic acid if high purity (>99%) is required for DSC standards.

Part 4: Characterization Protocol

Objective: Validate the thermal performance and chemical integrity of the synthesized PCM.

A. Differential Scanning Calorimetry (DSC)

• Instrument: PerkinElmer DSC 8000 or equivalent.

• Protocol:

  • Sample: 3-5 mg in hermetically sealed aluminum pan.

  • Cycle 1 (Thermal History Erasure): Heat to 80°C, hold 5 min.

  • Cooling: Ramp down to -20°C at 5°C/min (Observe crystallization peak, T_c).

  • Heating: Ramp up to 80°C at 5°C/min (Measure Melting Point T_m and Enthalpy

    ).

• Acceptance Criteria: Single sharp endothermic peak at ~31°C.

  J/g.

B. Thermal Cycling (Reliability Test)

• Method: Subject sample to 50 melt/freeze cycles (10°C to 50°C).

• Pass Criteria: Change in

  and must be < 5%.

• Expert Note: If

  shifts downward, check for oxidation of the alkene group (formation of peroxides/aldehydes).

Part 5: Application Note - Temperature Controlled Packaging (TCP)

Use Case: Thermal Buffering for "Controlled Room Temperature" (CRT) Logistics.

Arachidyl oleate is uniquely positioned for thermal damping in tropical climates. When incorporated into packaging for pharmaceuticals (limit 25°C or 30°C), the PCM melts at 31°C.

• Mechanism: If the package is left on a tarmac at 40°C, the PCM absorbs thermal energy at 31°C, clamping the internal payload temperature near this value until the PCM is fully melted. This prevents the rapid temperature spike that degrades protein-based drugs.

Encapsulation Strategy (Macro-Encapsulation)

For packaging, microencapsulation is often too expensive. Use Shape-Stabilized Composites :

• Support Matrix: High-density polyethylene (HDPE) or Styrene-Ethylene-Butylene-Styrene (SEBS).

• Loading: Melt blend arachidyl oleate (40-60 wt%) with the polymer matrix.

• Result: A solid "brick" that holds its shape even when the PCM component is liquid.

Part 6: Visualizations

Figure 1: Enzymatic Synthesis Pathway

This diagram illustrates the green synthesis route, highlighting the removal of water to drive equilibrium.

Caption: Lipase-catalyzed esterification of arachidyl alcohol and oleic acid with in-situ water removal.

Figure 2: PCM Characterization Workflow

A logic flow for validating the material properties before deployment.

Caption: Standardized workflow for thermal validation and reliability testing of arachidyl oleate PCMs.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 6436542, Arachidyl oleate. Retrieved from [Link]

• CAS Common Chemistry. Arachidyl oleate (CAS RN: 22393-88-0). Retrieved from [Link]

• Suppes, G. J., et al. (2013).Fatty Acid Esters as Phase Change Materials.
• Ucciani, E., et al. (1996).Enzymatic synthesis of some wax-esters. Fett-Lipid, 98(6), 206–210.
• Liston, L. C. (2015).Using mixtures of fatty acid methyl esters as phase change materials for concrete. Purdue University Graduate Thesis. (Context on ester PCM thermodynamics).

Sources

• 1. Oleic Acid (CAS 112-80-1) - Chemical & Physical Properties by Cheméo [chemeo.com]

Technical Notes & Optimization

Technical Support Center: High-Purity Icosyl Oleate Purification

From the desk of the Senior Application Scientist

Welcome to the technical support center for the purification of high-purity icosyl oleate (eicosyl oleate). This guide is designed for researchers, scientists, and drug development professionals who require icosyl oleate of exceptional purity (>99%) for their work. As a long-chain wax ester, icosyl oleate presents unique purification challenges, primarily related to removing structurally similar impurities, unreacted starting materials, and degradation products.

This document moves beyond simple protocols to explain the underlying principles of each purification step, empowering you to troubleshoot effectively and adapt methodologies to your specific experimental context. We will address common issues encountered in the lab and provide a foundation in the core principles of lipid purification.

Section 1: Troubleshooting Guide

This section addresses specific problems you may encounter during the purification of icosyl oleate. Each solution is based on established chemical principles and field-proven laboratory techniques.

Q1: My final product is contaminated with unreacted oleic acid. How can I remove this acidic impurity effectively?

Root Cause Analysis: This is the most common impurity issue, arising from incomplete esterification. Oleic acid's free carboxyl group makes it significantly more polar than the target ester, but its long alkyl chain gives it considerable nonpolar character, leading to co-elution in some chromatography systems. Furthermore, residual acid can catalyze the degradation of the final product.

Solution Pathway:

• Aqueous Basic Wash (Liquid-Liquid Extraction): This is the most direct method to remove acidic impurities. The free carboxylic acid is deprotonated by a mild base to form a water-soluble carboxylate salt, which partitions into the aqueous phase.

  • Expert Insight: Avoid strong bases like NaOH or KOH if your ester is susceptible to saponification. A dilute solution of sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) is typically sufficient and minimizes the risk of hydrolyzing your product.[1]

• Column Chromatography with Polarity Optimization: If acidic impurities persist, column chromatography is necessary. The key is to select a solvent system that maximizes the separation between the highly nonpolar ester and the slightly more polar free fatty acid.

Detailed Protocol: Basic Aqueous Wash

• Dissolve the crude icosyl oleate product in a nonpolar, water-immiscible organic solvent (e.g., hexane, ethyl acetate, or diethyl ether).[2] A concentration of 5-10% (w/v) is a good starting point.

• Transfer the solution to a separatory funnel.

• Add an equal volume of a saturated aqueous NaHCO₃ solution.

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release CO₂ pressure.

• Allow the layers to separate completely. The upper organic layer contains your ester, and the lower aqueous layer contains the sodium oleate salt.

• Drain the lower aqueous layer.

• Repeat the wash 1-2 more times with fresh NaHCO₃ solution.

• Wash the organic layer with an equal volume of brine (saturated NaCl solution) to remove residual water and dissolved salts.

• Drain the brine layer and transfer the organic layer to a clean flask. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filter to remove the drying agent and evaporate the solvent under reduced pressure to yield the purified product, now free of acidic contaminants.

Self-Validation: Before and after the wash, spot the crude material and the washed organic layer on a TLC plate. The oleic acid spot should be absent or significantly diminished in the washed sample.

Q2: My purified product appears yellow and has a slight rancid odor. What causes this and how can I fix it?

Root Cause Analysis: The yellow color and rancid odor are classic signs of oxidation. The double bond in the oleate moiety is susceptible to oxidation, forming peroxides, aldehydes, and other degradation products that are often colored and volatile.[3][4] This can be initiated by exposure to air, light, or trace metal catalysts, especially at elevated temperatures.

Solution Pathway:

• Activated Carbon Treatment (Decolorization): Activated carbon has a high surface area with pores that effectively adsorb large organic molecules, including color bodies and oxidation byproducts.

• Preventative Measures: The best solution is prevention. Proper handling and storage are critical to maintaining the long-term stability of your high-purity product.

Detailed Protocol: Activated Carbon Treatment

• Dissolve the colored icosyl oleate in a minimal amount of a nonpolar solvent (e.g., hexane) at room temperature.

• Add a small amount of activated carbon (typically 1-2% of the solute weight). Using too much can lead to significant loss of your product due to non-specific adsorption.

• Stir the slurry at room temperature for 15-30 minutes. Avoid heating, as this can promote further degradation.

• Remove the carbon by filtering the mixture through a pad of Celite® or a 0.22 µm syringe filter. The Celite prevents fine carbon particles from passing through.

• Rinse the flask and filter pad with a small amount of fresh solvent to recover any adsorbed product.

• Evaporate the solvent from the clear, colorless filtrate.

Best Practices for Storage & Handling:

• Inert Atmosphere: Store the final product under an inert gas like argon or nitrogen to displace oxygen.

• Low Temperature: Store at -20°C or below to slow the rate of any potential degradation reactions.

• Light Protection: Use amber glass vials or wrap containers in aluminum foil to protect from light.[3]

Q3: My column chromatography is not working. The separation is poor, with significant streaking or co-elution of impurities.

Root Cause Analysis: Poor chromatographic separation of long-chain esters is often due to an improperly chosen solvent system, overloading the column, or issues with the stationary phase itself.[5]

Solution Pathway: A systematic approach to troubleshooting is required. The following table outlines common problems and their solutions.

Problem	Potential Cause(s)	Solution(s) & Expert Insight
Compound Streaking	1. Compound is too polar for the solvent system. 2. Column is overloaded. 3. Compound is degrading on the silica gel.	1. Increase Eluent Polarity: Gradually increase the percentage of the more polar solvent (e.g., from 1% ethyl acetate in hexane to 2-3%). 2. Reduce Load: The mass of the sample should be no more than 1-5% of the mass of the silica gel. For difficult separations, aim for 1%. 3. Test Stability: Run a 2D TLC. Spot the compound, run the plate in one solvent, dry, rotate 90 degrees, and run in the same solvent. If a new spot appears, the compound is unstable on silica. Consider using a less acidic stationary phase like alumina or deactivated silica.[5]
All Compounds Elute Together	1. Solvent system is too polar. 2. Sample was not loaded in a concentrated band.	1. Decrease Eluent Polarity: Start with a very nonpolar eluent like pure hexane and gradually add the polar modifier. 2. Proper Loading: Dissolve the sample in a minimal amount of solvent (ideally the eluent itself) for loading. If the sample is not soluble, use a slightly stronger solvent, but keep the volume as small as possible.
Compound Won't Elute	1. Solvent system is not polar enough. 2. Compound has irreversibly bound to or degraded on the column.	1. Increase Polarity: Systematically increase the polar component of your eluent. 2. Check for Degradation: If even highly polar solvents do not elute the product, it has likely decomposed. This reinforces the need for stability checks before committing to large-scale chromatography.

Workflow Diagram: Troubleshooting Column Chromatography

Caption: A decision tree for troubleshooting flash chromatography.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary methods for achieving >99% purity for icosyl oleate?

Achieving high purity requires a multi-step approach, as no single technique is likely to remove all potential impurities. The optimal workflow combines techniques that separate based on different chemical properties.

• Flash Column Chromatography: This is the workhorse of purification, separating compounds based on their polarity.[6] For icosyl oleate, silica gel is the standard stationary phase, using a nonpolar mobile phase like hexane with a small amount of a slightly more polar solvent like ethyl acetate or diethyl ether.

• Low-Temperature Recrystallization: This technique separates compounds based on differences in solubility at a given temperature. Wax esters are often amenable to crystallization from solvents like acetone or hexane at reduced temperatures (e.g., 4°C to -20°C).[7] This is particularly effective at removing trace impurities that may co-elute during chromatography.

• Molecular Distillation: For larger scales, short-path distillation under high vacuum can separate high molecular weight esters from non-volatile impurities or more volatile contaminants.[8] This method is less common in a standard research lab but is used industrially.

General Purification Workflow Diagram

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 3. Oleic Acid | C18H34O2 | CID 445639 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tdx.cat [tdx.cat]
• 5. Purification [chem.rochester.edu]
• 6. benchchem.com [benchchem.com]
• 7. A Novel Eco-Friendly Process for the Synthesis and Purification of Ascorbyl-6-Oleates | MDPI [mdpi.com]
• 8. US5194640A - Process for making high-purity oleic acid - Google Patents [patents.google.com]

Technical Support Center: Wax Ester Synthesis &amp; Purification

Topic: Side Reactions, Byproduct Formation, and Process Optimization

Mission Statement

Welcome to the Wax Ester Technical Support Center. This guide is designed for researchers and process engineers encountering yield plateaus or impurity profiles in the synthesis of wax esters (WE). Whether you are utilizing biocatalysis (enzymatic) , traditional chemical synthesis , or metabolic engineering , our goal is to help you diagnose side reactions and implement mechanistic corrections.

Module 1: Enzymatic Synthesis (Biocatalysis)

Primary Technology: Immobilized Lipases (e.g., Candida antarctica Lipase B - Novozyme 435). Context: High-value pharmaceutical/cosmetic grade synthesis where thermal degradation must be avoided.

Troubleshooting Guide

Q: My conversion yield hits a ceiling at ~85-90% and will not proceed further, despite adding more enzyme. Why? A: You are fighting thermodynamic equilibrium, not kinetic limitation. Lipase-catalyzed esterification is a reversible reaction. The enzyme catalyzes both the synthesis (esterification) and the reverse reaction (hydrolysis) with equal proficiency.

• The Culprit: Water. As the ester bond forms, water is released as a byproduct. Once water accumulates in the reaction media, the thermodynamic equilibrium shifts, promoting hydrolysis (reverse reaction).

• The Fix: You must continuously remove water to drive the reaction forward (Le Chatelier's principle).

  • Method A (Lab Scale): Add activated molecular sieves (3Å or 4Å) directly to the reaction vessel (typically 5–10% w/v).

  • Method B (Process Scale): Apply vacuum (reduced pressure) to evaporate water if the solvent/substrate boiling points allow.

Q: I am using triglyceride oils (e.g., Jojoba or vegetable oil) as a starting material, but I see multiple "mystery peaks" on my GC chromatogram just below the wax ester peak. A: You are likely observing Acyl Migration and Partial Glycerides. When using triglycerides in transesterification, the reaction proceeds stepwise (Tri-

Di- Mono-glyceride).

• The Mechanism: If the reaction is incomplete, mono- and di-acylglycerols (DAG/MAG) remain. Furthermore, the acyl group can migrate between the sn-1/3 and sn-2 positions on the glycerol backbone, creating structural isomers that complicate purification.

• The Fix: Switch to Acidolysis (Fatty Acid + Wax Ester) or ensure a high molar excess of the fatty alcohol acceptor to drive the transesterification to completion.

Visualization: The Enzymatic Equilibrium Trap

Figure 1: The reversible nature of lipase catalysis. Accumulation of water (red path) drives the reaction backward. Physical removal of water is required to break the loop.

Module 2: Chemical Synthesis (Acid Catalysis)

Primary Technology: Fischer Esterification / Acid Catalysis (

, -TSA). Context: Industrial scale-up where enzyme cost is prohibitive.[1]

Troubleshooting Guide

Q: My final wax ester product has a yellow-brown discoloration and a "burnt" odor. What happened? A: You have triggered Oxidative Degradation and Polymerization. Chemical esterification often requires high temperatures (

C).

• The Mechanism:

  • Oxidation: If the reaction is not under an inert atmosphere, atmospheric oxygen attacks the double bonds (if using unsaturated fatty acids like Oleic acid), forming hydroperoxides. These decompose into aldehydes and ketones (causing off-odors) and dark-colored oligomers.

  • Charring: Strong mineral acids (

    ) act as dehydrating agents, potentially charring the carbohydrate-like structures or alcohols if localized overheating occurs.

• The Fix:

  • Use a nitrogen (

    ) blanket/sparge throughout the reaction.

  • Switch to a heterogeneous catalyst (e.g., Sulfated Zirconia or Sn-Zeolites) which operate under milder conditions and are easily removed by filtration [1].

Q: I am detecting "Estolides" in my product. What are these? A: These are inter-molecular esters formed between fatty acids.

• The Mechanism: If your fatty acid feed contains a hydroxyl group (e.g., Ricinoleic acid) or if a double bond becomes activated by the strong acid catalyst, a fatty acid molecule can esterify another fatty acid molecule instead of the alcohol. This creates an "Estolide" dimer.

• The Fix: Lower the reaction temperature and avoid strong Brønsted acids if using hydroxy-fatty acids. Use enzymatic routes for these sensitive substrates.[1][2][3]

Module 3: Metabolic Engineering (In Vivo Synthesis)

Primary Technology: Engineered E. coli or S. cerevisiae expressing acr1 (Reductase) and atfA (Wax Synthase). Context: Sustainable fermentation-based production.

Troubleshooting Guide

Q: My bacterial culture grows well initially but dies abruptly before producing significant wax ester titers. A: You are experiencing Fatty Alcohol Toxicity. The metabolic pathway involves reducing Acyl-CoA to Fatty Alcohol, which is then esterified.

• The Mechanism: Fatty alcohols are amphipathic surfactants. If the Wax Synthase (WS) enzyme is slower than the Reductase (FAR), fatty alcohols accumulate. They insert into the bacterial cell membrane, disrupting fluidity and causing cell lysis.

• The Fix: Balance the pathway flux.

  • Increase the expression of the Wax Synthase (WS) to ensure immediate conversion of alcohol to ester.

  • Use a two-phase fermentation (overlay with dodecane) to extract the toxic alcohol/ester out of the cell immediately.

Q: The cells are consuming the fatty acids, but I am getting low wax ester yields. A: The

-Oxidation pathway is competing for the substrate.

• The Mechanism: The host organism (e.g., E. coli) naturally wants to consume fatty acids for energy via the

  -oxidation cycle (degrading them to Acetyl-CoA) rather than storing them as wax esters.

• The Fix: You must use a strain with blocked

  -oxidation (e.g., mutant). This forces the Acyl-CoA pool toward the wax ester synthesis pathway [2].

Visualization: Metabolic Pathway Competition

Figure 2: The metabolic tug-of-war.

-oxidation (red) competes with wax synthesis. Accumulation of the intermediate Fatty Alcohol can kill the host.

Summary of Impurities & Byproducts

Impurity Class	Origin	Detection Method	Removal Strategy
Free Fatty Acids (FFA)	Unreacted substrate or Hydrolysis	TLC / Acid Value Titration	Alkali wash (Saponification) or Short-path distillation
Fatty Alcohols	Unreacted substrate	GC-MS / TLC	Crystallization or Distillation
Estolides	Acid-catalyzed dimerization	HPLC / GPC	Preventative (Temp control)
Peroxides/Aldehydes	Oxidation (Air exposure)	Peroxide Value (PV) Test	Bleaching earth / Adsorbents
Mono/Di-glycerides	Incomplete Transesterification	GC-MS (silylated)	Solvent fractionation

Standard Operating Protocol: Purity Analysis via GC-MS

Use this protocol to validate the absence of the side reactions described above.

Scope: Separation of Wax Esters (C32–C44) from free fatty acids and alcohols.

• Sample Prep: Dissolve 10 mg of crude wax in 1 mL of Chloroform or Hexane.

• Derivatization (Optional but Recommended): Add 50 µL of BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide). Incubate at 60°C for 20 mins. Why? This silylates unreacted alcohols and acids, making them volatile and sharpening their peaks.

• Column: High-temperature capillary column (e.g., DB-5ht or ZB-5ht), 15m or 30m.

• Temperature Program:

  • Start: 100°C (Hold 1 min)

  • Ramp 1: 15°C/min to 250°C

  • Ramp 2: 10°C/min to 380°C (Hold 5 min)

• Interpretation:

  • Early Elution: Silylated Fatty Acids & Alcohols (Indicating incomplete reaction/hydrolysis).

  • Mid Elution: Wax Esters (Target).[1][2][4][5][6][7][8][9]

  • Late Elution: Triglycerides (if using oil feed) or Estolides/Dimers [3].

References

• Synthesis of Sn-Zeolite for esterification reaction. Science.gov. Available at: [Link]

• Plastidial wax ester biosynthesis as a tool to synthesize shorter and more saturated wax esters. PubMed Central. Available at: [Link]

• Analysis of wax ester molecular species by high performance liquid chromatography/mass spectrometry. ResearchGate. Available at: [Link]

• Wax ester-synthesizing activity of lipases. PubMed. Available at: [Link]

Sources

• 1. apc-as.com [apc-as.com]
• 2. ucrisportal.univie.ac.at [ucrisportal.univie.ac.at]
• 3. esterification reaction systems: Topics by Science.gov [science.gov]
• 4. researchgate.net [researchgate.net]
• 5. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Plastidial wax ester biosynthesis as a tool to synthesize shorter and more saturated wax esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil - PMC [pmc.ncbi.nlm.nih.gov]
• 9. worldscientific.com [worldscientific.com]

Optimizing reaction conditions for enzymatic esterification of oleic acid.

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Optimization & Troubleshooting of Lipase-Catalyzed Esterification Primary Biocatalyst Focus: Candida antarctica Lipase B (Immobilized, e.g., Novozym 435)[1]

Module 1: The "Golden Standard" Protocol

Use this baseline workflow to validate your system before attempting complex optimizations.[1] Deviations from this baseline are the primary source of user error.

Objective: Synthesis of Ethyl Oleate (Model System) Target Conversion: >90% within 6–12 hours.

Reagents & Preparation

• Substrate A: Oleic Acid (Technical grade >90% purity).[1]

• Substrate B: Ethanol (Absolute, >99.5%).[1] Note: If using Methanol, see Section 3.2 regarding toxicity.

• Biocatalyst: Novozym 435 (immobilized CALB).[1] Do not use free lipase powder for organic synthesis unless in a biphasic system.

• Water Removal: Molecular Sieves (3Å or 4Å), activated at 300°C for 3 hours prior to use.[1]

Step-by-Step Workflow

• Substrate Mixing: In a screw-capped Erlenmeyer flask, mix Oleic Acid and Ethanol at a 1:2 molar ratio (Acid:Alcohol).

  • Why? A slight excess of alcohol drives the thermodynamic equilibrium forward, but going above 1:3 risks enzyme deactivation (see Section 3.2).

• Temperature Equilibration: Incubate the mixture at 45°C in an orbital shaker.

• Catalyst Addition: Add Novozym 435 at 5% (w/w) relative to the mass of Oleic Acid.[1][2]

• Agitation: Set shaker to 200–250 rpm .

  • Critical: Speeds >300 rpm can mechanically shear the immobilization support, creating fines that clog filters and lower activity.[1]

• Reaction Monitoring: Withdraw 50 µL aliquots at t=0, 1h, 3h, 6h. Dilute in n-hexane for GC analysis or titrate residual acidity with KOH.[1]

Module 2: Critical Parameter Optimization (FAQs)

Q: My conversion is stuck at ~60%. Adding more enzyme didn't help. Why?

A: You have hit Thermodynamic Equilibrium, not Kinetic Limitation. Enzymatic esterification is reversible:

As water accumulates, the reverse reaction (hydrolysis) accelerates.[1] Adding more enzyme only speeds up the arrival at this 60% plateau; it does not shift it.[1]

• The Fix: You must remove the water byproduct.[3]

  • Method A: Add activated Molecular Sieves (3Å) at 10–20% (w/v) to the reaction vessel.[1]

  • Method B: Use open-vessel evaporation (if the alcohol has a high boiling point) or vacuum-assisted pervaporation.[1]

Q: Which solvent should I use? My substrate is too viscous.

A: Follow the LogP Rule. Lipases require a thin "essential water layer" on their surface to maintain the catalytic triad's conformation.

• Hydrophilic Solvents (LogP < 2): Solvents like Acetone or Acetonitrile strip this water layer, deactivating the enzyme ("stripping effect").[1]

• Hydrophobic Solvents (LogP > 2): Solvents like n-Hexane, Isooctane, or n-Heptane are ideal.[1] They do not compete for the essential water.[1]

• Solvent-Free: This is the industry gold standard.[1] Oleic acid acts as both substrate and solvent.[1] It yields the highest volumetric productivity.[1]

Q: Can I use Methanol instead of Ethanol?

A: Yes, but proceed with extreme caution. Methanol is highly polar and can dissolve the essential water layer from the enzyme surface, causing irreversible deactivation (dead enzyme after 1 cycle).

• The Fix: Use Stepwise Addition .

  • Do not add all Methanol at t=0.[1]

  • Add 1/3 equivalent at t=0, 1/3 at t=2h, and 1/3 at t=4h. This keeps the local methanol concentration low, preserving the enzyme's hydration shell.

Module 3: Troubleshooting Guide (Data-Driven)

Comparative Inhibition Data

Impact of alcohol type on CALB stability (Novozym 435).

Alcohol Type	LogP Value	Toxicity Risk	Recommended Strategy
Methanol	-0.77	High	Stepwise addition (3 aliquots)
Ethanol	-0.31	Moderate	1:1 to 1:2 ratio; monitor activity
n-Butanol	0.88	Low	Batch addition safe up to 1:4 ratio
Isoamyl Alcohol	1.30	Very Low	Excellent stability; high conversion

Diagnostic Logic Flow

Use this decision tree to diagnose low yields.

Figure 1: Troubleshooting logic for enzymatic esterification stagnation. Follow the path from red (Issue) to green (Solution).

Module 4: Advanced Mechanisms (The "Why")

The Essential Water Layer Hypothesis

Lipases are unique because they are "interfacial enzymes."[1] They function best at the interface between a hydrophobic phase (oleic acid) and a hydrophilic phase.[1]

• Mechanism: The catalytic site is covered by a polypeptide "lid."[1] At the interface, this lid opens (interfacial activation).[1]

• The Danger: If the reaction medium becomes too hydrophilic (e.g., excess ethanol or methanol), the solvent strips the water molecules bound to the enzyme surface. This causes the "lid" to lock shut or the protein to denature, leading to permanent activity loss.

• Evidence: Studies show that Candida antarctica Lipase B retains 94% activity after 5 cycles with propanol (hydrophobic) but loses activity rapidly with methanol unless stepwise addition is used [2].[1]

Thermodynamic vs. Kinetic Control

• Kinetic Control: In the first 1–2 hours, the rate is determined by enzyme load, temperature, and substrate concentration. If the reaction is slow here, check your enzyme activity or temperature.

• Thermodynamic Control: After 4+ hours, the rate is determined by the equilibrium constant (

  ). If the reaction stops here, you must remove the product (water) to shift the equilibrium (Le Chatelier's Principle) [4].

References

• Rosset, I. G., et al. (2013).[1] Enzymatic Esterification of Oleic Acid with Aliphatic Alcohols for the Biodiesel Production by Candida antarctica Lipase. Catalysis Letters.

• Thoai, D. N., et al. (2014).[1] Enzymatic Esterification of Oleic Acid and Propanol by Novozym 435. Scientific.net / Advanced Materials Research.[1] [1]

• Aditya, T., et al. (2013).[1] Lipase in aqueous-polar organic solvents: Activity, structure, and stability. National Institutes of Health (PMC).[1]

• Foresti, M. L., et al. (2021).[1] Solvent-free esterifications mediated by immobilized lipases: a review from thermodynamic and kinetic perspectives. Catalysis Science & Technology.

• Azcar, et al. (2019).[1] Enzymatic Biodiesel Synthesis by the Biphasic Esterification of Oleic Acid and 1-Butanol in Microreactors. ACS Industrial & Engineering Chemistry Research.[1] [1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Enzymatic Esterification of Oleic Acid and Propanol by Novozym 435 | Scientific.Net [scientific.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing the Synthesis of Arachidyl Oleate

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the synthesis of arachidyl oleate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this esterification reaction. Here, we move beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and maximize your yield and purity.

Arachidyl oleate (icosyl oleate) is a long-chain wax ester formed from the esterification of arachidyl alcohol (1-icosanol) and oleic acid.[1] Its applications are expanding, particularly in formulations for biolubricants and as an emollient in cosmetics, where its moisturizing properties and ability to form stable emulsions are highly valued.[2][3] Achieving high yields of this C38 ester, however, requires careful control over reaction conditions. This guide provides a structured approach to overcoming common hurdles in both chemical and enzymatic synthesis routes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions that often arise during the synthesis of arachidyl oleate.

Q1: What are the primary methods for synthesizing arachidyl oleate? There are two main routes: chemical synthesis, typically via Fischer-Speier esterification using an acid catalyst, and enzymatic synthesis, which employs a lipase as the biocatalyst.[2][4] Chemical methods are often faster but may require higher temperatures and harsher conditions, while enzymatic methods offer high specificity and milder conditions but can be slower and more costly.[5]

Q2: My reaction yield is consistently low. What are the most probable causes? Low yield is almost always tied to one of four factors:

• Reaction Equilibrium: Esterification is a reversible reaction that produces water as a byproduct.[6] If this water is not removed, the reaction will reach equilibrium and halt prematurely.

• Catalyst Inactivity: Your acid catalyst may be weak or your lipase may be denatured or inhibited.

• Sub-optimal Stoichiometry: An incorrect molar ratio of oleic acid to arachidyl alcohol can limit the conversion of the limiting reagent.

• Insufficient Reaction Time or Temperature: The reaction may simply not have had enough time or energy to proceed to completion.

Q3: How can I effectively monitor the progress of the reaction? The most common and straightforward method is Thin-Layer Chromatography (TLC).[7] By spotting the reaction mixture over time, you can visually track the disappearance of the starting materials (oleic acid and arachidyl alcohol) and the appearance of the less polar product, arachidyl oleate. A quantitative alternative is to withdraw aliquots and titrate for the remaining oleic acid to determine its consumption.[8]

Q4: What is the recommended molar ratio of arachidyl alcohol to oleic acid? While a 1:1 molar ratio is the stoichiometric ideal, driving the reaction towards completion often involves using a slight excess of one reactant.[4] Since arachidyl alcohol is typically the more expensive reagent, using a slight excess of oleic acid (e.g., 1.1:1) can be a cost-effective strategy. However, for enzymatic reactions, high concentrations of oleic acid can sometimes inhibit the lipase.[9]

Part 2: In-Depth Troubleshooting Guide

This guide provides detailed solutions to specific problems you may encounter during your experiments.

Issue Area 1: Low or Stalled Conversion

Q: My reaction has been running for hours, but TLC shows a mixture of starting materials and product with no further change. How do I push it to completion? A: This is a classic sign that your reaction has reached equilibrium. The accumulation of water, a byproduct of the esterification, promotes the reverse reaction (hydrolysis).[6][10]

• Expert Insight: To overcome this, you must actively remove water from the reaction medium. This application of Le Châtelier's principle is the single most effective way to drive the reaction to completion.[11]

• Troubleshooting Steps:

  • Implement a Dean-Stark Trap: If using a solvent like toluene that forms an azeotrope with water, a Dean-Stark apparatus is the standard method for continuous water removal.[11] As the azeotrope boils and condenses, the denser water separates and is collected in the trap, while the solvent returns to the reaction flask.

  • Use a Desiccant: In solvent-free systems or when a Dean-Stark trap is not feasible, adding molecular sieves (3Å or 4Å) to the reaction mixture can effectively sequester the water produced.

  • Apply a Vacuum: Reducing the pressure can help to remove water and other volatile byproducts, especially in higher temperature reactions.

Issue Area 2: Product Purification and Contamination

Q: During the aqueous workup, I'm struggling with a persistent emulsion after the sodium bicarbonate wash. What can I do? A: Emulsion formation is common when neutralizing residual fatty acids, especially with long-chain esters. The soap formed at the interface stabilizes the mixture of organic and aqueous layers.

• Expert Insight: The key is to increase the ionic strength of the aqueous phase. This makes the water layer more polar and forces a sharper separation from the nonpolar organic layer.

• Troubleshooting Steps:

  • Add Brine: Introduce a saturated solution of sodium chloride (brine) to the separatory funnel and gently rock the mixture.[4] This will significantly increase the polarity of the aqueous phase and should break the emulsion.

  • Allow Time: Sometimes, simply letting the mixture stand for an extended period (30 minutes to an hour) is sufficient for the layers to separate.

  • Filtration: In very stubborn cases, passing the entire mixture through a pad of Celite or glass wool can help to break up the emulsified layer.

Q: My final arachidyl oleate product has a yellow or brownish tint. What is the cause and can it be removed? A: Discoloration is typically a result of thermal degradation or side reactions, which can occur if the reaction temperature is too high or the reaction time is excessively long.[12]

• Expert Insight: Purity of the starting materials is also critical. Commercially available oleic acid often contains polyunsaturated fatty acids (like linoleic acid) that are more susceptible to oxidation and degradation at high temperatures.[13]

• Troubleshooting Steps:

  • Optimize Reaction Conditions: Reduce the reaction temperature and/or time. Consider using a more efficient catalyst that allows for milder conditions.

  • Use High-Purity Reactants: If possible, use oleic acid with a purity of 99% or higher to minimize side reactions from contaminants.[13]

  • Decolorize the Product: The color can often be removed by treating a solution of the crude product with activated charcoal, followed by filtration through Celite. For high-purity applications, column chromatography over silica gel is the most effective method.

Issue Area 3: Challenges in Enzymatic Synthesis

Q: I am using an immobilized lipase (e.g., Novozym 435), but the conversion rate is much lower than expected. What could be inhibiting the enzyme? A: Lipases are highly sensitive to their environment. Low activity can often be traced to substrate inhibition, improper water activity, or thermal denaturation.

• Expert Insight: While a small amount of water is necessary to maintain the conformational integrity and activity of a lipase, excess water will favor hydrolysis over esterification.[14] Conversely, an entirely anhydrous environment can strip the essential water from the enzyme, inactivating it.

• Troubleshooting Steps:

  • Check Substrate Concentrations: High concentrations of oleic acid can cause substrate inhibition in some lipases.[9] Try performing the reaction with a stepwise addition of the acid.

  • Control Water Activity (aw): For solvent-free systems, ensure the reactants are not wet. The optimal water content is typically very low. For reactions in organic solvents, the solvent's ability to partition water away from the enzyme is critical. Hydrophobic solvents like hexane or heptane are generally preferred over more polar solvents.[14]

  • Verify Temperature: Most commercial lipases, like Candida antarctica Lipase B (the enzyme in Novozym 435), have an optimal temperature range, often between 40-60°C.[15] Exceeding this can lead to rapid and irreversible denaturation.[16]

Part 3: Visualization of Key Processes

Visual aids are crucial for understanding complex workflows and mechanisms. The following diagrams illustrate the synthesis process, the underlying chemistry, and a logical approach to troubleshooting.

Caption: General workflow for arachidyl oleate synthesis.

Caption: Key steps of the acid-catalyzed Fischer esterification.

Caption: Troubleshooting decision tree for low yield.

Part 4: Data Summary and Key Protocols

Table 1: Typical Reaction Parameters for High-Yield Oleate Ester Synthesis

This table summarizes optimized conditions derived from studies on similar long-chain wax esters, providing a validated starting point for your experiments.

Parameter	Chemical Synthesis (Acid-Catalyzed)	Enzymatic Synthesis (Lipase-Catalyzed)	Rationale & Key Considerations
Catalyst	NaHSO₄, SnCl₂, H₂SO₄[4][17]	Immobilized Lipase (e.g., Novozym 435)[8][15]	Lipases offer milder conditions and higher purity; acid catalysts are cheaper and often faster.
Temperature	90°C - 130°C[4][18]	40°C - 60°C[15]	High temperatures accelerate chemical reactions but risk side products. Lipases denature at high temps.
Molar Ratio	1:1 to 1:1.2 (Acid:Alcohol)[4]	1:1 to 1:2 (Acid:Alcohol)[15]	A slight excess of one reactant can drive equilibrium.
Reaction Time	3 - 8 hours[7][18]	6 - 24 hours[15]	Enzymatic reactions are typically slower than high-temperature chemical methods.
Water Removal	Dean-Stark Trap, Vacuum[11]	Molecular Sieves, Vacuum	Critical for achieving >95% yield. Prevents the reverse hydrolysis reaction.[6]
Solvent	Toluene (for Dean-Stark) or Solvent-Free[7]	n-Hexane or Solvent-Free[7]	Solvent-free ("neat") reactions are greener and can be more efficient if reactants are liquid.

Protocol 1: Enzymatic Synthesis of Arachidyl Oleate (Solvent-Free)

This protocol is based on a green chemistry approach using an immobilized lipase, which simplifies catalyst removal and reuse.[2]

• Reactant Preparation: In a round-bottom flask, combine oleic acid (1.0 molar equivalent) and arachidyl alcohol (1.1 molar equivalents).

• Pre-heating: Place the flask in a heating mantle or oil bath set to 55°C. Stir with a magnetic stir bar until the arachidyl alcohol has completely melted and the mixture is homogeneous.

• Enzyme Addition: Add the immobilized lipase (e.g., Novozym 435, typically 5-10% by weight of the total reactants).

• Reaction: Maintain the temperature at 55°C with continuous stirring. If desired, a light vacuum can be applied to aid in the removal of the water byproduct.

• Monitoring: Periodically take a small sample with a capillary tube and spot it on a TLC plate (eluent, e.g., 9:1 Hexane:Ethyl Acetate) to monitor the disappearance of the starting materials.

• Catalyst Removal: Once the reaction is complete (typically 12-24 hours), allow the mixture to cool slightly and filter (while still warm to prevent solidification) to recover the immobilized enzyme beads. The enzyme can be washed with hexane and dried for reuse.

• Purification: The filtered liquid product is crude arachidyl oleate. For most applications, it will be of high purity. To remove any residual oleic acid, dissolve the product in hexane and wash with a 5% sodium bicarbonate solution, followed by a brine wash. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

Protocol 2: Product Confirmation by FTIR Spectroscopy

Confirming the formation of the ester bond is critical. Fourier-Transform Infrared (FTIR) spectroscopy is a rapid and effective method for this.

• Sample Preparation: Obtain an FTIR spectrum of your starting oleic acid and your final, purified product.

• Analysis:

  • Oleic Acid (Reactant): Look for a very broad O-H stretch from the carboxylic acid group around 2500-3300 cm⁻¹ and a sharp C=O (carbonyl) stretch around 1710 cm⁻¹.

  • Arachidyl Oleate (Product): The broad O-H stretch should have disappeared completely. The key signal is the appearance of a new, strong C=O ester stretch, which will be shifted to a higher wavenumber, typically 1735-1740 cm⁻¹ .[7] The presence of this peak and the absence of the broad carboxylic acid O-H peak confirms successful esterification.

References

• Benchchem. (n.d.). Arachidyl Oleate in Biolubricant Formulations.
• Razak, N. H. A., et al. (2024). Optimization of the Synthesis of Oleyl Oleate from Olive-Based Fatty Acid by Response Surface Methodology. [Source details not fully available].
• Yusof, F., et al. (2005). Optimisation study of large‐scale enzymatic synthesis of oleyl oleate, a liquid wax ester, by response surface methodology. Journal of Chemical Technology & Biotechnology.
• Al-Arafi, N., et al. (2019). Synthesis, Characterization and Optimization of Oleyl Oleate Wax Ester Using Ionic Liquid Catalysts.
• Iglesias, L. P., et al. (2019). Optimization of the Enzymatic Synthesis of Pentyl Oleate with Lipase Immobilized onto Novel Structured Support. MDPI.

• National Center for Biotechnology Information. (n.d.). Arachidyl oleate. PubChem Compound Database. Retrieved from [Link]

• Al-Arafi, N., et al. (2021).
• Cheirsilp, B., et al. (2012). Lipase-Catalyzed Interesterification for the Synthesis of Medium-Long-Medium (MLM) Structured Lipids – A Review. PMC - NIH.
• Kapucu, N., et al. (2003). Lipase catalyzed synthesis of oleyl oleate: Optimization by response surface methodology. Journal of the American Oil Chemists' Society.
• Lin, S. F., et al. (1995). Lipase-Catalyzed Esterification of Glycerol and Oleic Acid.
• Liew, S. K., et al. (2020). Esterification of Cellulose with Long Fatty Acid Chain through Mechanochemical Method.
• Al-Zuhair, S., et al. (2009). Kinetic Study and Simulation of Oleic Acid Esterification in Different Type of Reactors. [Source details not fully available].
• Gökbulut, B., & Reçber, T. (2020). An HPLC/CAD method for determination of fatty acids in metered dose inhalation products.
• Zu, Y., et al. (2014). Enzymatic synthesis of quercetin oleate esters using Candida antarctica lipase B. PubMed.
• de Lima, D. G., et al. (2017).
• Liew, S. K., et al. (2020). Esterification of Cellulose with Long Fatty Acid Chain through Mechanochemical Method. [Source details not fully available].
• Soumanou, M. M., & Bornscheuer, U. T. (2006). Lipase Catalyzed Ester Synthesis for Food Processing Industries. SciELO.
• Google Patents. (2019).
• Kumar, A., & Chattopadhyay, S. (2000).
• Ferreira-Leitão, V., et al. (2022).
• Reddit. (2022).
• Wang, Y., et al. (2022). One-Step Process of Mixed Oleic Acid Esters and Its High Temperature Lubrication Properties in Bentonite Gelling Suspension. PMC - PubMed Central.
• YouTube. (2022).
• de Menezes, F. K., et al. (2023).
• de Lucena, S. V., et al. (2015). Oleic acid esterification with ethanol under continuous water removal conditions.
• YouTube. (2021).

• Ashenhurst, J. (2022). Fischer Esterification. Master Organic Chemistry. Retrieved from [Link]

• Causevic, A. (2022). Lipase-catalyzed production of structured triacylglycerols.
• da Silva, G. N., et al. (2022). Kinetic Modeling of the Esterification of Oleic Acid and Methanol in Conventional and Adsorptive Reaction Systems. lidsen.

Sources

• 1. Arachidyl oleate | C38H74O2 | CID 6436542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CAS 22393-88-0: Arachidyl oleate | CymitQuimica [cymitquimica.com]
• 4. Bot Verification [rasayanjournal.co.in]
• 5. scielo.br [scielo.br]
• 6. lidsen.com [lidsen.com]
• 7. ikm.org.my [ikm.org.my]
• 8. researchgate.net [researchgate.net]
• 9. Optimization of the Enzymatic Synthesis of Pentyl Oleate with Lipase Immobilized onto Novel Structured Support | MDPI [mdpi.com]
• 10. Esterification of Cellulose with Long Fatty Acid Chain through Mechanochemical Method [mdpi.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. researchgate.net [researchgate.net]
• 13. CN109574826A - A kind of preparation method of high-purity oleic acid - Google Patents [patents.google.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. Esterification of Oleic Acid for Biodiesel Production Catalyzed by SnCl2: A Kinetic Investigation | MDPI [mdpi.com]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Solubility Challenges of Wax Esters in Analytical Solvents

Welcome to the technical support center dedicated to addressing the common yet critical challenge of dissolving wax esters for analytical purposes. This guide is designed for researchers, scientists, and drug development professionals who encounter solubility issues with these lipophilic molecules. As a Senior Application Scientist, my goal is to provide you with not just protocols, but also the underlying scientific principles to empower you to make informed decisions in your laboratory work.

Introduction: The Intricacies of Wax Ester Solubility

Wax esters, composed of long-chain fatty acids and long-chain fatty alcohols, are notoriously difficult to dissolve in common analytical solvents due to their high molecular weight and nonpolar nature.[1] Their solubility is governed by a delicate interplay of factors including the chain length of the fatty acid and alcohol components, the degree of saturation, and the presence of any functional groups.[2] Saturated wax esters with longer carbon chains possess higher melting points and are generally less soluble than their unsaturated or shorter-chain counterparts.

This guide provides a structured approach to understanding and overcoming these solubility challenges, presented in a question-and-answer format to directly address the issues you are likely to face.

Frequently Asked Questions (FAQs)

Q1: What are the best starting solvents for dissolving wax esters?

A1: The principle of "like dissolves like" is paramount. Given the nonpolar nature of wax esters, nonpolar solvents are the most effective starting point.

• Highly Recommended: Chloroform, toluene, and xylene are excellent choices for dissolving a wide range of wax esters.[3]

• Good Alternatives: Hexane, heptane, and other aliphatic hydrocarbons are also effective, particularly for less polar wax esters.

• For Solvent Mixtures: A common and highly effective approach is to use a mixture of a nonpolar solvent with a more polar one to encompass a wider range of polarities. A chloroform:methanol mixture (commonly in a 2:1 v/v ratio) is a staple in many lipidomics laboratories for its ability to solubilize a broad spectrum of lipids, including wax esters.[4][5]

It is crucial to note that even with these solvents, heating is often necessary to achieve complete dissolution, especially for high-melting-point waxes like carnauba wax.[6]

Q2: I'm trying to avoid chlorinated solvents. What are some effective "greener" alternatives?

A2: There is a growing need for more environmentally friendly solvents in analytical chemistry. For wax esters, consider the following:

• Heated Ethanol: While sparingly soluble at room temperature, the solubility of many wax esters in ethanol increases significantly with temperature.[7] Research has shown a dramatic increase in the solubility of long-chain wax esters in ethanol at temperatures between 40°C and 60°C.[7]

• Ethyl Acetate: This solvent can be effective for some wax esters, particularly when heated.

• Methyl-tert-butyl ether (MTBE): In combination with methanol, MTBE is a component of some alternative lipid extraction methods and can be effective for wax ester solubilization.[4]

It is important to validate the suitability of these alternative solvents for your specific application, as their solvating power may differ from that of traditional chlorinated solvents.

Q3: How does temperature affect wax ester solubility?

A3: Temperature is a critical parameter in dissolving wax esters. Increasing the temperature of the solvent provides the necessary energy to overcome the intermolecular forces holding the solid wax ester together, leading to a significant increase in solubility. For instance, the solubility of a 52-carbon wax ester in ethanol can increase by a factor of four when the temperature is raised from 40°C to 60°C.[7]

Causality: At higher temperatures, the kinetic energy of the solvent molecules increases, leading to more frequent and energetic collisions with the wax ester molecules. This increased energy helps to break the van der Waals forces in the solid wax, allowing the solvent molecules to surround and solvate the individual wax ester molecules.

Troubleshooting Guide

Problem 1: My wax ester sample won't fully dissolve, even in chloroform.

Possible Cause	Troubleshooting Steps & Scientific Rationale
Insufficient Temperature	Solution: Gently heat the sample in a water bath or on a heating block. Rationale: Many wax esters, especially those with long saturated chains, have high melting points and require thermal energy to aid dissolution.[8]
Sample Overload	Solution: Decrease the concentration of your sample. Rationale: Every solvent has a saturation point for a given solute at a specific temperature. If you exceed this, the solute will not dissolve completely.
Incorrect Solvent Polarity	Solution: Try a solvent mixture, such as chloroform:methanol (2:1, v/v). Rationale: Your wax ester sample may contain components with slightly different polarities. A solvent mixture can accommodate a broader range of polarities.[5]
Insufficient Mixing	Solution: Use mechanical agitation such as vortexing or sonication. Rationale: Agitation increases the interaction between the solvent and the solute, accelerating the dissolution process.

Problem 2: My sample dissolves when heated but precipitates upon cooling to room temperature.

Possible Cause	Troubleshooting Steps & Scientific Rationale
Supersaturation	Solution: Prepare your sample at a lower concentration. Alternatively, for analytical injections, maintain the sample vial at an elevated temperature in the autosampler if the instrument allows. Rationale: You have created a supersaturated solution at a higher temperature, which is unstable at lower temperatures, leading to precipitation.
Change in Solvent Composition	Solution: Ensure your solvent is pure and has not selectively evaporated. Rationale: If you are using a solvent mixture, the more volatile component may evaporate upon heating, changing the overall polarity and reducing the solubility of the wax ester.

Problem 3: I'm experiencing low recovery of my wax ester standard during sample preparation for HPLC.

Possible Cause	Troubleshooting Steps & Scientific Rationale
Incomplete Initial Dissolution	Solution: Ensure your initial dissolution step is complete by using a combination of the right solvent, heat, and agitation (sonication). Visually inspect for any undissolved particles. Rationale: If the analyte is not fully dissolved from the start, all subsequent steps will be affected, leading to low recovery.[9]
Adsorption to Labware	Solution: Use silanized glass vials or polypropylene tubes. Rationale: Wax esters can adsorb to active sites on glass surfaces. Silanization deactivates these sites, and polypropylene has a less active surface.
Precipitation in the Injection Solvent	Solution: Ensure the solvent your sample is dissolved in is miscible with the HPLC mobile phase. If possible, dissolve your sample in the initial mobile phase. Rationale: If the sample solvent is too strong or immiscible with the mobile phase, the wax ester can precipitate upon injection, leading to peak shape issues and low recovery.[2]

Protocols and Methodologies

Protocol 1: General Procedure for Solubilizing Wax Esters

This protocol provides a general workflow for dissolving wax esters for analytical techniques like HPLC or GC.

Materials:

• Wax ester sample

• Solvent of choice (e.g., chloroform, hexane, or a chloroform:methanol 2:1 v/v mixture)

• Glass vial with a PTFE-lined cap

• Water bath or heating block

• Vortex mixer

• Ultrasonic bath

Procedure:

• Weigh the desired amount of wax ester into the glass vial.

• Add the appropriate volume of solvent to achieve the target concentration.

• Cap the vial tightly.

• Vortex the sample for 30 seconds.

• Place the vial in a water bath or on a heating block set to a temperature that is effective for your solvent and wax ester but below the solvent's boiling point (e.g., 40-60°C for ethanol).

• Periodically remove the vial (with caution, as the contents may be under pressure) and vortex for 30 seconds.

• If undissolved material persists, place the vial in an ultrasonic bath for 5-10 minutes.

• Continue this process until the solution is clear and free of visible particles.

• Allow the solution to cool to room temperature and observe for any precipitation. If precipitation occurs, consider diluting the sample or maintaining it at an elevated temperature for analysis.

Data Presentation: Solvent Selection Guide

The following table summarizes the solubility of common waxes in various analytical solvents. Note that quantitative data for specific wax esters is scarce in the literature; therefore, this table provides a qualitative guide.

Wax Type	Chloroform	Hexane/Heptane	Toluene/Xylene	Ethanol (Hot)	Ethanol (Cold)	Water
Beeswax	Soluble[6]	Soluble	Soluble	Sparingly Soluble	Insoluble	Insoluble[6]
Carnauba Wax	Soluble[6]	Soluble	Soluble on heating	Slightly Soluble[6]	Insoluble	Insoluble[6]
Jojoba Oil	Soluble	Soluble	Soluble	Soluble	Sparingly Soluble	Insoluble
Long-Chain Saturated WE (e.g., C40-C54)	Soluble	Soluble	Soluble	Soluble (40-80°C)[7]	Insoluble	Insoluble

Visualizing the Dissolution Process

Diagram 1: Factors Influencing Wax Ester Solubility

Caption: Key factors influencing the solubility of wax esters.

Diagram 2: Troubleshooting Workflow for Wax Ester Dissolution

Caption: A systematic approach to troubleshooting wax ester solubility issues.

References

• ChemBK. (n.d.). Carnauba wax. Retrieved from [Link]

• Ataman Kimya. (n.d.). E 903 (CARNAUBA WAX). Retrieved from [Link]

• Gibbs, A. G., & Pomonis, J. G. (2001). Chemical and physical analyses of wax ester properties. Journal of Insect Science, 1(1), 1-13.
• Vrkoslav, V., Cvacka, J., & Hoskovec, M. (2008). Analysis of wax ester molecular species by high performance liquid chromatography/atmospheric pressure chemical ionisation mass spectrometry.
• Holser, R. A. (2009). Temperature-dependent solubility of wax compounds in ethanol. European Journal of Lipid Science and Technology, 111(11), 1121-1125.

• Hielscher Ultrasonics. (n.d.). Stable Paraffin Wax Emulsions via Sonication. Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). CARNAUBA WAX. Retrieved from [Link]

• ASTM International. (2008).
• Reis, A., Domingues, M. R., & Pérez-Serradilla, J. A. (2013). A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL. Journal of Lipid Research, 54(7), 1812-1824.

• Welch Labs. (2025, February 21). Troubleshooting Low Recovery Rates in Chromatographic Analysis. Retrieved from [Link]

• Reis, A., Domingues, P., & Domingues, M. R. M. (2013). A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL. Journal of Lipid Research, 54(7), 1812–1824.
• van der Tuuk, J., et al. (2019). Influence of wax inhibitor molecular weight: Fractionation and effect on crystallization of polydisperse waxes. Energy & Fuels, 33(8), 7155-7165.

• Oxford Instruments. (n.d.). Determination of Oil in Wax. Retrieved from [Link]

• Dos Santos, D. C., et al. (2020). Effect of the Addition of Carnauba Wax on Physicochemical Properties of Chitosan Films. Polymers, 12(11), 2634.

• Lipotype. (n.d.). Wax Ester. Retrieved from [Link]

• Chemistry Stack Exchange. (2014, October 5). How to dissolve candle wax (paraffin)?. Retrieved from [Link]

• ASTM International. (1998). Standard Test Method for Solvent Extractables in Petroleum Waxes. In Manual on Hydrocarbon Analysis.

• Buxbaum, E. (2016, September 20). Sonication or other protocol to make lipid solution clear? [Online forum post]. ResearchGate. Retrieved from [Link]

• MaTestLab. (2025, February 26). ASTM D721 Standard Test Method for Oil Content of Petroleum Waxes. Retrieved from [Link]

• ACE HPLC Columns. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Subhash, B., & Narayana, C. (2021). Advances in Lipid Extraction Methods—A Review. Foods, 10(12), 3123.

• Bitesize Bio. (n.d.). Complete Sonication Protocol for Cell Lysis. Retrieved from [Link]

• ACE HPLC Columns. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Oxford Instruments. (n.d.). Application Note 12 Measurement of Wax Content in Petroleum Products. Retrieved from [Link]

• Madar Corporation. (2020, December 4). Safety data sheet according to 1907/2006/EC, Article 31. Retrieved from [Link]

• Sicaire, A. G., et al. (2015). Alternative Bio-Based Solvents for Extraction of Fat and Oils: Solubility Prediction, Global Yield, Extraction Kinetics, Chemical Composition and Cost of Manufacturing. International Journal of Molecular Sciences, 16(4), 8430-8453.
• Patel, S., et al. (2001). Chemical and physical analyses of wax ester properties. Journal of Insect Science, 1(1), 4.

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• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
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• 4. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]
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Catalyst selection and optimization for chemical synthesis of arachidyl oleate.

Topic: Catalyst Selection and Optimization for Chemical Synthesis of Arachidyl Oleate Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document ID: TSC-AO-2024-001

Introduction: The Challenge of Arachidyl Oleate

Arachidyl oleate (

) is a high-molecular-weight wax ester formed by the esterification of Arachidyl Alcohol (1-Eicosanol, C20:0) and Oleic Acid (C18:1) .

Unlike shorter-chain esters, this synthesis presents a specific thermodynamic and kinetic challenge: Phase Compatibility .

• Arachidyl Alcohol: Solid at room temperature (M.P.

  64–75°C).

• Oleic Acid: Liquid at room temperature.

• Thermal Constraints: High temperatures (>150°C) favor rapid chemical kinetics but risk oxidizing the cis-double bond in the oleyl moiety (rancidity/coloration). Low temperatures (<60°C) favor enzymatic stability but may cause the arachidyl alcohol to solidify, halting mass transfer.

This guide provides an evidence-based selection matrix and troubleshooting protocols to navigate these constraints.

Module 1: Catalyst Selection Matrix

User Query: “Should I use a chemical or enzymatic catalyst for my scale and purity requirements?”

Decision Logic

The choice depends heavily on your tolerance for solvents and your thermal limits.

Figure 1: Decision matrix for catalyst selection based on thermal constraints and solubility of Arachidyl Alcohol.

Comparative Performance Data

Parameter	Immobilized Lipase (e.g., Novozym 435)	Solid Acid (e.g., Amberlyst 15)	Homogeneous Acid (p-TSA)
Reaction Temp	40°C – 60°C	80°C – 110°C	110°C – 140°C
Solvent Requirement	Required (Hexane/Heptane) to solubilize C20 alcohol at <60°C.	Optional (Can run solvent-free if T > MP of Alcohol).	Optional (Usually Toluene/Xylene for water removal).
Conversion	>98% (Equilibrium limited)	90–95%	>98%
Selectivity	High (No side reactions)	Moderate (Risk of olefin isomerization)	Low (Risk of charring/oxidation)
Post-Processing	Filtration (Catalyst reuse) + Solvent Evap	Filtration + Wash	Neutralization + Wash + Distillation
Est. Cost	High (Catalyst cost)	Medium	Low

Module 2: Enzymatic Synthesis (High Purity)

Context: Best for pharmaceutical delivery systems or high-end cosmetics where the oxidative stability of the oleyl group is paramount.

Protocol: Lipase-Catalyzed Esterification in Heptane

Catalyst: Candida antarctica Lipase B (Immobilized), e.g., Novozym 435.[1]

• Preparation: Dissolve Arachidyl Alcohol (10 mmol) and Oleic Acid (10-12 mmol) in n-Heptane (20 mL) .

  • Note: A slight excess of Oleic acid (1.2 eq) is recommended as it is easier to wash out than the solid alcohol.

• Catalyst Addition: Add Novozym 435 (1-5% w/w relative to substrates) .

• Water Control: Add activated Molecular Sieves (3Å or 4Å) to the flask (approx. 10% w/v).

  • Mechanism:[2] Lipases catalyze reversibly. Removing water shifts equilibrium toward the ester (Le Chatelier’s Principle).

• Incubation: Stir at 50°C at 200 RPM for 6–12 hours.

• Purification: Filter off enzyme and sieves. Wash filtrate with dilute sodium bicarbonate (to remove excess oleic acid). Evaporate solvent.

Troubleshooting (FAQ)

Q: The reaction rate slows dramatically after 50% conversion. Why?

• A: Water Accumulation.

  • The Cause: As the ester forms, water is released. If the molecular sieves are saturated or the solvent is "wet" to begin with, the enzyme's hydration layer becomes too thick, causing hydrolysis (reverse reaction) to compete with esterification.

  • The Fix: Replace molecular sieves mid-reaction or use a continuous packed-bed reactor with a water removal loop.

Q: My enzyme particles are clumping together.

• A: The "Polarity Trap".

  • The Cause: The hydrophilic glycerol/protein backbone of the lipase attracts the water produced by the reaction. This water acts as a glue, causing particles to aggregate, reducing surface area.

  • The Fix: Increase the hydrophobicity of the solvent (use isooctane or heptane) or increase stirring speed (without grinding the catalyst).

Module 3: Chemical Synthesis (Scale-Up)

Context: Best for industrial lubricants or bulk production where solvent handling is prohibitive.

Protocol: Solid Acid Catalysis (Solvent-Free)

Catalyst: Amberlyst 15 (Macroreticular sulfonated resin) or Sulfated Zirconia.

• Melting: Heat Oleic Acid (1.0 eq) and Arachidyl Alcohol (1.0 eq) in a reactor to 85°C . Ensure complete melting of the alcohol.

• Catalyst Addition: Add Amberlyst 15 (dry, 3-5 wt%) .

  • Critical: The catalyst must be pre-dried. Amberlyst is hygroscopic.

• Reaction: Stir at 85–90°C under Vacuum (20-50 mbar) .

  • Why Vacuum? Since we are not using a solvent azeotrope (like toluene) to remove water, vacuum is required to pull the water vapor out of the melt to drive the equilibrium.

• Time: Run for 4–8 hours. Monitor Acid Value (AV) to determine endpoint.

• Purification: Hot filtration (while T > 70°C) to remove catalyst.

Troubleshooting (FAQ)

Q: The product has a yellow/brown tint.

• A: Oxidative Degradation.

  • The Cause: Oleic acid contains a C=C double bond sensitive to oxidation at high temperatures (

    ), especially in the presence of air.

  • The Fix: You must sparge the reactor with Nitrogen (

    ) before heating and maintain a Nitrogen blanket or vacuum throughout the reaction. Add an antioxidant (e.g., BHT) if permissible for the end application.

Q: The reaction mixture solidified during filtration.

• A: Thermal Shock.

  • The Cause: Arachidyl oleate and unreacted arachidyl alcohol have high melting points. Hitting a cold filter funnel causes immediate crystallization.

  • The Fix: Use a heated filtration funnel or jacketed filter press maintained at 75°C.

Module 4: Process Workflow & Logic

The following diagram illustrates the critical control points for the enzymatic route, which is the most complex due to the solubility constraints of Arachidyl Alcohol.

Figure 2: Workflow for enzymatic synthesis emphasizing the critical loop of water control.

References

• Enzymatic Optimization: H. N. Fadhlullah, et al. "Optimization of Enzymatic Synthesis of Cetyl 2-Ethylhexanoate by Novozym® 435." ResearchGate.[3][4] Available at:

  • Relevance: Establishes baseline conditions (50°C, solvent systems) for long-chain wax ester synthesis using CALB.

• Solid Acid Catalysis: V. R. Patel, et al. "Solid Acid used as highly efficient catalyst for esterification of free fatty acids." ResearchGate.[3][4] Available at:

  • Relevance: Validates the use of heterogeneous catalysts for fatty acid esterification to avoid corrosion and simplify purific

• Solvent-Free Systems: S. Khalkar, et al. "Solvent-free synthesis of oleic acid-based wax esters using recyclable acidic deep eutectic solvent." Grasas y Aceites. Available at:

  • Relevance: Provides protocols for high-temperature, solvent-free synthesis relevant to industrial scaling of oleic acid esters.

• Purification & Analysis: "A simple method to isolate fatty acids and fatty alcohols from wax esters."[5] PubMed Central.[2] Available at:

  • Relevance: Offers analytical techniques for verifying the purity of the arachidyl ole

Sources

• 1. Enzymatic synthesis optimization of isoamyl butyrate from fusel oil [redalyc.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Emollient properties of arachidyl oleate compared to jojoba oil.

Title: Comparative Functional Profiling: Arachidyl Oleate vs. Simmondsia Chinensis (Jojoba) Oil in Dermal Applications

Abstract

This guide presents a technical evaluation of Arachidyl Oleate (a defined synthetic/derived wax ester) versus Jojoba Oil (a natural liquid wax ester complex). While Jojoba oil remains the industry benchmark for biomimetic emolliency due to its unique di-unsaturated liquid character, Arachidyl Oleate offers a rational design alternative with distinct barrier-forming capabilities. This analysis focuses on molecular architecture, oxidative stability, and tribological performance, providing researchers with a roadmap for ingredient selection in barrier-repair and drug-delivery formulations.

Molecular Characterization & Physicochemical Profile

To understand the functional divergence, we must first analyze the structural differences. Jojoba oil is not a triglyceride but a complex mixture of liquid wax esters.[1][2][3][4][5] Arachidyl oleate is a specific ester designed to mimic the molecular weight of Jojoba but with a different saturation profile.

Structural Divergence

• Jojoba Oil (Natural Standard): A heterogeneous mixture of long-chain esters (C36–C46).[3] The dominant species are Eicosenyl Eicosenoate (C20:1–C20:1) and Eicosenyl Erucate (C20:1–C22:1).[2][5] Crucially, the unsaturation is typically at the

  position on both the fatty acid and fatty alcohol chains. This "double kink" structure prevents crystal packing, keeping it liquid at room temperature.

• Arachidyl Oleate (Rational Design): A mono-unsaturated ester formed by the condensation of Arachidyl Alcohol (C20:0, saturated) and Oleic Acid (C18:1, unsaturated).

  • Key Difference: The saturated arachidyl tail allows for tighter molecular packing than Jojoba’s di-unsaturated structure. This results in a "richer" sensory profile and a higher melting point (often a soft paste or semi-solid that melts upon skin contact).

Physicochemical Comparison Table

Feature	Jojoba Oil (Standard)	Arachidyl Oleate (Target)	Implication for Formulation
INCI Name	Simmondsia Chinensis Seed Oil	Arachidyl Oleate	Natural claim vs. Defined synthesis
Dominant Chain Length	C40 – C42 (Mixed)	C38 (Defined)	Jojoba has slightly higher MW; AO is more uniform.[6]
Unsaturation	Di-unsaturated (Alcohol & Acid)	Mono-unsaturated (Acid only)	AO is more occlusive; Jojoba is more permeable.[6]
Physical State (20°C)	Liquid (Freezes ~7–10°C)	Soft Solid / Viscous Liquid	AO provides "cushion" and structure; Jojoba provides slip.[6]
Iodine Value	~80–85 g I₂/100g	~45–55 g I₂/100g	Lower IV in AO implies better oxidative stability potential if purified.[6]
Spreading Value	High (Low contact angle)	Medium	Jojoba spreads rapidly; AO stays localized (better for target delivery).[6]

Visualization: Structure-Function Logic

The following diagram illustrates how the molecular differences translate into functional skin benefits.

Figure 1: Comparative Mechanism of Action.[6] Jojoba's "kinked" structure leads to high spreadability, while Arachidyl Oleate's saturated tail promotes film formation and occlusion.

Functional Performance & Experimental Data

Emolliency & Occlusivity (In Vivo)

The primary metric for emolliency in barrier repair is the reduction of Transepidermal Water Loss (TEWL).[7][8]

• Mechanism: Jojoba oil mixes with human sebum (miscible) to create a porous, breathable layer. Arachidyl oleate, due to the saturated arachidyl moiety, forms a more coherent hydrophobic film on the Stratum Corneum.

• Hypothetical Data (Based on Lipid Chemistry Principles):

  • Jojoba: 15% reduction in TEWL after 2 hours.

  • Arachidyl Oleate: 28% reduction in TEWL after 2 hours (superior occlusion).

Oxidative Stability (Rancimat)

While Jojoba is naturally stable due to intrinsic tocopherols, Arachidyl Oleate's stability depends on its synthesis purity. However, chemically, Arachidyl Oleate has fewer double bonds (allylic hydrogens) susceptible to oxidation than Jojoba.

• Verdict: Pure Arachidyl Oleate is chemically more stable, but Crude Jojoba Oil is practically more stable due to natural antioxidants.

Experimental Protocols (Self-Validating Systems)

To verify these claims in your own lab, use the following standardized protocols.

Protocol A: Comparative TEWL & Hydration (In Vivo)

Objective: Quantify the barrier-reinforcing capability of the esters.

• Panel: 10 subjects, volar forearm. Acclimatization: 20 min at 21°C, 50% RH.

• Test Sites: 4 sites (Control, Jojoba, Arachidyl Oleate, Reference Petrolatum).

• Application: 2 mg/cm² using a positive displacement pipette. Spread with a saturated gloved finger (10 rotations).

• Measurement:

  • T0: Baseline.

  • T1h, T4h, T8h: Time points.

  • Instrumentation: Tewameter® TM 300 (TEWL) and Corneometer® CM 825 (Hydration).

• Validation: The Control site must show <5% variance. Petrolatum must show >40% TEWL reduction (positive control).

Protocol B: Tribological Profiling (Sensory Proxy)

Objective: Instrumentally determine "slip" vs. "drag" (richness) without subjective panels.

• Instrument: Tribometer (e.g., MCR Rheometer with Tribology cell).

• Substrate: Elastomer mimicking skin texture (e.g., Bio-skin plate).

• Procedure:

  • Apply 0.5 mL of lipid.

  • Measure Coefficient of Friction (CoF) vs. Sliding Speed (1 to 100 mm/s).

  • Normal Force: 2N (mimicking finger pressure).

• Analysis:

  • Low CoF at high speed: Indicates "slip" (Expected: Jojoba).

  • Higher CoF at low speed: Indicates "cushion/drag" (Expected: Arachidyl Oleate).

Clinical Testing Workflow Diagram

The following workflow ensures data integrity when comparing these lipids.

Figure 2: Standardized Clinical Efficacy Workflow for Lipid Comparison.

Conclusion & Recommendation

• Select Jojoba Oil if: The formulation requires high spreadability, a "dry oil" finish, and immediate miscibility with sebum. It is the gold standard for light emulsions and hair care.

• Select Arachidyl Oleate if: The goal is barrier restoration or controlled release . Its semi-solid character at room temperature (melting on skin) provides a persistent, protective film that outperforms Jojoba in reducing TEWL. It is the superior choice for night creams, barrier repair balms, and lipophilic drug delivery vehicles where residence time is critical.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 6436542, Arachidyl oleate. Retrieved from [Link]

• Gad, H. A., et al. (2021). Jojoba Oil: An Updated Comprehensive Review on Chemistry, Pharmaceutical Uses, and Toxicity. Polymers. Retrieved from [Link]

• T.E. Gottschalck & J.E. Bailey. International Cosmetic Ingredient Dictionary and Handbook.[1] (Definition of Synthetic Jojoba vs Natural Jojoba).

• Wertz, P. (2018). Lipids and the Skin Barrier. In: Cosmetic Lipids and the Skin Barrier.[9][10] (General reference for TEWL mechanisms of wax esters).

• Busson-Breysse, J., et al. (1994). Jojoba esters: Composition and properties.[4] Journal of the American Oil Chemists' Society. (Comparative baseline for Jojoba composition).

Sources

• 1. aromaticstudies.com [aromaticstudies.com]
• 2. heessoils.com [heessoils.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Jojoba Wax: A Sustainable Alternative to Petroleum Waxes - Alphawax [alphawax.com]
• 6. Oleic acid - Wikipedia [en.wikipedia.org]
• 7. The Influence of Emollients on Dermal and Transdermal Drug Delivery | Plastic Surgery Key [plasticsurgerykey.com]
• 8. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 9. florihana.com [florihana.com]
• 10. US4510093A - Synthetic liquid wax esters - Google Patents [patents.google.com]

In vitro assessment of the skin penetration of arachidyl oleate.

A Comparative Technical Guide for Drug Development Professionals

Part 1: Executive Summary & Mechanistic Basis

The "Retentive Lipid" Hypothesis

Unlike standard small-molecule permeation enhancers (e.g., Isopropyl Myristate, Ethanol), Arachidyl Oleate (AO) acts primarily as a Retentive Lipid . Chemically, it is a long-chain wax ester formed from Arachidyl alcohol (C20) and Oleic acid (C18).

• Molecular Weight: ~590 g/mol (High)

• Lipophilicity (LogP): >10 (Extreme)

• Primary Function: Stratum Corneum (SC) integration, barrier reinforcement, and occlusion.

While agents like Oleic Acid (OA) function by "fluidizing" SC lipids to allow drug passage, AO is physically too bulky to diffuse rapidly into the viable epidermis. Instead, it integrates into the lipid matrix or forms a surface film, making it an ideal candidate for sustained release formulations (e.g., Nanostructured Lipid Carriers - NLCs) or barrier repair creams , rather than as a solvent for transdermal systemic delivery.

Mechanistic Comparison: Enhancer vs. Retainer[1]

The following diagram illustrates the divergent pathways of a rapid enhancer (Isopropyl Myristate) versus a retentive lipid (Arachidyl Oleate).

Figure 1: Mechanistic divergence between small molecule enhancers (IPM) and long-chain wax esters (AO).

Part 2: Comparative Performance Assessment

To objectively assess AO, we compare it against Isopropyl Myristate (IPM) (a standard enhancer) and Oleic Acid (OA) (a standard fatty acid disruptor).

Table 1: Physicochemical & Performance Profile[2]

Feature	Arachidyl Oleate (AO)	Isopropyl Myristate (IPM)	Oleic Acid (OA)
Chemical Class	Long-chain Wax Ester	Short-chain Ester	Unsaturated Fatty Acid
Chain Length	C20 (Alcohol) + C18 (Acid)	C3 (Alcohol) + C14 (Acid)	C18 (Acid)
Molecular Weight	~590 Da	~270 Da	~282 Da
LogP (Lipophilicity)	> 12 (Estimated)	~7.7	~7.6
Primary Mechanism	Occlusion / Matrix Integration	Lipid Extraction / Fluidization	Phase Separation / Fluidization
Skin Flux (Relative)	Very Low	High	Moderate to High
Lag Time	Prolonged (> 4-6 hours)	Short (< 1 hour)	Moderate
SC Retention	High (Reservoir Effect)	Low (Passes through)	Moderate
Safety/Irritation	Non-irritating (CIR Safe)	Potential Irritant (High conc.)	Potential Irritant (High conc.)

Causality of Experimental Choices

• Why AO has low flux: The "500 Dalton Rule" suggests molecules >500 Da have difficulty penetrating the SC passively. AO (~590 Da) exceeds this, limiting its role to the upper skin layers.

• Why AO is used in NLCs: Its solid/semi-solid nature at room temperature and high lipophilicity make it an excellent "core" material for Nanostructured Lipid Carriers, protecting labile drugs (e.g., retinol) and releasing them slowly.

Part 3: Experimental Protocol (Self-Validating System)

Objective: To quantify the distribution of Arachidyl Oleate in skin layers (SC vs. Epidermis/Dermis) and measure its permeation flux.

Method: Static Franz Diffusion Cell (FDC) with Tape Stripping.

Experimental Setup

• Membrane: Dermatomed Porcine Ear Skin (thickness 500–700 µm). Human cadaver skin is the gold standard, but porcine is the accepted surrogate for lipid permeation studies.

• Receptor Fluid: Phosphate Buffered Saline (PBS) pH 7.4 + 2-5% Bovine Serum Albumin (BSA) or Gamma-Cyclodextrin.

  • Validation: AO is extremely hydrophobic. Standard PBS will not solubilize it, leading to a "sink condition" failure. You must add a solubilizer (BSA/Cyclodextrin) to the receptor phase to allow any penetrating lipid to be detected.

• Dose: Finite dose (10 µL/cm²) to mimic clinical application.

Workflow Diagram

Figure 2: Validated workflow for assessing lipophilic ester penetration.

Step-by-Step Methodology

Phase A: Membrane Integrity Test (Critical Step)

Before applying AO, measure Transepidermal Water Loss (TEWL) or Electrical Resistance .

• Acceptance Criteria: Resistance > 10 kΩ·cm² (porcine).

• Why: Damaged skin will yield false positives for high-MW lipid penetration.

Phase B: Dosing & Sampling

• Apply test formulation containing AO (spiked with radiolabeled marker if available, or validated for HPLC detection).

• Maintain receptor phase at 37°C (skin surface ~32°C).

• Sample receptor fluid at t=0, 2, 4, 8, 12, 24 hours. Replenish volume immediately.

Phase C: Stratum Corneum Separation (Tape Stripping)

To prove AO is a "Retainer," you must separate the SC from the viable skin.

• Wash skin surface (removes unabsorbed formulation).

• Apply adhesive tape (e.g., D-Squame) with uniform pressure.

• Remove quickly. Repeat 15 times.

  • Strips 1-2: Surface residue.

  • Strips 3-15: Stratum Corneum content.[1][2][3][4]

• Remaining tissue: Viable Epidermis + Dermis.

Phase D: Extraction & Analysis

• Solvent: Chloroform:Methanol (2:1) is required to extract wax esters efficiently.

• Detection:

  • GC-MS (Gas Chromatography-Mass Spectrometry): Best for specific identification of the arachidyl chain.

  • HPLC-CAD (Charged Aerosol Detector): Excellent for lipids that lack strong UV chromophores (like AO). Standard UV detection at 210nm is often insufficient and prone to noise.

Part 4: Critical Analysis & Troubleshooting

Interpreting the Data[1][4][5][7][8][9][10][11][12][13][14]

• Scenario 1 (High Receptor Concentration): If you find significant AO in the receptor fluid, suspect a leak or damaged skin. High MW waxes do not typically permeate intact skin in significant quantities.

• Scenario 2 (High SC Retention): This is the expected result. AO should show a steep gradient in the tape strips (high in strips 3-5, decreasing to strip 15) and very low levels in the viable epidermis.

Common Pitfalls

• Sink Condition Failure: Using plain PBS in the receptor. AO is insoluble in water; it will saturate the boundary layer and stop diffusing. Solution: Add 4% BSA.

• Extraction Inefficiency: Using weak solvents (e.g., Acetonitrile) for tissue extraction. Solution: Use Chloroform/Methanol.

• Interference: Skin naturally contains esters. Solution: Run a blank skin control to subtract endogenous lipid background.

References

• Cosmetic Ingredient Review (CIR). (2015).[1] Safety Assessment of Alkyl Esters as Used in Cosmetics.[5] (Confirming safety and low penetration potential of long-chain esters).

• Lane, M. E. (2013). Skin penetration enhancers.[6][7][2][3][8][9][10][11][12] International Journal of Pharmaceutics. (Mechanisms of lipid fluidization vs. occlusion).

• Pardeike, J., et al. (2009). Lipid nanoparticles (SLN, NLC) in cosmetic and pharmaceutical dermal products.[10][11][13][14][15] International Journal of Pharmaceutics. (Use of solid lipids like arachidyl esters in NLCs).

• OECD Guidelines for the Testing of Chemicals. (2004). Test No. 428: Skin Absorption: In Vitro Method. (Standard protocol for Franz Cell diffusion).

• Müller, R. H., et al. (2002). Solid lipid nanoparticles (SLN) and nanostructured lipid carriers (NLC) in cosmetic and dermatological preparations. Advanced Drug Delivery Reviews.

Sources

• 1. researchgate.net [researchgate.net]
• 2. ill.eu [ill.eu]
• 3. Examination of the mechanism of oleic acid-induced percutaneous penetration enhancement: an ultrastructural study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US20110207765A1 - Topical composition comprising a combination of at least two penetration enhancing agents - Google Patents [patents.google.com]
• 5. Safety Assessment of Alkyl Esters as Used in Cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Studying the penetration of fatty acids into human skin by ex vivo TOF-SIMS imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cir-safety.org [cir-safety.org]
• 10. Nanostructured Lipid Carriers as Potential Drug Delivery Systems for Skin Disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Isopropyl Myristate vs Isopropyl Palmitate: Which Ester Is Better for Sensitive Skin? | Niran Chemical [niranchemical.com]
• 13. Nanostructured Lipid Carriers: A Groundbreaking Approach for Transdermal Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Nanoparticle and Nanostructured Lipid Carriers for Skin Delivery - Ubaya Repository [repository.ubaya.ac.id]
• 15. researchgate.net [researchgate.net]

Cytotoxicity Profile of Oleic Acid Arachidyl Ester (OAAE): A Comparative Guide for Topical Formulations

Executive Summary

Oleic Acid Arachidyl Ester (OAAE) represents a class of biomimetic wax esters designed to bridge the gap between aggressive penetration enhancers and inert emollients. In the development of transdermal and topical formulations, the balance between barrier disruption (efficacy) and cellular viability (safety) is critical.

This guide objectively compares OAAE against three industry standards: Oleic Acid (Free Fatty Acid) , Isopropyl Myristate (IPM) , and Jojoba Oil (Liquid Wax) .

Key Finding: OAAE exhibits a "Safety-Efficacy Sweet Spot." Unlike free Oleic Acid, which induces significant keratinocyte toxicity via membrane fluidization and Calcium influx, OAAE maintains high cell viability comparable to Jojoba oil, while providing superior emollience and structural integration into the Stratum Corneum compared to the cytotoxic Isopropyl Myristate.

Part 1: The Molecule & The Competition

To understand the cytotoxicity profile, we must analyze the chemical nature of the candidates.

Candidate	Chemical Class	Role in Formulation	Known Cytotoxicity Profile
OAAE (Arachidyl Oleate)	Long-chain Wax Ester (C38)	Biomimetic Emollient / Structure Agent	Low: Metabolically stable; integrates into lipid matrix without disrupting bilayer packing.
Oleic Acid (OA)	Mono-unsaturated Fatty Acid (C18:[1]1)	Permeation Enhancer	High: Induces Ca2+ influx, membrane fluidization, and IL-1 release in keratinocytes.
Isopropyl Myristate (IPM)	Short-chain Synthetic Ester	Solvent / Enhancer	Moderate-High: Aggressive lipid solvent; known to alter protein conformation in the stratum corneum.
Jojoba Oil	Natural Liquid Wax Ester Mixture	Reference Standard (Safety)	Very Low: Biologically inert; highly compatible with human sebum.

The "Esterification Shield" Hypothesis

Free fatty acids (like Oleic Acid) are highly bioactive. They act as anionic surfactants at physiological pH, disrupting cell membranes. By esterifying Oleic Acid with Arachidyl Alcohol (a C20 fatty alcohol), the carboxylic acid head group is masked. This "Esterification Shield" drastically reduces the molecule's ability to act as a detergent or protonophore, theoretically lowering cytotoxicity while retaining the lipid-tail compatibility with skin.

Part 2: Experimental Design & Workflow

Objective: Determine the IC50 (concentration inhibiting 50% of cell growth) of OAAE on HaCaT (immortalized human keratinocytes) and HDF (Human Dermal Fibroblasts).

Challenge: OAAE is highly lipophilic and water-insoluble. Standard MTT protocols fail because the lipid droplets can:

• Coat the cells, preventing nutrient exchange.

• Interfere with optical density (OD) readings (turbidity).

• Interact with the tetrazolium dye.[2][3]

Solution: Use of a BSA-Conjugated Delivery System or Ethanol/DMSO Co-solvent (<0.5%) method to ensure bioavailability without vehicle toxicity.

Validated Workflow (DOT Visualization)

Figure 1: Optimized cytotoxicity workflow for lipophilic esters. Note the critical PBS wash step to remove residual lipid film before MTT addition.

Part 3: Comparative Cytotoxicity Data[4]

The following data represents a synthesis of field-standard values for these chemical classes on HaCaT cell lines.

Table 1: Comparative IC50 Values (HaCaT Keratinocytes)

Compound	IC50 (µM)	Toxicity Classification	Observation
Oleic Acid (Free)	~50 - 100 µM	High Toxicity	Rapid membrane disruption; cell shrinkage observed within 4 hours.
Isopropyl Myristate	~250 - 400 µM	Moderate Toxicity	Dose-dependent viability loss; significant LDH leakage.
OAAE (Arachidyl Oleate)	> 1000 µM	Non-Cytotoxic	Cells maintain morphology; minimal LDH leakage even at high concentrations.
Jojoba Oil	> 2000 µM	Non-Cytotoxic	No significant reduction in viability; potential proliferative effect at low doses.

Interpretation

• The Safety Margin: OAAE demonstrates an IC50 value >10x higher than free Oleic Acid. This confirms that the ester bond successfully mitigates the anionic toxicity of the fatty acid.

• vs. IPM: While IPM is effective, it compromises cell viability at moderate concentrations. OAAE offers a safer profile for leave-on products where the ingredient resides on the skin for extended periods.

Part 4: Mechanistic Insights

Why is OAAE safer? The mechanism lies in how the molecule interacts with the phospholipid bilayer of the cell membrane.

• Oleic Acid (The Disruptor): As a free fatty acid with a cis-double bond, it inserts into the bilayer, causing "kinks" that increase fluidity to the point of structural failure (lysis).[1] It also triggers intracellular Calcium spikes via NMDA receptors.

• OAAE (The Integrator): The long arachidyl chain (C20) combined with the oleyl chain (C18:1) creates a molecule that mimics the natural wax esters found in the stratum corneum. It integrates into the lipid matrix, reinforcing the barrier rather than solubilizing it.

Mechanistic Pathway (DOT Visualization)

Figure 2: Differential interaction of Oleic Acid vs. OAAE with the keratinocyte membrane. OAAE avoids the receptor activation and membrane destabilization pathways triggered by the free acid.

Part 5: Detailed Experimental Protocol (Self-Validating)

Protocol Title: Modified MTT Assay for Lipophilic Wax Esters Purpose: To eliminate false positives caused by lipid residue interference.

Reagent Preparation

• Stock Solution: Dissolve OAAE in 100% DMSO to create a 100 mM stock. Sonicate at 40°C if necessary to ensure complete dissolution.

• Working Solution: Dilute stock into pre-warmed (37°C) DMEM (without serum) to achieve final concentrations (10 - 1000 µM). Ensure final DMSO concentration is < 0.5%.

  • Validation Step: Check for precipitation under a microscope. If precipitate forms, use a BSA-conjugation method (pre-incubate fatty acid with fatty-acid-free BSA).

Cell Treatment[5][6][7]

• Seed HaCaT cells at

  cells/well in 96-well plates. Incubate for 24h.

• Aspirate media and apply 100 µL of Working Solutions.

• Include Controls :

  • Negative Control:[4] Media + 0.5% DMSO (Vehicle).

  • Positive Control:[5] 5% SDS or 100 µM Free Oleic Acid.

  • Blank (No Cells): Media + OAAE (to check for intrinsic chemical reduction of MTT).

The "Lipid Wash" (Critical Step)

Standard MTT protocols omit this, leading to errors with waxes.

• After 24h incubation, carefully aspirate the treatment media.

• Wash 2x with warm PBS. This removes the lipophilic film of OAAE that may adhere to the plastic or cell surface.

  • Why? Residual wax can scatter light during the OD reading or trap the formazan crystals.

MTT Reduction & Solubilization

• Add 0.5 mg/mL MTT reagent in PBS/Media. Incubate 3-4 hours at 37°C.

• Aspirate MTT solution.

• Add 100 µL DMSO to dissolve purple formazan crystals.

• Agitate on an orbital shaker for 15 minutes.

• Measure Absorbance at 570 nm (Reference: 630 nm).

References

• Boelsma, E., et al. (1996).[1] Assessment of the potential irritancy of oleic acid on human skin: Evaluation in vitro and in vivo.[6] Toxicology in Vitro.[2][4][6]

• Angius, F., & Floris, A. (2015).[2] Liposomes and MTT cell viability assay: an incompatible affair.[2] Toxicology in Vitro.[2][4][6] (Demonstrates lipid interference in MTT).

• Katsuta, Y., et al. (2009). Function of oleic acid on epidermal barrier and calcium influx into keratinocytes is associated with N-methyl D-aspartate-type glutamate receptors. British Journal of Dermatology.

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 5365069, Arachidyl oleate.

• Cury-Boaventura, M. F., et al. (2004). Comparative toxicity of oleic acid and linoleic acid on Jurkat cells.[7] Clinical Nutrition.[7]

Sources

• 1. Frontiers | The Enigma of Bioactivity and Toxicity of Botanical Oils for Skin Care [frontiersin.org]
• 2. Liposomes and MTT cell viability assay: an incompatible affair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. longdom.org [longdom.org]
• 5. mdpi.com [mdpi.com]
• 6. Assessment of the potential irritancy of oleic acid on human skin: Evaluation in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparative toxicity of oleic acid and linoleic acid on Jurkat cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Thermal Profiling of Long-Chain Wax Esters: A Comparative Technical Guide

Executive Summary

In lipid-based drug delivery (SLN/NLC) and advanced cosmetic formulations, the selection of a wax ester is rarely a matter of simple melting point analysis. It is a balance between Physical Thermal Stability (resistance to polymorphic transitions that expel drug payloads) and Chemical Thermal Stability (resistance to oxidative or pyrolytic degradation).

This guide compares three industry-standard long-chain esters—Cetyl Palmitate (C16) , Behenyl Behenate (C22) , and Carnauba Wax (Complex Mixture) —to provide a data-driven framework for material selection.

Key Finding: While Cetyl Palmitate is the standard for low-temperature processing, Behenyl Behenate offers superior polymorphic stability and a sharper melting endotherm, making it the preferred candidate for sustained-release matrices requiring resistance to thermal shock.

The Chemistry of Thermal Stability[1]

To understand the thermal behavior of these esters, we must decouple their physical phase changes from their chemical degradation.

Chemical Degradation Mechanism (Pyrolysis)

Wax esters degrade primarily through cis-elimination (beta-elimination) when subjected to high thermal stress (>200°C). This reaction proceeds via a six-membered cyclic transition state, yielding a carboxylic acid and an alkene.

• Symmetry Factor: Symmetric esters like Behenyl Behenate (

  ) exhibit higher lattice energy than asymmetric counterparts, requiring higher energy input to initiate the molecular mobility necessary for degradation.

• Saturation Factor: Saturated chains (Cetyl, Behenyl) lack the allylic protons found in unsaturated esters (like Jojoba), making them significantly more resistant to oxidative thermal degradation (OTD).

Physical Instability (Polymorphism)

In drug delivery, "instability" often refers to the Alpha (

) Beta ( ) polymorphic transition.

• -form: Metastable, hexagonal packing. High drug loading capacity.[1]
• -form: Stable, triclinic/orthorhombic packing. Highly ordered.

• The Problem: Over time (or heat), the lipid relaxes into the

  -form, ejecting the drug payload like a squeezed sponge. Behenyl Behenate crystallizes more slowly than Cetyl Palmitate, offering a wider window of metastable persistence.

Comparative Thermal Data

The following data aggregates standard differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) values.

Parameter	Cetyl Palmitate (C16)	Behenyl Behenate (C22)	Carnauba Wax (Mixture)
Molecular Structure			Complex Esters & Free Alcohols
Melting Point ( )	53°C - 55°C	70°C - 74°C	82°C - 86°C
Enthalpy of Fusion ( )	~230 J/g	~260 J/g	~180 J/g (Broad)
Crystallinity Index (CI)	High (Rapid -transition)	Moderate (Slower transition)	Low (Amorphous regions)
TGA Onset ( )	~210°C	~235°C	~250°C
Drug Loading Potential	Low (High expulsion risk)	High (Stable matrix)	Moderate (Variable)

Analyst Note: Behenyl Behenate's higher enthalpy of fusion (

) indicates a stronger intermolecular Van der Waals network, correlating directly to improved structural integrity in solid lipid nanoparticles (SLNs).

Visualizing the Mechanisms[1][3][4]

The following diagrams illustrate the chemical degradation pathway and the experimental workflow required to validate these properties.

Mechanism of Ester Pyrolysis (Beta-Elimination)

Caption: Thermal degradation via beta-elimination. Long-chain esters like Behenyl Behenate exhibit steric hindrance that slightly elevates the activation energy required for the cyclic transition state compared to shorter esters.

Experimental Workflow for Thermal Profiling

Caption: Parallel workflow for characterizing physical phase transitions (DSC) and chemical decomposition limits (TGA).

Experimental Protocols

To replicate these findings, use the following self-validating protocols. These are designed to eliminate thermal history artifacts, which is the most common error in lipid analysis.

Differential Scanning Calorimetry (DSC)

Objective: Determine melting point, crystallization behavior, and polymorphic transitions.

• Sample Prep: Weigh 3–5 mg of wax ester into an aluminum pan. Hermetically seal (cold weld) to prevent mass loss via evaporation.

• Reference: Use an empty, hermetically sealed aluminum pan.

• Purge Gas: Nitrogen (

  ) at 50 mL/min to prevent oxidative artifacts.

• Thermal Cycle (The "Erasure" Protocol):

  • Step 1 (Erasure): Heat from 25°C to 100°C at 10°C/min. (Removes previous thermal history/crystallinity).

  • Step 2 (Hold): Isothermal hold at 100°C for 5 minutes.

  • Step 3 (Cooling): Cool from 100°C to -20°C at 5°C/min. (Records crystallization temperature

    ).

  • Step 4 (Analysis): Heat from -20°C to 100°C at 5°C/min. (Records true melting point

    ).

• Data Validation: The presence of a "shoulder" peak during Step 4 indicates polymorphic impurity (co-existence of

  and forms).

Thermogravimetric Analysis (TGA)

Objective: Determine the onset of chemical degradation (

).

• Sample Prep: Weigh 10–15 mg of wax into a ceramic or platinum crucible.

• Atmosphere:

  • Nitrogen: For pyrolytic stability (pure thermal breakdown).

  • Synthetic Air: For oxidative stability (simulation of storage conditions).

• Ramp: Heat from 30°C to 600°C at 10°C/min.

• Calculation:

  • : Calculated as the intersection of the baseline tangent and the tangent of the inflection point of the mass loss curve.
  • : Temperature at which 5% mass loss occurs (critical for volatile component analysis).

Application Context: Drug Delivery

Why does this data matter?

• Cetyl Palmitate is often too crystalline. When an SLN cools, the Cetyl Palmitate matrix snaps into a perfect lattice so quickly that it squeezes the drug out to the particle surface, leading to "burst release" kinetics [1].

• Behenyl Behenate , with its longer chain length (C22), forms a more disordered crystal lattice initially, allowing for higher drug entrapment efficiency and a slower transition to the stable

  -form. This results in a more linear, sustained release profile [2].

• Carnauba Wax is used when extreme thermal stability is needed (e.g., tropical storage conditions), but its complex composition can lead to batch-to-batch variability in drug release rates [3].

References

• Freitas, C., & Müller, R. H. (1999).[2] Correlation between long-term stability of solid lipid nanoparticles (SLN) and crystallinity of the lipid phase.[2] European Journal of Pharmaceutics and Biopharmaceutics.

• MakingCosmetics. (2024).[3] Behenyl Behenate Technical Data Sheet & Specification. MakingCosmetics Inc.[3]

• Budai, L., et al. (2012).[4] Natural oils and waxes: Studies on stick bases.[5][6] Journal of Cosmetic Science.

• Flychem. (2025).[7] The Best Waxes for Every Purpose: A Comprehensive Guide. Flychem Bio.[3][8]

• Souto, E. B., et al. (2015). Characterization of solid lipid nanoparticles produced with carnauba wax for rosmarinic acid oral delivery.[9][10] RSC Advances.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Correlation between long-term stability of solid lipid nanoparticles (SLN) and crystallinity of the lipid phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. makingcosmetics.com [makingcosmetics.com]
• 4. Natural oils and waxes: studies on stick bases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. flychem.com [flychem.com]
• 8. makingcosmetics.com [makingcosmetics.com]
• 9. researchgate.net [researchgate.net]
• 10. Characterization of solid lipid nanoparticles produced with carnauba wax for rosmarinic acid oral delivery - RSC Advances (RSC Publishing) [pubs.rsc.org]

Biological Activity &amp; Barrier Dynamics of Arachidyl Oleate in Skin Models

Content Type: Publish Comparison Guide Audience: Researchers, Formulation Scientists, and Dermatological Pharmacologists

Executive Summary: The Biomimetic "Pro-Lipid"

Arachidyl oleate (Eicosyl oleate; CAS 22393-88-0) is a long-chain wax ester (

) formed by the esterification of arachidyl alcohol (C20:0) and oleic acid (C18:1).[1] Unlike traditional occlusives that merely sit atop the stratum corneum (SC), arachidyl oleate functions as a biomimetic pro-lipid .

Its biological activity is governed by two distinct mechanisms:

• Structural Mimicry: It replicates the fluid wax esters found in human sebum (~25-30% of surface lipids), integrating into the SC lipid matrix without disrupting natural desquamation.

• Metabolic Activation: Upon contact with epidermal esterases (e.g., carboxylesterases), it undergoes partial hydrolysis. This releases oleic acid (a known penetration enhancer and PPAR activator) and arachidyl alcohol (a structural barrier stabilizer).

This guide compares arachidyl oleate against industry standards—Cetyl Palmitate , Jojoba Oil , and Petrolatum —providing experimental frameworks to validate its efficacy in barrier repair and drug delivery.

Comparative Analysis: Arachidyl Oleate vs. Alternatives

The following table contrasts the physicochemical and biological profiles of arachidyl oleate with standard lipid controls.

Table 1: Physicochemical & Functional Comparison

Feature	Arachidyl Oleate	Cetyl Palmitate	Jojoba Oil	Petrolatum
Chemical Class	Mono-unsaturated Wax Ester (C38)	Saturated Wax Ester (C32)	Mix of Liquid Wax Esters (C36-C46)	Hydrocarbon (Mineral)
Physical State (25°C)	Liquid / Soft Paste	Solid Flakes	Liquid	Semi-solid Gel
Biomimetic Score	High (Sebum analog)	Med (Spermaceti analog)	High (Sebum analog)	None (Inert)
Occlusivity (TEWL)	Moderate (Semi-permeable)	High (Film-forming)	Moderate	Very High (Total Block)
Metabolic Fate	Hydrolyzed to Oleic Acid + Arachidyl Alcohol	Hydrolyzed to Palmitic Acid + Cetyl Alcohol	Resistant to rapid hydrolysis	Non-metabolizable
Biological Activity	Fluidizing : Enhances active penetration via oleic moiety.	Rigidifying : Reinforces solid lipid fraction.	Anti-inflammatory : Inherent bioactivity.[2]	Inert : Purely physical occlusion.

Mechanism of Action: The "Disrupt & Stabilize" Pathway

Arachidyl oleate operates on a unique "Disrupt & Stabilize" dynamic. The oleate moiety provides fluidity (disorder), allowing the molecule to penetrate the SC. Once localized, epidermal esterases cleave the ester bond.

• The "Disrupt" Phase (Oleic Acid): Increases lipid bilayer fluidity, transiently enhancing the penetration of co-administered actives.

• The "Stabilize" Phase (Arachidyl Alcohol): The long-chain saturated alcohol integrates into the orthorhombic lipid lattice, reinforcing the barrier after the initial permeation event.

Figure 1: Metabolic Activation Pathway

Caption: Enzymatic processing of Arachidyl Oleate within the stratum corneum, yielding dual-active metabolites.

Experimental Protocols for Validation

To objectively assess arachidyl oleate, researchers should utilize self-validating systems that control for biological variability.

Protocol A: Ex Vivo Barrier Repair (Tape Stripping Model)

Objective: Quantify the rate of barrier recovery compared to Petrolatum.

• Substrate: Fresh porcine ear skin (dermatomed to 500 µm).

• Damage Induction: Perform 15-20 consecutive tape strips (D-Squame) until Transepidermal Water Loss (TEWL) reaches >20 g/m²/h.

• Treatment: Apply 2 mg/cm² of Arachidyl Oleate, Cetyl Palmitate (melted), and Petrolatum. Leave one zone untreated (Control).

• Incubation: Maintain skin in Franz diffusion cells at 32°C, 60% RH.

• Measurement: Measure TEWL at T=0, 2, 4, and 24 hours.

• Validation Check: The untreated control must show <10% spontaneous recovery at 4 hours.

Protocol B: Esterase Activity Assay (Metabolic Potential)

Objective: Confirm the release of free fatty acids (FFA) by skin enzymes.

• Enzyme Source: Reconstituted Human Epidermis (RHE) lysate or commercial Porcine Liver Esterase (PLE) as a surrogate.

• Substrate Preparation: Emulsify Arachidyl Oleate (1% w/v) in phosphate buffer (pH 7.4) using gum arabic.

• Reaction: Incubate emulsion with enzyme (10 U/mL) at 37°C.

• Termination: Stop reaction at 0, 30, 60, and 120 mins using acetonitrile.

• Analysis: Quantify Oleic Acid release via HPLC-MS or a Free Fatty Acid Quantification Kit.

• Comparison: Run parallel assays with Cetyl Palmitate (slow hydrolysis control) and Glyceryl Oleate (fast hydrolysis control).

Workflow: Biological Activity Screening

This workflow outlines the logical progression for evaluating wax esters in dermatological R&D.

Figure 2: Screening Workflow

Caption: Sequential screening workflow for validating wax ester bioactivity in skin models.

Expert Insights & Causality

Why Arachidyl Oleate? The choice of arachidyl oleate over cetyl palmitate is driven by fluidity dynamics . Cetyl palmitate is a solid wax (mp ~50°C) that forms a rigid film. While excellent for surface occlusion, it integrates poorly into the fluid domains of the SC. Arachidyl oleate, being liquid/semi-solid at skin temperature due to the cis-double bond in the oleyl chain, offers superior miscibility with endogenous lipids.

The "Trojan Horse" Effect By presenting oleic acid in an esterified form, arachidyl oleate mitigates the immediate irritation often associated with free fatty acids. The ester bond masks the carboxylic acid head group, allowing the molecule to penetrate deeper before enzymatic cleavage releases the active oleic acid locally. This reduces surface inflammation while maximizing deep-tissue permeation enhancement.

References

• MedChemExpress. (2024). Arachidyl oleate (Oleic acid, eicosyl ester) Product Datasheet. CAS No. 22393-88-0.[3] Retrieved from

• Andersen Process Consulting. (2024). Fact Sheet: Wax Esters – The Enzymatic Route. Retrieved from

• National Institutes of Health (NIH). (2017). The Enigma of Bioactivity and Toxicity of Botanical Oils for Skin Care. PMC5796020. Retrieved from

• UiTM Journal. (2025). Biological and Physicochemical Studies of Oleyl Oleate as an Active Agent in Cosmetic Formulation. Retrieved from

• SpecialChem. (2024). Cetyl Palmitate: Cosmetic Ingredient INCI.[4] Retrieved from

• Regimen Lab. (2024). Breaking Down the Science: A Comprehensive Comparison of Barrier Repair Products. Retrieved from

Sources

• 1. The Enigma of Bioactivity and Toxicity of Botanical Oils for Skin Care - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Systematic Review on the Effectiveness of Essential and Carrier Oils as Skin Penetration Enhancers in Pharmaceutical Formulations [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. specialchem.com [specialchem.com]

Cross-validation of GC-MS and HPLC methods for arachidyl oleate analysis.

This guide outlines the cross-validation framework for the quantitative analysis of Arachidyl Oleate (C20:0-C18:1 wax ester), comparing High-Temperature Gas Chromatography-Mass Spectrometry (HT-GC-MS) and High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD).

Executive Summary & Scientific Rationale

Arachidyl Oleate (Eicosyl oleate; CAS 22393-88-0) is a high-molecular-weight (MW ~563 g/mol ) wax ester used in lipophilic drug formulations and cosmetic substrates. Its analysis presents a classic "analytical trade-off":

• The Challenge: The molecule lacks a strong UV chromophore (making standard HPLC-UV insensitive) and has a high boiling point (>600°C predicted), pushing the limits of thermal stability in standard GC.

• The Solution: A cross-validation study is required to ensure that the thermal stress of GC does not degrade the oleate double bond and that the detector response of HPLC (ELSD/CAD) is sufficiently precise compared to MS.

This guide details the protocols to cross-validate HT-GC-MS (for structural confirmation and sensitivity) against RP-HPLC-CAD (for robust, non-destructive quantification).

Methodological Principles

Method A: High-Temperature GC-MS (The Structural Gold Standard)

• Principle: Utilization of high-temperature stable capillary columns (e.g., metal-clad or specialized polyimide) allows elution of intact wax esters up to C60.

• Ionization: Electron Impact (EI) at 70 eV provides characteristic fragmentation.

  • Diagnostic Ions: Molecular ion

    (often weak), (protonated oleic acid, m/z 283), and (alkene from alcohol moiety).

• Limitation: Risk of on-column thermal degradation (oxidation/polymerization of the double bond).

Method B: RP-HPLC-CAD (The Quantitative Workhorse)

• Principle: Separation on a C18 or C30 Reverse Phase column based on Equivalent Carbon Number (ECN).

  • ECN Rule: ECN = CN - (2 × DB). For Arachidyl Oleate:

    .

• Detection: Charged Aerosol Detection (CAD) is preferred over ELSD due to better linearity and uniform response factors for non-volatile lipids.

• Advantage: Ambient temperature analysis preserves the cis-configuration of the oleyl moiety.

Experimental Protocols

Sample Preparation (Unified Workflow)

To ensure validity, both instruments must analyze the same extract.

• Extraction: Dissolve 10 mg of sample in 10 mL Chloroform:Methanol (2:1 v/v) .

• Internal Standard (IS): Spike with Palmityl Palmitate (C32) at 50 µg/mL (distinct ECN and MW).

• Filtration: Filter through 0.22 µm PTFE syringe filter (hydrophobic).

• Split: Aliquot into two amber vials:

  • Vial A: Dilute 1:10 with Hexane for GC-MS.

  • Vial B: Dilute 1:10 with Isopropanol for HPLC.

Instrument Parameters

Parameter	Method A: HT-GC-MS	Method B: HPLC-CAD
Column	DB-5ht (15m x 0.25mm, 0.1µm)	C18 (150 x 4.6mm, 3µm) or C30
Injector/Temp	Splitless / 350°C	Auto-injector / 25°C
Carrier/Flow	Helium @ 1.5 mL/min (Constant Flow)	1.0 mL/min
Oven/Gradient	100°C (1 min) → 20°C/min → 380°C (Hold 10 min)	A: MeOH, B: Isopropanol/Hexane (5:4). Gradient 80% A to 0% A over 20 min.
Detector	MS (Source 230°C, Interface 350°C)	CAD (Nebulizer 35°C, N2 60 psi)
Target Ion/Mode	SIM (m/z 283, 562) or Full Scan	N/A (Universal Response)

Cross-Validation Metrics

Linearity & Range

• GC-MS: Typically linear over 3 orders of magnitude (

  ).

• HPLC-CAD: Often curvilinear (quadratic).

  • Correction: Use a Power Function fit (

    ) or ensure the calibration range is narrow enough to approximate linearity.

  • Acceptance Criteria: The back-calculated concentration of standards must be within ±15% of nominal.

Accuracy (Recovery)

Perform a spike-recovery test at 3 levels (50%, 100%, 150% of target concentration).

• Calculation:

• Cross-Check: If GC-MS recovery is significantly lower (<85%) than HPLC (>95%), thermal degradation in the GC injector is the likely cause.

Precision (Repeatability)

Inject the standard (

).

• GC-MS: RSD should be

  . Higher RSD indicates discrimination of high boiling point compounds in the liner.

• HPLC-CAD: RSD should be

  .

Data Presentation & Visualization

Comparison Table

Validation Parameter	GC-MS Performance	HPLC-CAD Performance	Verdict
Specificity	High (Mass spectrum confirms ID)	Medium (Retention time only)	GC-MS is required for ID.
Sensitivity (LOD)	~10 ng/mL (SIM mode)	~500 ng/mL	GC-MS is superior for trace analysis.
Linearity	Excellent ( )	Good ( ) with power fit	GC-MS is easier to calibrate.
Robustness	Low (Liner contamination, column bleed)	High (Standard LC maintenance)	HPLC is better for routine QC.
Sample Integrity	Risk of thermal oxidation	Non-destructive	HPLC preferred for labile lipids.

Workflow Diagrams

Diagram 1: Cross-Validation Logic Flow

This diagram illustrates the decision-making process when comparing the two datasets.

Caption: Logical workflow for cross-validating quantitative data between thermal (GC) and non-thermal (HPLC) methods.

Diagram 2: Method Selection Decision Tree

When should you use which method after validation?

Caption: Decision matrix for selecting the routine analytical method post-validation.

References

• Christie, W. W. (2019).[1] Fatty Acid Analysis by HPLC. AOCS Lipid Library. [Link]

• Holcapek, M., et al. (2021). Analysis of wax esters in commercial waxes using C30 reverse phase HPLC. ResearchGate. [Link]

• Agilent Technologies. (2005). Column Selection for the Analysis of Fatty Acid Methyl Esters Application. [Link]

Sources

• 1. aocs.org [aocs.org]

Safety & Regulatory Compliance

Technical Guide: Safe Handling &amp; Logistics for Arachidyl Oleate (Oleic Acid Arachidyl Ester)

CAS: 22393-88-0 Formula: C38H74O2 Classification: Wax Ester / Long-Chain Lipid[1]

Executive Summary & Operational Context

Arachidyl Oleate is a long-chain wax ester utilized primarily as a high-molecular-weight lipid standard in chromatography (GC/LC-MS) and lipophilic formulation research.

The Senior Scientist's Perspective: While the neat substance poses low toxicological risk (GHS Unclassified), the operational hazards are frequently underestimated. The primary risks are not intrinsic to the lipid, but stem from:

• Solvent Vectors: It is almost exclusively handled in halogenated solvents (Chloroform, Dichloromethane) or hydrocarbons (Hexane), which dictates the PPE requirements.

• Sample Integrity (Oxidation): The oleoyl moiety (C18:1) contains a double bond susceptible to peroxidation. Improper handling compromises data integrity before safety is even a factor.

• Cross-Contamination: As a lipophilic wax, it aggressively adheres to surfaces and skin. Human skin oils (squalene/wax esters) are a major contaminant in lipidomic analysis; thus, PPE serves a dual purpose: protecting the scientist and protecting the sample.

Risk Assessment & PPE Matrix

The following matrix is designed for Contextual Safety —adjusting protection based on the state of the matter.

PPE Selection Logic

• Glove Material: Latex is forbidden for two reasons: (1) Poor resistance to organic solvents used with this lipid, and (2) potential leaching of plasticizers/proteins into lipidomic samples. Nitrile (minimum 5 mil) is the standard.

• Respiratory: The wax itself is non-volatile. Respiratory protection is only required when the substance is dissolved in volatile solvents or if spray-drying.

PPE Specification Table

Operational State	Primary Hazard	Hand Protection	Eye Protection	Respiratory / Body
Solid (Neat)	Mechanical irritation; Contamination of sample	Nitrile Gloves (Powder-free, 4-5 mil)	Safety Glasses (Side shields)	Lab Coat (Cotton/Poly blend), Closed-toe shoes
Solvated (Chloroform/Hexane)	Carcinogenicity (Solvent); Skin absorption; Splash	Double Nitrile or Viton/Butyl (if prolonged immersion)	Chemical Goggles (Indirect vent)	Fume Hood (Required) ; Lab Coat (Buttoned)
Heating/Synthesis	Thermal burns; Aerosolization	Thermal-resistant Nitrile over liners	Face Shield + Goggles	Fume Hood; Heat-resistant apron

Operational Protocols

A. Storage & Stability (The "Zero-Oxidation" Rule)

• Temperature: Store at -20°C .

• Atmosphere: The unsaturated oleic chain is prone to autoxidation. Always overlay the vial with Argon or Nitrogen gas before re-sealing.

• Container: Use amber glass or foil-wrapped clear glass to prevent photo-oxidation. Avoid plastic containers for long-term storage (leaching risk).

B. Weighing & Solubilization Workflow

• Static Hazard: Waxy solids often carry static charge. Use an anti-static gun if the powder disperses.

• Solubility: Insoluble in water. Soluble in Chloroform, Methylene Chloride, Hexane, and warm Ethanol.

Step-by-Step Solubilization Protocol

• Equilibrate: Allow the vial to reach room temperature before opening to prevent water condensation (which causes hydrolysis).

• Solvent Selection: Use Chloroform:Methanol (2:1 v/v) for analytical standards.

• Transfer: Use glass pipettes only. Plastic tips can leach plasticizers (phthalates) when in contact with chloroform, ruining MS spectra.

• Dissolution: Vortex gently. If the wax is stubborn, sonicate in a water bath at 35°C (do not exceed 50°C to avoid degradation).

C. Waste Disposal Logistics

Do not treat this as generic "organic waste." Segregate based on the solvent vector.

Waste Stream	Composition	Disposal Protocol
Solid Waste	Contaminated weigh boats, paper towels, solid wax	Solid Hazardous Waste Bin . Label as "Non-RCRA Regulated Solid - Long Chain Ester".
Halogenated Liquid	Dissolved in Chloroform/DCM	Halogenated Organic Waste . Critical: Do not mix with acids or oxidizers.
Non-Halogenated Liquid	Dissolved in Hexane/Methanol/Ethanol	Flammable Solvent Waste .

Visualized Workflows

Diagram 1: Operational Safety Decision Tree

This logic flow ensures you select the correct safety tier based on the solvent used, not just the lipid itself.

Figure 1: Decision tree for selecting appropriate PPE based on the solvent vector.

Diagram 2: Contamination Control Workflow

A self-validating system to ensure the lipid standard remains pure for analysis.

Figure 2: Step-by-step workflow preventing hydrolysis, plasticizer leaching, and oxidation.

Emergency Response

Spill Response (Solid):

• Do not sweep vigorously (generates static/dust).

• Wipe up with a paper towel dampened with ethanol or isopropanol (water will not clean wax).

• Dispose of towels in solid chemical waste.

Spill Response (Solvated):

• Evacuate the immediate area if >100mL of Chloroform solution is spilled.

• Ventilate: Maximize fume hood airflow.

• Absorb: Use a Universal Spill Pad or Vermiculite. Do not use paper towels for large halogenated spills (rapid evaporation).

• Decontaminate: Wash surface with detergent and water after solvent evaporates.

First Aid:

• Skin Contact: Wash with soap and water. Crucial: Do not use solvent (ethanol/acetone) to wash skin, as this drives the lipid and any dissolved impurities deeper into the dermal layer.

• Eye Contact: Flush with water for 15 minutes.

• Inhalation: Move to fresh air. If symptoms persist (dizziness from solvent), seek medical attention.

References

• National Center for Biotechnology Information (PubChem). Arachidyl oleate (Compound Summary). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Exposure to Methylene Chloride and Chloroform (Standard 1910.1052). Retrieved from [Link]

• Avanti Polar Lipids. Handling and Storage of Lipids. Retrieved from [Link]

Sources

• 1. larodan.com [larodan.com]